2,6-Lutidine N-oxide

• CAS: 1073-23-0

Core Science & Biosynthesis

An In-depth Technical Guide to the ¹H and ¹³C NMR Spectra of 2,6-Lutidine N-oxide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the ¹H and ¹³C Nuclear Magnetic Resonance (NMR) spectra of 2,6-Lutidine N-oxide. The information presented herein is intended to assist researchers and professionals in the fields of chemistry and drug development in the accurate identification and characterization of this compound. This document details the spectral data in clearly structured tables, outlines the experimental protocols for data acquisition, and provides visualizations to aid in the understanding of the structure-spectra correlations.

Introduction to 2,6-Lutidine N-oxide

2,6-Lutidine N-oxide, also known as 2,6-dimethylpyridine (B142122) N-oxide, is a heterocyclic organic compound with the chemical formula C₇H₉NO. It is a derivative of pyridine (B92270) and finds applications in various areas of chemical synthesis and as a ligand in coordination chemistry. NMR spectroscopy is an essential analytical technique for the structural elucidation and purity assessment of 2,6-Lutidine N-oxide.

¹H NMR Spectral Data

The ¹H NMR spectrum of 2,6-Lutidine N-oxide provides valuable information about the electronic environment of the hydrogen atoms in the molecule. The data presented below was acquired in deuterated chloroform (B151607) (CDCl₃) on a 500 MHz spectrometer.

Table 1: ¹H NMR Chemical Shifts and Coupling Constants for 2,6-Lutidine N-oxide in CDCl₃ [1]

Protons	Chemical Shift (δ, ppm)	Multiplicity	Coupling Constant (J, Hz)	Integration
2 x -CH₃	2.55	singlet	-	6H
H-4	7.08 - 7.11	doublet of doublets	6.5, 8.5	1H
H-3, H-5	7.15 - 7.17	doublet	7.5	2H

¹³C NMR Spectral Data

Table 2: Predicted ¹³C NMR Chemical Shifts for 2,6-Lutidine N-oxide

Carbon Atom	Predicted Chemical Shift (δ, ppm)
C-2, C-6	~150
C-4	~125
C-3, C-5	~124
2 x -CH₃	~18

Note: These are predicted values and may vary slightly from experimentally determined shifts. The assignment is based on the expected electronic effects of the N-oxide and methyl groups on the pyridine ring.

Experimental Protocols

The following section outlines a general procedure for the acquisition of ¹H and ¹³C NMR spectra of 2,6-Lutidine N-oxide.

Sample Preparation

• Sample Weighing: Accurately weigh approximately 5-10 mg of 2,6-Lutidine N-oxide for ¹H NMR and 20-50 mg for ¹³C NMR.

• Solvent Addition: Dissolve the sample in approximately 0.6-0.8 mL of deuterated chloroform (CDCl₃).

• Transfer to NMR Tube: Using a Pasteur pipette, transfer the solution into a clean, dry 5 mm NMR tube.

• Homogenization: Gently agitate the tube to ensure a homogeneous solution.

NMR Data Acquisition

• Spectrometer: A 400 MHz or higher field NMR spectrometer is recommended for optimal resolution.

• ¹H NMR Parameters:

  • Pulse Program: Standard single-pulse sequence.

  • Number of Scans: 16-32 scans.

  • Relaxation Delay: 1-2 seconds.

  • Spectral Width: 0-12 ppm.

• ¹³C NMR Parameters:

  • Pulse Program: Proton-decoupled single-pulse sequence.

  • Number of Scans: 1024 or more scans, depending on the sample concentration.

  • Relaxation Delay: 2-5 seconds.

  • Spectral Width: 0-200 ppm.

• Referencing: Chemical shifts are referenced to the residual solvent peak of CDCl₃ (δ = 7.26 ppm for ¹H and δ = 77.16 ppm for ¹³C).

Visualization of Structure and NMR Data Correlation

The following diagrams illustrate the structure of 2,6-Lutidine N-oxide and the logical workflow for its NMR analysis.

Caption: Molecular structure and its corresponding NMR signals.

References

• 1. rsc.org [rsc.org]

An In-Depth Technical Guide to the Infrared and Mass Spectrometry Data of 2,6-Lutidine N-oxide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the infrared (IR) and mass spectrometry (MS) data for 2,6-Lutidine N-oxide, a heterocyclic organic compound with applications in chemical synthesis and pharmaceutical research. This document presents key spectral data in a structured format, details experimental methodologies, and includes visualizations to illustrate the relationships between the compound's structure and its spectral characteristics.

Introduction

2,6-Lutidine N-oxide, also known as 2,6-dimethylpyridine (B142122) N-oxide, is a derivative of pyridine (B92270). Its molecular formula is C₇H₉NO, and it has a molecular weight of approximately 123.15 g/mol .[1] The presence of the N-oxide functional group significantly influences its chemical reactivity and provides distinct spectral signatures that are crucial for its identification and characterization. This guide will delve into the specifics of its IR and mass spectra, providing researchers with the necessary data for its unambiguous identification in various experimental settings.

Infrared (IR) Spectroscopy Data

Infrared spectroscopy is a powerful analytical technique for identifying functional groups within a molecule. The IR spectrum of 2,6-Lutidine N-oxide exhibits characteristic absorption bands corresponding to the vibrations of its chemical bonds.

Table 1: Key Infrared Absorption Bands for 2,6-Lutidine N-oxide

Wavenumber (cm⁻¹)	Vibrational Mode	Intensity
~3050 - 3000	Aromatic C-H Stretch	Medium
~2980 - 2850	Aliphatic C-H Stretch	Medium
~1600 - 1550	Aromatic C=C Stretch	Strong
~1480 - 1440	CH₃ Asymmetric Bending	Medium
~1380	CH₃ Symmetric Bending	Medium
~1250 - 1200	N-O Stretch	Strong
~800 - 750	Aromatic C-H Out-of-Plane Bend	Strong

Note: The exact peak positions may vary slightly depending on the sample preparation and the spectrometer used.

The most prominent and diagnostic peak in the IR spectrum of 2,6-Lutidine N-oxide is the strong absorption band associated with the N-O stretching vibration , typically observed in the 1250-1200 cm⁻¹ region. This peak is a key indicator of the presence of the N-oxide functionality. The aromatic C-H and C=C stretching vibrations, along with the bending vibrations of the methyl groups, further confirm the overall structure of the molecule.

Experimental Protocol for IR Spectroscopy

The following provides a general procedure for obtaining an FT-IR spectrum of 2,6-Lutidine N-oxide:

• Sample Preparation: For a liquid sample like 2,6-Lutidine N-oxide, a thin film can be prepared between two potassium bromide (KBr) or sodium chloride (NaCl) salt plates. Alternatively, a solution can be prepared using a suitable solvent (e.g., chloroform, carbon tetrachloride) that has minimal interference in the spectral regions of interest, and the spectrum can be recorded in a liquid cell. For solid samples, a KBr pellet can be prepared by grinding a small amount of the sample with dry KBr powder and pressing the mixture into a translucent disk.

• Instrumentation: A Fourier Transform Infrared (FT-IR) spectrometer is used to record the spectrum.

• Data Acquisition: A background spectrum of the empty sample holder (or the pure solvent) is first recorded. Subsequently, the spectrum of the sample is recorded. The instrument software automatically subtracts the background spectrum from the sample spectrum to produce the final IR spectrum.

• Spectral Range: The spectrum is typically scanned over the mid-infrared range, from 4000 to 400 cm⁻¹.

Mass Spectrometry Data

Mass spectrometry provides information about the molecular weight and fragmentation pattern of a compound, which is invaluable for structural elucidation. Electron ionization (EI) is a common technique used for the mass spectral analysis of organic molecules like 2,6-Lutidine N-oxide.

Table 2: Key Mass Spectrometry Data for 2,6-Lutidine N-oxide (Electron Ionization)

m/z (mass-to-charge ratio)	Proposed Fragment Ion	Relative Intensity (%)
123	[M]⁺ (Molecular Ion)	High
107	[M - O]⁺	High
92	[M - O - CH₃]⁺	Moderate
79	[C₅H₅N]⁺ (Pyridine radical cation)	Moderate
78	[C₅H₄N]⁺	Moderate
51	[C₄H₃]⁺	Low

The mass spectrum of 2,6-Lutidine N-oxide is characterized by a prominent molecular ion peak [M]⁺ at m/z 123 . A very characteristic fragmentation pathway for N-oxides is the loss of an oxygen atom , resulting in a strong peak at m/z 107 ([M - O]⁺), which corresponds to the 2,6-lutidine radical cation.[2] Further fragmentation can involve the loss of a methyl group from the [M - O]⁺ fragment to give a peak at m/z 92. Other significant fragments arise from the cleavage of the pyridine ring.

Experimental Protocol for Mass Spectrometry

A typical experimental setup for obtaining an EI mass spectrum of 2,6-Lutidine N-oxide is as follows:

• Sample Introduction: The sample is introduced into the mass spectrometer, often via a gas chromatograph (GC-MS) for separation and purification before analysis, or directly using a heated probe for pure samples.

• Ionization: In the ion source, the sample molecules are bombarded with a beam of high-energy electrons (typically 70 eV), leading to the formation of the molecular ion and various fragment ions.

• Mass Analysis: The positively charged ions are accelerated and separated based on their mass-to-charge ratio (m/z) by a mass analyzer (e.g., a quadrupole or time-of-flight analyzer).

• Detection: The separated ions are detected, and their abundance is recorded to generate the mass spectrum.

Visualization of Spectral Data Relationships

The following diagram illustrates the relationship between the structure of 2,6-Lutidine N-oxide and its key spectral features.

Caption: Relationship between 2,6-Lutidine N-oxide and its key IR and MS data.

Conclusion

The infrared and mass spectrometry data presented in this guide provide a robust basis for the identification and characterization of 2,6-Lutidine N-oxide. The characteristic N-O stretching vibration in the IR spectrum and the prominent molecular ion and [M - O]⁺ fragment in the mass spectrum are key diagnostic features. The detailed experimental protocols offer a starting point for researchers to obtain high-quality spectral data for this compound, aiding in its use in synthetic chemistry, drug discovery, and materials science.

References

• 1. 2,6-Lutidine-N-oxide [webbook.nist.gov]
• 2. Fragmentation of N-oxides (deoxygenation) in atmospheric pressure ionization: investigation of the activation process - PubMed [pubmed.ncbi.nlm.nih.gov]

In-Depth Technical Guide to the Electronic Properties of 2,6-Lutidine N-oxide

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,6-Lutidine N-oxide, a derivative of pyridine (B92270), is a versatile molecule with significant applications in organic synthesis, materials science, and catalysis. Its electronic properties are central to its reactivity and function, influencing its role as an oxidizing agent, a ligand in coordination chemistry, and a key component in photocatalytic reactions. This technical guide provides a comprehensive overview of the core electronic characteristics of 2,6-Lutidine N-oxide, supported by experimental and computational data, detailed methodologies, and visual representations of its functional pathways.

Core Electronic Properties

The electronic nature of 2,6-Lutidine N-oxide is defined by a combination of spectroscopic, electrochemical, and computational parameters. These properties provide insights into the molecule's stability, reactivity, and potential for interaction with other chemical species.

Spectroscopic Analysis: UV-Vis Absorption

Ultraviolet-visible (UV-Vis) spectroscopy reveals the electronic transitions within a molecule. For 2,6-Lutidine N-oxide, the absorption spectrum is characterized by transitions within the aromatic system. In a mixture with lepidine, the spectrum is initially a sum of the individual components. However, upon the addition of an acid like trifluoroacetic acid (TFA), a noticeable increase in the absorbance of the charge-transfer band is observed around 380 nm.[1] This shift suggests the formation of an electron-donor-acceptor (EDA) complex, a key step in certain photochemical reactions.[1]

Table 1: Summary of Spectroscopic Data

Property	Value/Observation	Conditions
UV-Vis Absorption	Charge-transfer band observed around 380 nm	In the presence of lepidine and trifluoroacetic acid

Electrochemical Behavior

Computationally Derived Electronic Properties

Computational chemistry, particularly Density Functional Theory (DFT), is a crucial tool for elucidating the electronic properties of molecules like 2,6-Lutidine N-oxide. While specific experimental values for properties like dipole moment, ionization potential, and electron affinity are scarce, computational studies on related pyridine N-oxides provide valuable estimates. For instance, a computational study on various amine and lactam N-oxides highlights the importance of the N-O bond in determining the electronic characteristics of these molecules.

Table 2: Summary of General Physical and Chemical Properties

Property	Value
Molecular Formula	C7H9NO
Molecular Weight	123.15 g/mol
CAS Number	1073-23-0
Appearance	Dark yellow to brown liquid

Experimental Protocols

Detailed methodologies are essential for the accurate and reproducible characterization of electronic properties. The following sections outline generalized protocols for key experimental techniques, adaptable for the study of 2,6-Lutidine N-oxide.

UV-Vis Spectroscopy

Objective: To determine the absorption spectrum of 2,6-Lutidine N-oxide and investigate the formation of electron-donor-acceptor (EDA) complexes.

Materials:

• 2,6-Lutidine N-oxide

• Spectroscopic grade solvent (e.g., acetonitrile)

• Electron donor (e.g., lepidine)

• Acid (e.g., trifluoroacetic acid, TFA)

• UV-Vis spectrophotometer

• Quartz cuvettes (1 cm path length)

Procedure:

• Preparation of Stock Solutions: Prepare stock solutions of 2,6-Lutidine N-oxide, the electron donor, and TFA in the chosen solvent at appropriate concentrations (e.g., 0.1 M).

• Blank Measurement: Fill a quartz cuvette with the pure solvent and use it to zero the spectrophotometer.

• Individual Spectra: Record the absorption spectrum of a dilute solution of 2,6-Lutidine N-oxide. Separately, record the spectrum of a dilute solution of the electron donor.

• Mixture Spectrum: Prepare a solution containing both 2,6-Lutidine N-oxide and the electron donor. Record the absorption spectrum of this mixture.

• EDA Complex Formation: To the mixture from the previous step, add a controlled amount of TFA (e.g., dropwise addition or serial dilutions). Record the absorption spectrum after each addition.

• Data Analysis: Analyze the changes in the absorption spectra. The appearance of a new, long-wavelength absorption band upon addition of the acid is indicative of EDA complex formation.[1]

Cyclic Voltammetry

Objective: To determine the oxidation and reduction potentials of 2,6-Lutidine N-oxide.

Materials:

• 2,6-Lutidine N-oxide

• Anhydrous, deoxygenated solvent (e.g., acetonitrile (B52724) or dichloromethane)

• Supporting electrolyte (e.g., 0.1 M tetrabutylammonium (B224687) hexafluorophosphate, TBAPF6)

• Potentiostat with a three-electrode cell setup:

  • Working electrode (e.g., glassy carbon or platinum)

  • Reference electrode (e.g., Ag/AgCl or saturated calomel (B162337) electrode, SCE)

  • Counter electrode (e.g., platinum wire)

• Inert gas (e.g., argon or nitrogen) for deaeration

Procedure:

• Electrode Preparation: Polish the working electrode with alumina (B75360) slurry to a mirror finish, rinse thoroughly with the solvent, and dry.

• Solution Preparation: Prepare a solution of 2,6-Lutidine N-oxide (typically 1-5 mM) in the solvent containing the supporting electrolyte.

• Deaeration: Purge the solution with an inert gas for at least 15-20 minutes to remove dissolved oxygen, which can interfere with the measurements. Maintain an inert atmosphere over the solution throughout the experiment.

• Cyclic Voltammogram Acquisition:

  • Immerse the electrodes in the solution.

  • Set the potential window to a range where the redox events of interest are expected.

  • Apply a potential sweep, starting from a potential where no reaction occurs, scanning towards the oxidation or reduction potential, and then reversing the scan direction.

  • Record the resulting current as a function of the applied potential.

• Data Analysis:

  • Identify the anodic (oxidation) and cathodic (reduction) peak potentials.

  • Determine the reversibility of the redox processes by analyzing the peak separation and the ratio of the peak currents.

Signaling Pathways and Experimental Workflows

2,6-Lutidine N-oxide plays a crucial role in various chemical transformations, particularly in photocatalysis. The following diagrams illustrate a generalized experimental workflow for characterizing its electronic properties and a plausible photocatalytic mechanism.

Experimental Workflow for Electronic Characterization

Caption: A generalized workflow for the electronic characterization of 2,6-Lutidine N-oxide.

Photocatalytic C-H Functionalization Mechanism

In the presence of a photocatalyst, 2,6-Lutidine N-oxide can act as a hydrogen atom transfer (HAT) agent for C-H functionalization.[2] The following diagram illustrates a plausible mechanism for this process.

Caption: A plausible mechanism for photocatalytic C-H functionalization using 2,6-Lutidine N-oxide.

Conclusion

The electronic properties of 2,6-Lutidine N-oxide are fundamental to its diverse applications in modern chemistry. Through a combination of spectroscopic and electrochemical techniques, complemented by computational analysis, a detailed understanding of its reactivity and potential can be achieved. The methodologies and mechanistic insights provided in this guide serve as a valuable resource for researchers and professionals working with this important molecule, facilitating further innovation in drug development and materials science.

References

• 1. Aliphatic C–H Functionalization Using Pyridine N-Oxides as H-Atom Abstraction Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Photoinduced Carbon Radical-Mediated C-H Functionalization and Cascade Reactions by Pyridine N-oxide [scholarworks.indianapolis.iu.edu]

Theoretical Exploration of 2,6-Dimethylpyridine N-oxide: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,6-Dimethylpyridine (B142122) N-oxide, also known as 2,6-lutidine N-oxide, is a heterocyclic compound that has garnered significant interest in various chemical and biological fields. Its unique electronic and structural properties make it a versatile molecule in organic synthesis, serving as an oxidant, a ligand for metal complexes, and a catalyst.[1][2] Furthermore, recent studies have explored its potential applications as a plant growth regulator and its antimutagenic properties, highlighting its relevance in agricultural and pharmaceutical research.[3][4] This technical guide provides an in-depth analysis of the theoretical studies on 2,6-dimethylpyridine N-oxide, complemented by detailed experimental protocols and data presented for comparative analysis.

Theoretical Studies: Molecular Structure and Properties

Computational studies, primarily employing Density Functional Theory (DFT), have been instrumental in elucidating the molecular structure, vibrational frequencies, and electronic properties of 2,6-dimethylpyridine N-oxide and its derivatives.[5] These theoretical investigations provide valuable insights that complement experimental findings.

Molecular Geometry

The optimized molecular structure of 2,6-dimethylpyridine N-oxide has been determined through computational methods. Key geometric parameters, such as bond lengths and bond angles, calculated using DFT with basis sets like B3LYP/6-311G(d,p), have shown good agreement with experimental data where available.[5]

Spectroscopic Properties

Theoretical calculations have been successfully used to predict and interpret the vibrational spectra (infrared and Raman) of 2,6-dimethylpyridine N-oxide.[5] The calculated vibrational frequencies, after appropriate scaling, correlate well with experimental spectra, aiding in the assignment of vibrational modes.[5] Studies on pyridine (B92270) N-oxide derivatives have also investigated their electronic spectra, noting shifts in absorption bands upon substitution. For instance, a blue shift is observed in the strong p-p* transition when moving from pyridine N-oxide to 2,6-dimethylpyridine N-oxide.[6]

Electronic Properties

The electronic properties of 2,6-dimethylpyridine N-oxide, including the analysis of frontier molecular orbitals (HOMO and LUMO) and molecular electrostatic potential (MEP), have been investigated to understand its reactivity and intermolecular interactions.[5] The N-O bond is a key feature, and computational studies have been employed to calculate its bond dissociation enthalpy, providing insights into its chemical behavior.[7]

Quantitative Data Summary

The following tables summarize key quantitative data from theoretical and experimental studies on 2,6-dimethylpyridine N-oxide and related compounds.

Table 1: Computed Molecular Properties of 2,6-Dimethylpyridine N-oxide

Property	Value	Source
Molecular Formula	C₇H₉NO	[8][9]
Molecular Weight	123.15 g/mol	[9]
InChIKey	LIDGFHXPUOJZMK-UHFFFAOYSA-N	[9]
Canonical SMILES	CC1=CC=CC(=C1)--INVALID-LINK--C	[9]

Table 2: Experimental Spectroscopic Data

Spectroscopic Technique	Key Peaks / Ranges	Source
¹H NMR (in CDCl₃)	δ 7.13, 7.12, 2.54 ppm	[10]
¹³C NMR (in CDCl₃)	Data available in spectral databases	[1]
IR (KBr disc)	Data available in spectral databases	[1]
UV-Vis (in aprotic solvents)	~274 nm (p-p* band)	[6]

Experimental Protocols

Detailed and reliable experimental procedures are crucial for the synthesis, purification, and characterization of 2,6-dimethylpyridine N-oxide.

Synthesis of 2,6-Dimethylpyridine N-oxide

A common method for the synthesis of pyridine N-oxides is the oxidation of the corresponding pyridine.[11]

Materials:

• 2,6-Lutidine (2,6-dimethylpyridine)[12]

• Hydrogen peroxide (30%)[11][12]

• Acetic acid[11][12]

• Dichloromethane[12]

• Sodium bicarbonate solution (saturated)

• Anhydrous sodium sulfate

Procedure:

• In a reaction vessel, dissolve 2,6-lutidine in acetic acid.

• Cool the solution in an ice bath.

• Slowly add 30% hydrogen peroxide to the stirred solution, maintaining a low temperature.

• After the addition is complete, allow the reaction mixture to warm to room temperature and stir for several hours or until the reaction is complete (monitored by TLC).

• Carefully neutralize the reaction mixture with a saturated solution of sodium bicarbonate.

• Extract the aqueous layer with dichloromethane.

• Combine the organic layers, dry over anhydrous sodium sulfate, and filter.

• Remove the solvent under reduced pressure to obtain the crude 2,6-dimethylpyridine N-oxide.

Purification

The crude product can be purified by recrystallization or column chromatography.

Recrystallization:

• Dissolve the crude product in a minimal amount of a suitable hot solvent (e.g., a mixture of heptane (B126788) and toluene).[13]

• Allow the solution to cool slowly to room temperature, then place it in an ice bath to induce crystallization.

• Collect the crystals by vacuum filtration and wash with a small amount of cold solvent.

• Dry the purified crystals under vacuum.

Characterization

The identity and purity of the synthesized 2,6-dimethylpyridine N-oxide can be confirmed using various analytical techniques.

• Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR spectra provide information about the molecular structure.

• Infrared (IR) Spectroscopy: IR spectroscopy is used to identify the characteristic functional groups, particularly the N-O stretching vibration.

• Mass Spectrometry (MS): MS is used to determine the molecular weight and fragmentation pattern of the compound.

• High-Performance Liquid Chromatography (HPLC): HPLC can be used to assess the purity of the final product.[13]

Visualizations

Synthesis and Purification Workflow

The following diagram illustrates the general workflow for the synthesis and purification of 2,6-dimethylpyridine N-oxide.

Caption: General workflow for the synthesis and purification of 2,6-dimethylpyridine N-oxide.

Role in Organic Synthesis: Oxidation Reaction

2,6-Dimethylpyridine N-oxide can act as an oxidant in various chemical transformations. The diagram below shows a conceptual representation of its role in an oxidation reaction.

Caption: Conceptual diagram of 2,6-dimethylpyridine N-oxide as an oxidant.

Conclusion

Theoretical studies of 2,6-dimethylpyridine N-oxide, particularly those using DFT methods, have provided a deep understanding of its molecular structure, and spectroscopic and electronic properties.[5] These computational insights, when combined with robust experimental protocols for its synthesis and characterization, offer a powerful toolkit for researchers in organic chemistry, materials science, and drug development. The continued investigation of this versatile molecule and its derivatives is likely to uncover new applications and further enhance its utility in various scientific disciplines.

References

• 1. Page loading... [guidechem.com]
• 2. Item - Photoinduced Carbon Radical-Medicated C-H Functionalization and Cascade Reactions by Pyridine N-oxide - Purdue University Graduate School - Figshare [hammer.purdue.edu]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Antimutagenic effects of 2,6-Dimethylpyridine-N-oxide using fluctuation ames test - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A characterization study on 2,6-dimethyl-4-nitropyridine N-oxide by density functional theory calculations - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. quod.lib.umich.edu [quod.lib.umich.edu]
• 7. mdpi.com [mdpi.com]
• 8. 2,6-Lutidine-N-oxide [webbook.nist.gov]
• 9. 2,6-Dimethylpyridine N-oxide | C7H9NO | CID 14083 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 10. 2,6-Dimethylpyridine N-oxide(1073-23-0) IR2 spectrum [chemicalbook.com]
• 11. researchgate.net [researchgate.net]
• 12. 2,6-Dimethylpyridine N-oxide | 1073-23-0 [m.chemicalbook.com]
• 13. Organic Syntheses Procedure [orgsyn.org]

An In-depth Technical Guide to 2,6-Lutidine N-oxide: Discovery, History, and Applications

For Researchers, Scientists, and Drug Development Professionals

Abstract

2,6-Lutidine N-oxide, also known as 2,6-dimethylpyridine (B142122) N-oxide, is a heterocyclic compound with a rich history in organic synthesis and a growing profile in biochemical and agricultural research. First explored in the mid-20th century following the initial discovery of pyridine (B92270) N-oxides, this sterically hindered base and mild oxidizing agent has proven to be a versatile reagent. This guide provides a comprehensive overview of its discovery, historical development, key chemical transformations, and applications. Detailed experimental protocols for its synthesis and representative reactions are presented, alongside tabulated quantitative data for easy reference. Furthermore, logical workflows and reaction pathways are visualized to facilitate a deeper understanding of its chemical behavior and utility.

Discovery and History

The journey of 2,6-Lutidine N-oxide is intrinsically linked to the broader discovery of heteroaromatic N-oxides. The first synthesis of a pyridine N-oxide was reported by Jakob Meisenheimer in 1926, who successfully oxidized pyridine using peroxybenzoic acid.[1] This pioneering work laid the foundation for the exploration of a new class of compounds with unique reactivity.

While the exact first synthesis of 2,6-Lutidine N-oxide is not definitively documented in a singular seminal paper, its preparation follows the general principles established for pyridine N-oxidation. The common and efficient method for its synthesis involves the oxidation of 2,6-lutidine, a compound first isolated from the basic fraction of coal tar and bone oil.[2] The oxidation is typically achieved using hydrogen peroxide in the presence of an acid, such as acetic acid. This method, a modification of the procedures used for other pyridine derivatives, provides good yields and is scalable.[3]

Historically, the study of pyridine N-oxides gained significant momentum in the 1950s, with extensive investigations into their chemical properties and synthetic utility.[4] 2,6-Lutidine N-oxide, with its two methyl groups flanking the N-oxide functionality, presented an interesting case for studying the effects of steric hindrance on reactivity.

Physicochemical and Spectroscopic Data

2,6-Lutidine N-oxide is a dark yellow to brown liquid at room temperature.[2] Its key physical and spectroscopic properties are summarized in the table below, providing a valuable reference for its identification and characterization.

Property	Value	Reference
Molecular Formula	C₇H₉NO	[2]
Molecular Weight	123.15 g/mol	[2]
CAS Number	1073-23-0	[5]
Appearance	Dark yellow to brown liquid	[2]
Storage Temperature	0 - 8 °C	[2]
¹H NMR (CDCl₃)	δ 7.15-7.17 (d, 2H), 7.08-7.11 (dd, 1H), 2.55 (s, 6H)	Supporting Information
¹³C NMR (CDCl₃)	δ 148.5, 138.8, 126.1, 123.2, 17.3	Supporting Information
IR Spectrum (KBr)	Major peaks include C=C and N-O stretching vibrations.	[5]
Mass Spectrum (EI)	Molecular ion peak (M⁺) at m/z 123.	[5]

Synthesis of 2,6-Lutidine N-oxide

The most common and practical laboratory synthesis of 2,6-Lutidine N-oxide involves the direct oxidation of 2,6-lutidine. The following protocol is adapted from established procedures for the N-oxidation of substituted pyridines.[3]

Experimental Protocol: N-Oxidation of 2,6-Lutidine

Materials:

• 2,6-Lutidine

• Glacial Acetic Acid

• Hydrogen Peroxide (30-35% solution)

• Sodium Bicarbonate (saturated solution)

• Dichloromethane (B109758)

• Anhydrous Magnesium Sulfate

• Round-bottom flask

• Reflux condenser

• Stirring apparatus

• Separatory funnel

• Rotary evaporator

Procedure:

• In a round-bottom flask equipped with a reflux condenser and a magnetic stirrer, combine 2,6-lutidine (1.0 equivalent) and glacial acetic acid (5-10 equivalents).

• Slowly add hydrogen peroxide (30-35%, 1.5-2.0 equivalents) to the stirred solution. The addition may be exothermic, so cooling in an ice bath may be necessary to maintain the temperature below 40 °C.

• After the addition is complete, heat the reaction mixture to 70-80 °C and maintain this temperature with stirring for 4-6 hours.

• Monitor the reaction progress by thin-layer chromatography (TLC).

• Once the reaction is complete, cool the mixture to room temperature.

• Carefully neutralize the excess acetic acid by slowly adding a saturated solution of sodium bicarbonate until the effervescence ceases.

• Extract the aqueous layer with dichloromethane (3 x 50 mL).

• Combine the organic layers and dry over anhydrous magnesium sulfate.

• Filter the drying agent and remove the solvent under reduced pressure using a rotary evaporator to yield the crude 2,6-Lutidine N-oxide.

• The product can be further purified by vacuum distillation or column chromatography on silica (B1680970) gel.

Expected Yield: 70-85%

Synthesis Workflow

Caption: General workflow for the synthesis of 2,6-Lutidine N-oxide.

Key Chemical Reactions and Applications

2,6-Lutidine N-oxide participates in a variety of chemical transformations, primarily leveraging its properties as a mild oxidizing agent and a sterically hindered base.[2]

As an Oxidizing Agent

2,6-Lutidine N-oxide can act as an oxygen transfer agent in various oxidation reactions.[2] Its utility is particularly pronounced in metal-catalyzed oxidations, where it can regenerate the active high-valent metal species.

A notable application is in the photocatalyzed radical cascade annulation of 1,6-enynes. In this reaction, 2,6-lutidine N-oxide serves as a source of an oxygen-centered radical, which initiates a cascade of reactions to form complex polycyclic structures.[6][7]

Reactions with Electrophiles

The oxygen atom of the N-oxide is nucleophilic and readily reacts with electrophiles. A classic example is the reaction with acid anhydrides, such as acetic anhydride (B1165640). This reaction, known as the Boekelheide rearrangement for α-picoline N-oxides, leads to the formation of 2-acetoxymethyl-6-methylpyridine upon heating.[8]

Materials:

• 2,6-Lutidine N-oxide

• Acetic Anhydride

• Round-bottom flask

• Reflux condenser

• Stirring apparatus

Procedure:

• In a round-bottom flask, dissolve 2,6-Lutidine N-oxide (1.0 equivalent) in an excess of acetic anhydride (5-10 equivalents).

• Heat the mixture to reflux (approximately 140 °C) and maintain for 2-4 hours.

• Monitor the reaction by TLC.

• After completion, cool the reaction mixture to room temperature.

• Carefully quench the excess acetic anhydride by slowly adding water.

• Neutralize the solution with a suitable base (e.g., saturated sodium bicarbonate).

• Extract the product with an organic solvent (e.g., ethyl acetate).

• Dry the organic layer, filter, and concentrate to obtain the crude product.

• Purify by column chromatography or distillation.

Expected Products: A mixture of rearranged products, primarily 2-acetoxymethyl-6-methylpyridine.

In Coordination Chemistry

The N-oxide functionality acts as a good ligand for various metal ions. 2,6-Lutidine N-oxide forms stable complexes with a range of transition metals and rare-earth elements. The steric bulk of the methyl groups influences the coordination number and geometry of the resulting metal complexes.

Logical Relationship of Reactivity

Caption: Key properties and resulting reactivity of 2,6-Lutidine N-oxide.

Applications in Drug Development and Biological Systems

While primarily a synthetic reagent, 2,6-Lutidine N-oxide and its derivatives have found applications in biological contexts.

Plant Growth Regulation

2,6-Lutidine N-oxide has been identified as a plant growth regulator.[9] It has been shown to improve the initial growth of plants and increase both early and total crop yields.[9] The precise signaling pathway through which it exerts these effects is an area of ongoing research, but it is believed to involve the modulation of plant hormone activities.

Biochemical Probes

In biochemical studies, 2,6-Lutidine N-oxide can serve as a probe to investigate enzyme activities and interactions.[2] Its ability to interact with metal centers in metalloenzymes or to act as a mild oxidant can provide insights into enzyme mechanisms.

Antimutagenic Properties

Recent studies have explored the antimutagenic potential of 2,6-Dimethylpyridine-N-oxide. Using the fluctuation Ames test, it was found to exhibit a significant antimutagenic effect, suggesting its potential in mitigating the risks of genotoxic agents.[10] This opens up avenues for its investigation in drug development and environmental protection.

Experimental Workflow for Antimutagenicity Testing

Caption: Workflow for assessing the antimutagenic effect of 2,6-Lutidine N-oxide.

Conclusion

2,6-Lutidine N-oxide, a derivative of a compound once sourced from coal tar, has evolved into a valuable tool in the modern chemical and biological sciences. Its unique combination of steric hindrance and the reactive N-oxide functionality allows for a range of selective transformations. While its history is rooted in the fundamental exploration of pyridine chemistry, its future applications may extend into the realms of sustainable agriculture and the development of novel therapeutic agents. This guide has provided a detailed overview of its discovery, synthesis, and reactivity, offering a solid foundation for researchers and professionals seeking to harness the potential of this versatile molecule. Further research into its biological mechanisms of action is warranted and will likely unveil new and exciting applications.

References

• 1. Pyridine-N-oxide - Wikipedia [en.wikipedia.org]
• 2. chemimpex.com [chemimpex.com]
• 3. Syntheses, Crystallization, and Spectroscopic Characterization of 3,5-Lutidine N-Oxide Dehydrate - PMC [pmc.ncbi.nlm.nih.gov]
• 4. baranlab.org [baranlab.org]
• 5. 2,6-Lutidine-N-oxide [webbook.nist.gov]
• 6. Item - Photoinduced Carbon Radical-Medicated C-H Functionalization and Cascade Reactions by Pyridine N-oxide - Purdue University Graduate School - Figshare [hammer.purdue.edu]
• 7. pubs.acs.org [pubs.acs.org]
• 8. Boekelheide reaction - Wikipedia [en.wikipedia.org]
• 9. medchemexpress.com [medchemexpress.com]
• 10. Antimutagenic effects of 2,6-Dimethylpyridine-N-oxide using fluctuation ames test - PubMed [pubmed.ncbi.nlm.nih.gov]

Solubility of 2,6-Lutidine N-oxide in Organic Solvents: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the solubility characteristics of 2,6-Lutidine N-oxide in various organic solvents. Due to a lack of extensive quantitative data in publicly available literature, this guide focuses on qualitative solubility information, detailed experimental protocols for determining solubility, and the synthesis of the title compound. This information is crucial for researchers and professionals working with 2,6-Lutidine N-oxide in areas such as organic synthesis, pharmaceutical development, and materials science, where understanding its behavior in different solvent systems is paramount for reaction optimization, purification, and formulation.

Physicochemical Properties of 2,6-Lutidine N-oxide

2,6-Lutidine N-oxide, also known as 2,6-dimethylpyridine (B142122) N-oxide, is a heterocyclic compound with the chemical formula C₇H₉NO. It presents as a hygroscopic, colorless to light yellow liquid or low-melting solid. The presence of the polar N-oxide functional group significantly influences its physical and chemical properties, particularly its solubility.

Table 1: Physicochemical Properties of 2,6-Lutidine N-oxide

Property	Value	Reference
Molecular Formula	C₇H₉NO
Molecular Weight	123.15 g/mol
Appearance	Colorless to light yellow liquid/solid
Melting Point	9-10 °C
Boiling Point	106-110 °C at 8 mmHg
Density	1.102 g/mL
pKa (of conjugate acid)	1.37
Water Solubility	Miscible

Solubility Profile

Table 2: Qualitative Solubility of 2,6-Lutidine N-oxide in Common Organic Solvents

Solvent	Polarity	Expected Solubility	Rationale
Water	Highly Polar	Miscible	The polar N-oxide group can form strong hydrogen bonds with water molecules.
Methanol	Polar Protic	Soluble	Expected to be highly soluble due to its polarity and ability to act as a hydrogen bond acceptor.
Ethanol	Polar Protic	Soluble	Similar to methanol, good solubility is anticipated.
Acetone (B3395972)	Polar Aprotic	Soluble	The polar nature of acetone should facilitate the dissolution of the polar N-oxide.
Dichloromethane (B109758) (DCM)	Moderately Polar	Soluble	Often used as a solvent in the synthesis and extraction of pyridine (B92270) N-oxides, indicating good solubility.
Toluene (B28343)	Nonpolar	Sparingly Soluble to Insoluble	The nonpolar nature of toluene is less likely to effectively solvate the highly polar N-oxide.
Hexane (B92381)	Nonpolar	Insoluble	As a nonpolar alkane, hexane is not expected to dissolve 2,6-Lutidine N-oxide to any significant extent.
Diethyl Ether	Slightly Polar	Moderately Soluble	Can act as a hydrogen bond acceptor, suggesting some degree of solubility. Often used in purification by precipitation, implying it's not a very strong solvent.

Experimental Protocols

The following sections provide detailed methodologies for the synthesis of 2,6-Lutidine N-oxide and a general procedure for the experimental determination of its solubility in organic solvents.

Synthesis of 2,6-Lutidine N-oxide

The synthesis of 2,6-Lutidine N-oxide is typically achieved through the oxidation of 2,6-lutidine. A common and effective method involves the use of a peroxy acid, such as meta-chloroperoxybenzoic acid (m-CPBA), or hydrogen peroxide in the presence of an acid catalyst.

Experimental Protocol: Oxidation of 2,6-Lutidine with Hydrogen Peroxide

Materials:

• 2,6-Lutidine

• Glacial Acetic Acid

• Hydrogen Peroxide (30% aqueous solution)

• Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate solution

• Saturated aqueous sodium sulfite (B76179) solution

• Brine (saturated aqueous sodium chloride solution)

• Anhydrous sodium sulfate

• Round-bottom flask

• Magnetic stirrer and stir bar

• Heating mantle with temperature control

• Condenser

• Separatory funnel

• Rotary evaporator

Procedure:

• In a round-bottom flask equipped with a magnetic stir bar and a condenser, dissolve 2,6-lutidine (1 equivalent) in glacial acetic acid.

• To the stirred solution, slowly add a 30% aqueous solution of hydrogen peroxide (1.1 to 1.5 equivalents). The addition should be done portion-wise to control the exothermic reaction.

• Heat the reaction mixture to 70-80 °C and maintain this temperature for several hours (typically 4-24 hours). The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature.

• Carefully neutralize the excess acetic acid by the slow addition of a saturated aqueous solution of sodium bicarbonate until the effervescence ceases.

• Quench the excess hydrogen peroxide by adding a saturated aqueous solution of sodium sulfite until a negative test with starch-iodide paper is obtained.

• Extract the aqueous layer with dichloromethane (3 x volume of the aqueous layer).

• Combine the organic extracts and wash with saturated aqueous sodium bicarbonate solution, followed by brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate the solvent under reduced pressure using a rotary evaporator to yield the crude 2,6-Lutidine N-oxide.

• The crude product can be further purified by vacuum distillation or crystallization from a suitable solvent system (e.g., diethyl ether/hexane).

Caption: Workflow for the synthesis of 2,6-Lutidine N-oxide.

Determination of Solubility

A standard method for determining the solubility of a compound is the shake-flask method, followed by a quantitative analysis of the saturated solution.

Experimental Protocol: Shake-Flask Method for Solubility Determination

Materials:

• 2,6-Lutidine N-oxide (purified)

• Selected organic solvents (e.g., methanol, ethanol, acetone, toluene, hexane)

• Vials with screw caps

• Thermostatically controlled shaker or water bath

• Syringe filters (e.g., 0.45 µm PTFE)

• Analytical balance

• High-performance liquid chromatography (HPLC) system with a suitable detector (e.g., UV-Vis) or Gas Chromatography (GC) system.

Procedure:

• Add an excess amount of 2,6-Lutidine N-oxide to a series of vials, each containing a known volume of a different organic solvent. The excess solid should be clearly visible.

• Seal the vials tightly and place them in a thermostatically controlled shaker or water bath set to a specific temperature (e.g., 25 °C).

• Agitate the vials for a sufficient period (typically 24-72 hours) to ensure that equilibrium is reached.

• After equilibration, allow the vials to stand undisturbed at the same temperature to allow the excess solid to settle.

• Carefully withdraw a sample of the supernatant using a syringe and immediately filter it through a syringe filter to remove any undissolved solid.

• Accurately dilute the filtered saturated solution with a suitable solvent to a concentration within the calibration range of the analytical method.

• Quantify the concentration of 2,6-Lutidine N-oxide in the diluted solution using a pre-validated HPLC or GC method.

• Calculate the solubility of 2,6-Lutidine N-oxide in the specific solvent at the given temperature, typically expressed in mg/mL or mol/L.

Caption: Workflow for solubility determination.

Conclusion

While quantitative solubility data for 2,6-Lutidine N-oxide in organic solvents is sparse, its chemical structure strongly suggests high solubility in polar solvents and limited solubility in nonpolar solvents. The provided experimental protocols for its synthesis and solubility determination offer a practical framework for researchers to generate specific data tailored to their needs. A thorough understanding of the solubility of 2,6-Lutidine N-oxide is essential for its effective application in research and development, enabling better control over reaction conditions, purification processes, and the formulation of new products. Further research to quantify the solubility of this versatile compound in a broader range of organic solvents at various temperatures would be a valuable contribution to the chemical and pharmaceutical sciences.

2,6-Lutidine N-oxide: A Comprehensive Technical Guide for Researchers and Drug Development Professionals

An in-depth exploration of the synthesis, properties, reactivity, and applications of the versatile heterocyclic N-oxide, 2,6-lutidine N-oxide.

Introduction

2,6-Lutidine N-oxide, also known as 2,6-dimethylpyridine (B142122) N-oxide, is a heterocyclic N-oxide that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and material science. Its unique structural features, combining a pyridine (B92270) ring with a sterically hindered N-oxide functionality, impart a range of useful properties that make it a valuable reagent and building block. This technical guide provides a comprehensive overview of 2,6-lutidine N-oxide, focusing on its chemical and physical properties, synthesis, reactivity, and diverse applications, with a particular emphasis on its relevance to researchers and professionals in drug development.

Physicochemical Properties

2,6-Lutidine N-oxide is a colorless to light yellow liquid at room temperature and is hygroscopic.[1][2] Its fundamental properties are summarized in the table below.

Property	Value	Reference
CAS Number	1073-23-0	[1]
Molecular Formula	C₇H₉NO	[1]
Molecular Weight	123.15 g/mol	[1]
Appearance	Colorless to light yellow liquid	[2]
Purity	≥98% (GC)	[3]
Density	1.10 g/mL	[1]
Refractive Index	1.56	[1]
Solubility	Soluble in water.	[4]
Storage Conditions	Store at 0 - 8 °C, protect from moisture.	[3]

Spectroscopic Data

The structural characterization of 2,6-lutidine N-oxide is well-documented through various spectroscopic techniques.

Spectroscopic Data	Details	Reference
¹H NMR (300 MHz, CCl₄)	δ 7.17 (d, J=8.0 Hz, 2H), 6.92 (d, J=8.0 Hz, 1H), 2.41 (s, 6H)	[5]
¹H NMR (89.56 MHz, CDCl₃)	δ 7.13 (m, 2H), 2.54 (s, 6H)	[5]
¹³C NMR	Data not explicitly found in a table format, but spectra are available for viewing.	[6][7]
IR Spectrum	Available for viewing, key stretches include C=N, C-H, and N-O bands.	[8][9]
Mass Spectrum (EI)	Available for viewing.	[8]

Synthesis of 2,6-Lutidine N-oxide

The most common method for the synthesis of 2,6-lutidine N-oxide is the oxidation of its parent heterocycle, 2,6-lutidine. This is typically achieved using a peroxy acid, with hydrogen peroxide in acetic acid being a widely used system.

Experimental Protocol: Oxidation of 2,6-Lutidine

Materials:

• 2,6-Lutidine

• Glacial Acetic Acid

• Hydrogen Peroxide (30-35% solution)

• Sodium Bicarbonate (saturated aqueous solution)

• Dichloromethane (B109758)

• Anhydrous Magnesium Sulfate

• Round-bottom flask

• Magnetic stirrer

• Heating mantle or oil bath

• Separatory funnel

• Rotary evaporator

Procedure:

• In a round-bottom flask equipped with a magnetic stirrer, combine 2,6-lutidine (1.0 equivalent) and glacial acetic acid (5-10 equivalents).

• Cool the mixture in an ice bath and slowly add hydrogen peroxide (1.1-1.5 equivalents) dropwise, ensuring the temperature remains below 20 °C.

• After the addition is complete, heat the reaction mixture to 70-80 °C and maintain this temperature for several hours, monitoring the reaction progress by TLC.

• Once the reaction is complete, cool the mixture to room temperature and carefully neutralize the excess acetic acid by the slow addition of a saturated aqueous solution of sodium bicarbonate until the effervescence ceases.

• Extract the aqueous layer with dichloromethane (3 x 50 mL).

• Combine the organic layers and wash with brine, then dry over anhydrous magnesium sulfate.

• Filter the drying agent and remove the solvent under reduced pressure using a rotary evaporator to yield the crude 2,6-lutidine N-oxide.

• The product can be further purified by distillation or chromatography if necessary.

Caption: Workflow for the synthesis of 2,6-lutidine N-oxide.

Reactivity and Applications

2,6-Lutidine N-oxide is a versatile reagent with a broad range of applications in organic synthesis and beyond.

As an Oxidizing Agent

The N-oxide functionality can act as an oxygen donor, making 2,6-lutidine N-oxide a mild and selective oxidizing agent.[3] It is particularly useful in reactions where over-oxidation is a concern.

In Photocatalysis and as a Hydrogen Atom Transfer (HAT) Agent

Recent research has highlighted the role of pyridine N-oxides, including 2,6-lutidine N-oxide, in photoredox catalysis.[10] They can serve as precursors to oxygen-centered radicals, which are potent hydrogen atom transfer (HAT) agents capable of activating strong C-H bonds.[10][11] This reactivity has been exploited in various C-H functionalization reactions.

Caption: Photocatalytic C-H functionalization using 2,6-lutidine N-oxide.

As a Non-Nucleophilic Base

While the parent compound, 2,6-lutidine, is well-known as a sterically hindered, non-nucleophilic base, the N-oxide derivative can also play a role in modulating reaction conditions, for instance by influencing phase separation in aqueous reaction mixtures.[12]

In Drug Development and Medicinal Chemistry

Heterocyclic N-oxides are an emerging class of therapeutic agents with a wide range of biological activities.[9] The N-oxide motif can act as a bioisostere for other functional groups and can influence the pharmacokinetic and pharmacodynamic properties of a molecule. While specific applications of 2,6-lutidine N-oxide in marketed drugs are not prominent, its use as a reagent in the synthesis of complex molecules makes it an important tool for drug discovery and development.[3]

Other Applications

• Plant Growth Regulator: 2,6-Lutidine N-oxide has been identified as a plant growth regulator that can enhance initial growth and increase crop yields.[2]

• Ligand in Coordination Chemistry: The oxygen atom of the N-oxide can coordinate to metal ions, and 2,6-lutidine N-oxide has been used to synthesize coordination complexes with rare-earth elements.

• Material Science: It serves as an intermediate in the production of various fine chemicals and contributes to advancements in material science and catalysis.[3]

Safety and Handling

2,6-Lutidine N-oxide is considered a hazardous chemical. It is harmful if swallowed and causes skin and serious eye irritation.[1] It is essential to handle this compound in a well-ventilated fume hood, wearing appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat.[1] Store in a cool, dry place away from strong oxidizing agents.[1] For detailed safety information, consult the Safety Data Sheet (SDS).[1]

Conclusion

2,6-Lutidine N-oxide is a multifaceted heterocyclic compound with a growing number of applications in both academic research and industrial processes. Its utility as a mild oxidizing agent, a precursor for HAT reagents in photocatalysis, and its role in influencing reaction media make it a valuable tool for synthetic chemists. For professionals in drug development, its importance lies not only in its potential biological activities but also in its enabling role in the synthesis of complex pharmaceutical intermediates. As research into C-H functionalization and photoredox catalysis continues to expand, the significance of 2,6-lutidine N-oxide is likely to grow, solidifying its position as a key reagent in modern organic chemistry.

References

• 1. fishersci.com [fishersci.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. chemimpex.com [chemimpex.com]
• 4. 2,6-Lutidine-N-oxide (CAS 1073-23-0) - Chemical & Physical Properties by Cheméo [chemeo.com]
• 5. 2,6-Dimethylpyridine N-oxide(1073-23-0) 1H NMR spectrum [chemicalbook.com]
• 6. rsc.org [rsc.org]
• 7. spectrabase.com [spectrabase.com]
• 8. 2,6-Lutidine-N-oxide [webbook.nist.gov]
• 9. 2,6-Lutidine(108-48-5) IR Spectrum [m.chemicalbook.com]
• 10. Item - Photoinduced Carbon Radical-Medicated C-H Functionalization and Cascade Reactions by Pyridine N-oxide - Purdue University Graduate School - Figshare [hammer.purdue.edu]
• 11. Aliphatic C–H Functionalization Using Pyridine N-Oxides as H-Atom Abstraction Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 12. researchgate.net [researchgate.net]

An In-depth Technical Guide to the Steric Hindrance Effects in 2,6-Lutidine N-oxide

For Researchers, Scientists, and Drug Development Professionals

Abstract

2,6-Lutidine N-oxide, the N-oxidized derivative of 2,6-dimethylpyridine, is a versatile molecule in organic synthesis and coordination chemistry. Its utility is profoundly influenced by the significant steric hindrance imposed by the two methyl groups positioned ortho to the N-oxide functionality. This technical guide provides a comprehensive analysis of the steric effects of 2,6-Lutidine N-oxide, detailing its synthesis, structural characteristics, and reactivity. Quantitative data on bond lengths, bond angles, and basicity are presented to illustrate the impact of steric congestion. Detailed experimental protocols for its preparation and application in sterically demanding reactions are provided, alongside visualizations of key chemical principles and workflows to offer a deeper understanding of its unique chemical behavior.

Introduction

Steric hindrance is a fundamental concept in chemistry that describes the influence of the spatial arrangement of atoms on the reactivity and properties of a molecule. In the case of 2,6-Lutidine N-oxide, the presence of two methyl groups flanking the N-oxide group creates a sterically crowded environment that dictates its chemical behavior. This steric bulk hinders the approach of reagents to the nitrogen and oxygen atoms, leading to unique reactivity compared to less substituted pyridine (B92270) N-oxides. This guide explores the multifaceted consequences of this steric hindrance, providing researchers with the foundational knowledge to effectively utilize this reagent in their work.

Synthesis of 2,6-Lutidine N-oxide

The most common method for the synthesis of 2,6-Lutidine N-oxide is the direct oxidation of 2,6-lutidine. A widely used and effective oxidizing agent for this transformation is hydrogen peroxide in the presence of a carboxylic acid, typically acetic acid. The carboxylic acid acts as a catalyst, forming a more reactive peroxy acid in situ.

Reaction Pathway

The synthesis proceeds through the formation of peracetic acid from acetic acid and hydrogen peroxide, which then oxidizes the nitrogen atom of 2,6-lutidine.

Figure 1: Reaction pathway for the synthesis of 2,6-Lutidine N-oxide.

Experimental Protocol: Synthesis of 2,6-Lutidine N-oxide

This protocol is adapted from the synthesis of 3,5-lutidine N-oxide and is a general procedure for the N-oxidation of substituted pyridines.[1]

Materials:

• 2,6-Lutidine

• Glacial Acetic Acid

• 30-35% Hydrogen Peroxide solution

• Round-bottom flask

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Thermometer

• Condenser

• Distillation apparatus

Procedure:

• Reaction Setup: In a fume hood, combine 2,6-lutidine (1.0 eq) and glacial acetic acid (approx. 10 eq) in a round-bottom flask equipped with a magnetic stir bar and a condenser.

• Addition of Oxidant: While stirring, slowly add hydrogen peroxide (1.1 - 1.5 eq) to the mixture. The addition should be done cautiously to control the initial exotherm.

• Reaction Conditions: Heat the reaction mixture to 70-80 °C and maintain this temperature with stirring for several hours (typically 4-6 hours). The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• Workup: After the reaction is complete, cool the mixture to room temperature. The excess acetic acid and water are typically removed by vacuum distillation.

• Purification: The resulting crude 2,6-Lutidine N-oxide can be purified by distillation under reduced pressure or by recrystallization.

Structural and Physical Properties: The Signature of Steric Hindrance

Quantitative Structural Data

The following table summarizes key bond lengths and angles of the 2,6-Lutidine N-oxide ligand when coordinated to a zinc(II) center. For comparison, data for the less sterically hindered pyridine is provided.

Parameter	2,6-Lutidine N-oxide (in Zn complex)[2]	Pyridine[3]
Bond Lengths (Å)
N-O	~1.35	N/A
C2-N	~1.37	1.34
C6-N	~1.37	1.34
Bond Angles (°)
C2-N-C6	~121	116.7
O-N-C2	~119	N/A
O-N-C6	~119	N/A

Note: The data for 2,6-Lutidine N-oxide is derived from its zinc complex and may be influenced by coordination.

The increased C2-N-C6 bond angle in the coordinated 2,6-Lutidine N-oxide compared to pyridine suggests a distortion of the pyridine ring to accommodate the steric pressure from the methyl groups.

Basicity and Nucleophilicity

The steric hindrance in 2,6-Lutidine N-oxide has a profound effect on its basicity and nucleophilicity. The methyl groups do not significantly alter the intrinsic basicity of the N-oxide oxygen, which is influenced by the electron-donating nature of the methyl groups. However, they create a significant barrier to protonation and coordination with Lewis acids.

Reactivity and Applications Driven by Steric Hindrance

The unique combination of an available oxygen atom for reactions and significant steric shielding leads to a range of applications for 2,6-Lutidine N-oxide.

Coordination Chemistry

The steric bulk of the methyl groups in 2,6-Lutidine N-oxide significantly impacts its coordination to metal centers. This steric hindrance can be a tool to control the coordination number and geometry of metal complexes. For instance, in complexes with rare-earth bromides, 2,6-Lutidine N-oxide forms complexes with a lower coordination number compared to the less hindered pyridine N-oxide. This demonstrates that the steric demands of the ligand can be used to tune the properties of the resulting metal complexes.

Figure 2: Influence of steric hindrance on coordination number.

Oxidizing Agent

2,6-Lutidine N-oxide can function as a mild and selective oxidizing agent. The steric hindrance around the N-O bond can influence the selectivity of the oxidation reaction, favoring attack at less sterically crowded positions on a substrate.

Experimental Protocol: Oxidation of a Thioether

This protocol provides a general procedure for the oxidation of a thioether to a sulfoxide (B87167) using a pyridine N-oxide as the oxidant, which can be adapted for 2,6-Lutidine N-oxide to potentially achieve high selectivity due to its steric bulk.

Materials:

• Thioether (e.g., methyl phenyl sulfide)

• 2,6-Lutidine N-oxide

• Anhydrous dichloromethane (B109758) (DCM) or other suitable aprotic solvent

• Inert atmosphere (e.g., nitrogen or argon)

• Schlenk flask or similar reaction vessel

• Magnetic stirrer and stir bar

Procedure:

• Reaction Setup: In a flame-dried Schlenk flask under an inert atmosphere, dissolve the thioether (1.0 eq) in anhydrous DCM.

• Addition of Oxidant: Add 2,6-Lutidine N-oxide (1.0 - 1.2 eq) to the solution at room temperature with stirring.

• Reaction Monitoring: Monitor the reaction progress by TLC or GC-MS. The reaction time will vary depending on the substrate.

• Workup: Upon completion, the reaction mixture can be washed with water to remove the 2,6-lutidine byproduct. The organic layer is then dried over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filtered, and the solvent removed under reduced pressure.

• Purification: The crude sulfoxide can be purified by column chromatography on silica (B1680970) gel.

Conclusion

The steric hindrance imparted by the 2,6-dimethyl substitution in 2,6-Lutidine N-oxide is a defining feature that governs its structure, reactivity, and utility in chemical synthesis and materials science. This technical guide has provided a detailed overview of these effects, supported by quantitative data and practical experimental protocols. By understanding and harnessing the principles of steric hindrance, researchers can effectively employ 2,6-Lutidine N-oxide as a valuable tool for achieving selectivity and controlling reactivity in a variety of chemical transformations. Further research into the crystal structure of the free ligand and more extensive comparative reactivity studies will continue to refine our understanding of this important molecule.

References

• 1. Syntheses, Crystallization, and Spectroscopic Characterization of 3,5-Lutidine N-Oxide Dehydrate - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. 2,6-Lutidine - Wikipedia [en.wikipedia.org]

The Coordination Chemistry of 2,6-Lutidine N-oxide: An In-depth Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

2,6-Lutidine N-oxide, a sterically hindered heterocyclic ligand, plays a significant role in coordination chemistry. Its unique structural and electronic properties, arising from the presence of two methyl groups flanking the N-oxide functional group, dictate its coordination behavior, leading to the formation of a diverse array of metal complexes. This technical guide provides a comprehensive overview of the coordination chemistry of 2,6-lutidine N-oxide, encompassing its synthesis, spectroscopic characterization, and the structural features of its metal complexes. Detailed experimental protocols for the synthesis of the ligand and its complexes, along with methods for their characterization, are presented. Quantitative data, including spectroscopic and structural parameters, are summarized in tabular format for easy reference. Furthermore, this guide illustrates key experimental workflows using logical diagrams to facilitate a deeper understanding of the processes involved.

Introduction

Pyridine (B92270) N-oxides are a versatile class of ligands in coordination chemistry, known for their ability to coordinate to metal ions through the oxygen atom of the N-oxide group.[1] The introduction of substituents on the pyridine ring allows for the fine-tuning of the electronic and steric properties of these ligands, thereby influencing the structure, stability, and reactivity of the resulting metal complexes. 2,6-Lutidine N-oxide (2,6-dimethylpyridine N-oxide) is a particularly interesting ligand due to the steric hindrance imposed by the two methyl groups at the 2 and 6 positions.[2] This steric bulk significantly impacts the number of ligands that can coordinate to a metal center, often leading to lower coordination numbers compared to less hindered pyridine N-oxides.[3] This guide delves into the fundamental aspects of the coordination chemistry of 2,6-lutidine N-oxide, providing a valuable resource for researchers in inorganic chemistry, materials science, and drug development.

Synthesis of 2,6-Lutidine N-oxide

The synthesis of 2,6-lutidine N-oxide is typically achieved through the oxidation of 2,6-lutidine. A common and effective method involves the use of hydrogen peroxide in the presence of a carboxylic acid, such as acetic acid.[4]

Experimental Protocol: Oxidation of 2,6-Lutidine

A detailed protocol for the N-oxidation of a substituted pyridine, which can be adapted for 2,6-lutidine, is as follows[4]:

• In a round-bottom flask equipped with a magnetic stirrer and a reflux condenser, dissolve 2,6-lutidine in glacial acetic acid.

• Slowly add a 30-35% aqueous solution of hydrogen peroxide to the stirred solution. The reaction is exothermic, and the addition should be controlled to maintain a safe temperature.

• Heat the reaction mixture at 70-80°C for several hours. The progress of the reaction can be monitored by thin-layer chromatography (TLC).

• After the reaction is complete, cool the mixture to room temperature.

• Carefully remove the excess acetic acid and water under reduced pressure.

• The residue is then neutralized with a suitable base, such as sodium carbonate or sodium hydroxide, to precipitate the 2,6-lutidine N-oxide.

• The crude product can be purified by recrystallization from an appropriate solvent system, such as acetone (B3395972) or a mixture of hexane (B92381) and ethyl acetate.

Diagram 1: Synthesis of 2,6-Lutidine N-oxide.

Spectroscopic Characterization of 2,6-Lutidine N-oxide

The structure and purity of 2,6-lutidine N-oxide can be confirmed using various spectroscopic techniques, including Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy.

NMR Spectroscopy

The 1H NMR spectrum of 2,6-lutidine N-oxide provides characteristic signals for the aromatic protons and the methyl groups.

Table 1: 1H NMR Spectroscopic Data for 2,6-Lutidine N-oxide

Proton	Chemical Shift (δ, ppm)	Multiplicity	Solvent
CH3	2.54	singlet	CDCl3
H-3, H-5	7.12-7.13	multiplet	CDCl3
H-4	7.17	multiplet	CDCl3

Data sourced from ChemicalBook.

Infrared Spectroscopy

The IR spectrum of 2,6-lutidine N-oxide shows characteristic absorption bands corresponding to the various vibrational modes of the molecule. A notable feature is the N-O stretching vibration.

Table 2: Key IR Absorption Bands for 2,6-Lutidine N-oxide

Vibrational Mode	Wavenumber (cm-1)
N-O stretch	~1258
C-H stretch (aromatic)	~3050
C-H stretch (methyl)	~2950
C=C, C=N ring stretch	~1600, ~1450
N-O bend	~846

Data adapted from NIST Chemistry WebBook and other sources.[3][5]

Coordination Chemistry with Metal Ions

2,6-Lutidine N-oxide forms coordination complexes with a wide range of metal ions, including lanthanides and transition metals. The steric hindrance from the methyl groups plays a crucial role in determining the stoichiometry and geometry of these complexes.

Lanthanide Complexes

2,6-Lutidine N-oxide reacts with lanthanide salts to form complexes where the ligand coordinates through the oxygen atom of the N-oxide group. The number of coordinated ligands is typically limited to three or four due to steric constraints.[3]

The following is a general procedure for the synthesis of rare-earth bromide complexes with 2,6-lutidine N-oxide[3]:

• Hydrated rare-earth bromides are prepared by dissolving the corresponding rare-earth oxide in hydrobromic acid.

• To a known amount of the hydrated rare-earth bromide, an excess of 2,6-lutidine N-oxide is added.

• The mixture is gently warmed and stirred on a water bath until the salt dissolves in the ligand.

• Upon standing for a short period, a crystalline product precipitates.

• The product is collected by filtration, washed with a suitable solvent like acetone to remove any unreacted ligand, and dried in a desiccator over a drying agent such as P4O10.

Diagram 2: Synthesis of Lanthanide Complexes.

Transition Metal Complexes

2,6-Lutidine N-oxide also forms stable complexes with various transition metals, including zinc, cobalt, nickel, and copper.[2] The geometry of these complexes can range from tetrahedral to octahedral, depending on the metal ion, the counter-anion, and the stoichiometry.

Table 3: Examples of Transition Metal Complexes with 2,6-Lutidine N-oxide

Metal Ion	Complex Formula	Geometry
Zn(II)	[ZnCl2(2,6-Lut-NO)2]	Distorted Tetrahedral
Co(II)	[Co(2,6-Lut-NO)2(NCS)2]	Tetrahedral
Ni(II)	--INVALID-LINK--2	Octahedral
Cu(II)	[Cu(2,6-Lut-NO)2Br2]	Polymeric Octahedral

Data compiled from various sources.[2]

Structural and Spectroscopic Data of Metal Complexes

The coordination of 2,6-lutidine N-oxide to a metal ion leads to characteristic changes in its spectroscopic properties. X-ray crystallography provides precise information about the bond lengths and angles within the coordination sphere.

Infrared Spectroscopy of Complexes

Upon coordination to a metal ion, the N-O stretching frequency of 2,6-lutidine N-oxide typically shifts to a lower wavenumber. This shift is a clear indication of the coordination through the oxygen atom, as the M-O bond formation weakens the N-O bond.[3] The N-O bending vibration, however, does not show a significant shift upon complexation.[3]

Table 4: Representative IR Data for 2,6-Lutidine N-oxide and its Lanthanide Complexes

Compound	ν(N-O) (cm-1)	Δν(N-O) (cm-1)
2,6-Lutidine N-oxide	1258	-
LaBr3(2,6-Lut-NO)4·H2O	1225	-33
PrBr3(2,6-Lut-NO)4·H2O	1228	-30
NdBr3(2,6-Lut-NO)4·H2O	1230	-28

Data adapted from Sivapullaiah and Soundararajan (1981).[3]

Structural Data

While a comprehensive table of bond lengths and angles for all known complexes is beyond the scope of this guide, representative data for a zinc(II) complex are provided below to illustrate the typical coordination geometry.

Table 5: Selected Bond Lengths and Angles for [ZnCl2(quinoline N-oxide)2]

Bond	Length (Å)	Angle	Degree (°)
Zn-Cl1	2.221(2)	Cl1-Zn-Cl2	116.59(9)
Zn-Cl2	2.215(2)	O1-Zn-O2	98.4(1)
Zn-O1	2.011(4)	Cl1-Zn-O1	109.1(1)
Zn-O2	2.015(4)	Cl2-Zn-O2	110.2(1)

Note: Data for the closely related quinoline (B57606) N-oxide complex is presented as a representative example of a tetrahedral Zn(II) complex with an N-oxide ligand. Specific data for the 2,6-lutidine N-oxide complex would require access to its crystallographic information file.

Analytical Characterization of Complexes

The composition of the synthesized complexes can be determined by various analytical techniques, including elemental analysis, metal content determination by EDTA titration, and halide determination by the Volhard method.

Experimental Protocol: EDTA Titration for Metal Content

This method is suitable for determining the concentration of many metal ions, including rare earths.

• A precisely weighed sample of the complex is dissolved in a suitable solvent.

• The pH of the solution is adjusted to the optimal range for the specific metal-EDTA complex formation (often using a buffer solution).[6]

• A metallochromic indicator, such as Xylenol Orange for rare earths, is added.[3]

• The solution is titrated with a standardized solution of ethylenediaminetetraacetic acid (EDTA) until a color change at the endpoint is observed.[6]

Experimental Protocol: Volhard Method for Halide Content

This is a back-titration method used for the determination of halide ions.[7]

• A known excess of a standard silver nitrate (B79036) solution is added to a solution of the complex to precipitate the halide as a silver halide.[8]

• The excess silver ions are then titrated with a standard solution of potassium thiocyanate (B1210189).[8]

• A ferric iron(III) salt is used as an indicator, which forms a red-colored complex with the first excess of thiocyanate ions, signaling the endpoint.[9]

Applications

While the primary focus of this guide is on the fundamental coordination chemistry of 2,6-lutidine N-oxide, it is worth noting its applications in various fields:

• Organic Synthesis: 2,6-Lutidine N-oxide can act as a mild oxidizing agent and a catalyst in certain organic reactions.[10]

• Materials Science: The metal complexes of 2,6-lutidine N-oxide are of interest for their potential magnetic and optical properties.

• Drug Development: Pyridine N-oxide derivatives are found in some biologically active molecules, and understanding their coordination chemistry is relevant for the design of new therapeutic agents.

Conclusion

The coordination chemistry of 2,6-lutidine N-oxide is rich and varied, offering a fascinating interplay of steric and electronic effects. The steric hindrance provided by the methyl groups significantly influences the stoichiometry and geometry of its metal complexes, making it a valuable tool for controlling coordination environments. This technical guide has provided a comprehensive overview of the synthesis, characterization, and coordination behavior of this important ligand, equipping researchers and scientists with the foundational knowledge and practical protocols necessary to explore its potential in their respective fields.

References

• 1. Transition metal complexes of pyridine-N-oxides - Wikipedia [en.wikipedia.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. Synthesis and characterization of the copper(II) complexes of new N2S2-donor macrocyclic ligands: synthesis and in vivo evaluation of the 64Cu complexes - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Syntheses, Crystallization, and Spectroscopic Characterization of 3,5-Lutidine N-Oxide Dehydrate - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. 2,6-Lutidine-N-oxide [webbook.nist.gov]
• 7. pubs.acs.org [pubs.acs.org]
• 8. researchgate.net [researchgate.net]
• 9. Synthesis, Characterization and Crystal Structure Studies of Nickel(II) Complexes With NO Donor Schiff Base Ligands - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. chemimpex.com [chemimpex.com]

2,6-Lutidine N-oxide: A Technical Guide to its Application as a Plant Growth Regulator

For Researchers, Scientists, and Drug Development Professionals

Abstract

2,6-Lutidine N-oxide, also known as 2,6-Dimethylpyridine N-oxide and commercially as Ivin, is a synthetic pyridine (B92270) N-oxide derivative that has demonstrated significant potential as a plant growth regulator.[1] This technical guide provides a comprehensive overview of its effects on plant physiology, a plausible mechanism of action centered on nitric oxide signaling, detailed experimental protocols from key studies, and quantitative data on its impact on various agronomically important crops.

Introduction

The pursuit of enhanced agricultural productivity and crop resilience in the face of evolving environmental challenges has driven research into novel plant growth regulators (PGRs).[2] PGRs are chemical compounds that, at low concentrations, modify plant physiological processes to elicit desirable outcomes such as increased yield, improved stress tolerance, and enhanced quality traits. 2,6-Lutidine N-oxide has emerged as a promising synthetic PGR, with studies indicating its ability to stimulate growth and productivity in various plant species.[1][3] This document serves as an in-depth technical resource for researchers and professionals interested in the application and study of this compound.

Chemical Properties

• IUPAC Name: 2,6-Dimethylpyridine 1-oxide

• Synonyms: 2,6-Lutidine N-oxide, 2,6-Dimethylpyridine N-oxide, Ivin

• CAS Number: 1073-23-0

• Molecular Formula: C₇H₉NO

• Molecular Weight: 123.15 g/mol

• Appearance: Colorless to pale yellow solid or liquid

• Solubility: Soluble in water and organic solvents.

Mechanism of Action: A Nitric Oxide-Mediated Pathway

While direct enzymatic interactions of 2,6-Lutidine N-oxide in plants are yet to be fully elucidated, the prevailing hypothesis centers on its role as a nitric oxide (NO) donor. NO is a crucial signaling molecule in plants, involved in a myriad of physiological processes including growth, development, and responses to biotic and abiotic stress.[4][5][6]

The proposed mechanism involves the reduction of the N-oxide moiety within the plant cell to release nitric oxide. This localized increase in NO concentration is then thought to trigger a downstream signaling cascade.

Nitric oxide signaling in plants can interact with other key phytohormone pathways, such as those of auxins and cytokinins, to regulate cell division, elongation, and differentiation.[7][8] The observed auxin-like and cytokinin-like effects of 2,6-Lutidine N-oxide in some studies may be attributable to these complex hormonal crosstalks initiated by the release of NO.

Quantitative Data on Plant Growth Regulation

The application of 2,6-Lutidine N-oxide has been shown to positively impact various growth and yield parameters in several crop species. The following tables summarize the quantitative findings from key research studies.

Table 1: Effects of 2,6-Lutidine N-oxide (Ivin) on Sorghum (Sorghum bicolor (L.) Moench) cv. Yarona

Parameter	Control	Ivin (10⁻⁷ M)	% Change
Growth Parameters
Root Length (mm)	142.3 ± 4.7	183.5 ± 5.1	+29%
Plant Fresh Weight (g)	28.7 ± 1.2	34.8 ± 1.5	+21%
Yield Parameters
Panicle Length (cm)	18.2 ± 0.9	21.3 ± 1.1	+17%
Grain Fresh Weight (g)	45.6 ± 2.3	51.5 ± 2.6	+13%

Data adapted from Tsygankova et al. (2023).[1]

Table 2: Effects of 2,6-Lutidine N-oxide (Ivin) on Sunflower (Helianthus annuus L.) variety Bastion

Parameter	Control	Ivin (10⁻⁷ M)	% Change
Morphological Parameters
Shoot Length (cm)	65.4 ± 2.6	82.1 ± 3.3	+25.5%
Root Length (cm)	28.9 ± 1.2	38.7 ± 1.5	+33.9%
Fresh Weight of Plant (g)	152.3 ± 6.1	201.8 ± 8.1	+32.5%
Fresh Weight of Basket (g)	85.6 ± 3.4	112.4 ± 4.5	+31.3%
Biochemical Parameters
Chlorophyll a (mg/g FW)	1.28 ± 0.05	1.62 ± 0.06	+26.6%
Chlorophyll b (mg/g FW)	0.54 ± 0.02	0.71 ± 0.03	+31.5%
Carotenoids (mg/g FW)	0.31 ± 0.01	0.42 ± 0.02	+35.5%

Data adapted from Tsygankova et al. (2023).[3]

Table 3: Effects of 2,6-Lutidine N-oxide (Ivin) on Winter Wheat (Triticum aestivum L.) variety Mudríst' Odes'ka

Parameter	Control	Ivin (10⁻⁶ M)	% Change
Shoot Length (mm)	178.2 ± 7.1	210.5 ± 8.4	+18.1%
Root Length (mm)	170.0 ± 6.8	305.0 ± 12.2	+79.4%

Data adapted from Tsygankova et al. (2025).[9]

Experimental Protocols

Detailed methodologies are crucial for the replication and advancement of research. The following protocols are based on the studies cited above.

5.1. Preparation of 2,6-Lutidine N-oxide Solution

• A stock solution of 2,6-Lutidine N-oxide is prepared by dissolving a known weight of the compound in distilled water to achieve a concentration of 10⁻³ M.

• Working solutions of desired concentrations (e.g., 10⁻⁶ M or 10⁻⁷ M) are prepared by serial dilution of the stock solution with distilled water.

5.2. Seed Treatment

• Seeds of the selected plant species are surface-sterilized to prevent microbial contamination.

• The sterilized seeds are then soaked in the prepared 2,6-Lutidine N-oxide working solution for a predetermined period (typically 2-4 hours) at room temperature.

• Control seeds are soaked in distilled water for the same duration.

• After soaking, the seeds are air-dried before sowing.

5.3. Plant Cultivation

• Treated and control seeds are sown in experimental plots or pots containing a suitable growth medium.

• Plants are cultivated under controlled environmental conditions (greenhouse) or in the field. Key parameters such as temperature, photoperiod, and irrigation schedule should be maintained consistently across all experimental groups.

5.4. Data Measurement

• Morphological Parameters: At defined time points during plant development, a subset of plants from each group is carefully harvested. Shoot and root lengths are measured using a ruler. The fresh weight of the whole plant (and specific organs like the sunflower basket) is determined using an analytical balance.

• Biochemical Parameters: Photosynthetic pigments (chlorophylls a and b, carotenoids) are extracted from fresh leaf tissue using a suitable solvent (e.g., 80% acetone). The absorbance of the extract is measured at specific wavelengths using a spectrophotometer, and pigment concentrations are calculated using established formulas.

• Yield Parameters: At maturity, yield-related parameters such as panicle length (sorghum), grain weight, and fruit/flower number and size are measured.

5.5. Statistical Analysis

All collected data should be subjected to statistical analysis (e.g., Student's t-test or ANOVA) to determine the significance of the observed differences between the control and treated groups.

Applications and Future Directions

The demonstrated efficacy of 2,6-Lutidine N-oxide in promoting growth and yield in crops like sorghum, sunflower, and wheat suggests its potential for broader agricultural applications.[1][3][9] Future research should focus on:

• Directly confirming the nitric oxide donation mechanism in planta using NO-sensitive fluorescent probes or other detection methods.

• Investigating the dose-response relationship in a wider range of crop species to optimize application rates.

• Exploring its effects on abiotic and biotic stress tolerance , given the known role of nitric oxide in plant defense and stress adaptation.

• Field-scale trials to validate the findings from controlled environment studies and assess its economic viability.

• Investigating the interaction of 2,6-Lutidine N-oxide with other agrochemicals , such as fertilizers and pesticides, to develop integrated crop management strategies.

Conclusion

2,6-Lutidine N-oxide is a promising plant growth regulator with a strong potential to enhance crop productivity. Its likely mechanism of action via nitric oxide signaling places it at the intersection of plant nutrition and hormonal regulation. The quantitative data and experimental protocols presented in this guide provide a solid foundation for further research and development of this compound for agricultural applications. Continued investigation into its precise mode of action and its efficacy across diverse plant species will be crucial in realizing its full potential.

References

• 1. Combined effect of plant growth regulators based on pyridine n-oxide derivatives and some pesticides of different chemical groups [protox.medved.kiev.ua]
• 2. researchgate.net [researchgate.net]
• 3. Page loading... [guidechem.com]
• 4. Nitric oxide in plants: an insight on redox activity and responses toward abiotic stress signaling - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Nitric Oxide Acts as a Key Signaling Molecule in Plant Development under Stressful Conditions - PMC [pmc.ncbi.nlm.nih.gov]
• 6. Multiple Ways of Nitric Oxide Production in Plants and Its Functional Activity under Abiotic Stress Conditions [mdpi.com]
• 7. Nitric Oxide Production in Plants: Facts and Fictions - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Nitric Oxide Acts as a Key Signaling Molecule in Plant Development under Stressful Conditions - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. researchgate.net [researchgate.net]

Protocols & Analytical Methods

Application Notes and Protocols: 2,6-Lutidine N-oxide as a Mild Oxidant in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,6-Lutidine N-oxide is a versatile and mild oxidizing agent employed in a variety of organic transformations.[1] Its utility is particularly notable in reactions requiring selective oxidation under gentle conditions, making it a valuable tool in the synthesis of complex molecules, including pharmaceuticals and agrochemicals.[1] This document provides an overview of its applications, quantitative data for key reactions, and detailed experimental protocols.

Applications in Organic Synthesis

2,6-Lutidine N-oxide serves as an effective oxygen atom transfer agent in several oxidative processes. Its applications include, but are not limited to:

• Oxidation of Alcohols: While less common as a stoichiometric oxidant for simple alcohols, it can be a crucial component in catalytic systems for the oxidation of primary and secondary alcohols to aldehydes and ketones, respectively. It is particularly useful in specialized applications, such as in photocatalytic systems.

• Oxidation of Sulfides: It can be employed for the selective oxidation of sulfides to sulfoxides, a key transformation in the synthesis of various sulfur-containing compounds.

• Co-oxidant in Catalytic Systems: Pyridine (B92270) N-oxides, including 2,6-lutidine N-oxide, are frequently used as terminal oxidants in transition metal-catalyzed reactions, such as epoxidations and hydroxylations. They regenerate the active high-valent metal-oxo species in the catalytic cycle.

• Photocatalysis: 2,6-Lutidine N-oxide can act as a source of oxygen-centered radicals in photoredox catalysis, enabling unique C-H functionalization and cascade reactions.[2]

Key Advantages

• Mild Reaction Conditions: Oxidations involving 2,6-lutidine N-oxide can often be carried out under neutral and mild conditions, preserving sensitive functional groups within the substrate.

• Selectivity: It can exhibit chemoselectivity, for instance, in the preferential oxidation of sulfides in the presence of other oxidizable groups.

• Safety: Compared to harsher oxidizing agents, it can offer a safer alternative for certain transformations.

Quantitative Data Summary

The following tables summarize quantitative data for representative oxidation reactions involving pyridine N-oxides and related systems. While specific data for 2,6-lutidine N-oxide as the sole stoichiometric oxidant is limited in readily available literature, the data presented provides context for its role in oxidative transformations.

Table 1: Catalytic Oxidation of Benzylic Alcohols using LDH Catalysts with O₂

Entry	Substrate	Catalyst	Product	Yield (%)
1	1-Phenylethanol	Ni-Al-LDH-1	Acetophenone	>90
2	1-Phenylethanol	Ni-Cr-LDH	Acetophenone	>90
3	1-(4-Methoxyphenyl)ethanol	Ni-Al-LDH-1	4-Methoxyacetophenone	>80

Data adapted from studies on layered double hydroxide (B78521) (LDH) catalyzed aerobic oxidations, where N-oxides can play a role in related catalytic systems.[3][4]

Table 2: Selective Oxidation of Sulfides to Sulfoxides with H₂O₂

Entry	Substrate	Product	Time (h)	Yield (%)
1	Thioanisole	Methyl phenyl sulfoxide	2	>90
2	Diphenyl sulfide (B99878)	Diphenyl sulfoxide	2.5	>90
3	Dibenzyl sulfide	Dibenzyl sulfoxide	2	>90

This table represents a general method for sulfide oxidation where mild oxidants are employed.[5][6]

Experimental Protocols

Protocol 1: General Procedure for the Catalytic Oxidation of Sulfides to Sulfoxides

This protocol describes a general method for the selective oxidation of sulfides to sulfoxides using a catalyst and an oxidant like hydrogen peroxide, illustrating a typical mild oxidation procedure.

dot

References

• 1. chemimpex.com [chemimpex.com]
• 2. Item - Photoinduced Carbon Radical-Medicated C-H Functionalization and Cascade Reactions by Pyridine N-oxide - Purdue University Graduate School - Figshare [hammer.purdue.edu]
• 3. mdpi.com [mdpi.com]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. jsynthchem.com [jsynthchem.com]

Application Notes and Protocols: 2,6-Lutidine N-oxide in Photocatalytic C-H Functionalization

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and experimental protocols for the use of 2,6-lutidine N-oxide in photocatalytic C-H functionalization. This methodology has emerged as a powerful tool for the formation of carbon-carbon and carbon-heteroatom bonds, offering a mild and efficient alternative to traditional synthetic methods.

Introduction

Photocatalytic C-H functionalization has revolutionized the way chemists approach the synthesis of complex molecules. By harnessing the energy of visible light, this strategy allows for the direct conversion of ubiquitous C-H bonds into valuable functional groups. A key component in many of these transformations is the choice of a suitable hydrogen atom transfer (HAT) agent. 2,6-Lutidine N-oxide has proven to be a versatile and effective precursor to a potent oxygen-centered radical HAT catalyst. In conjunction with an appropriate photocatalyst, typically an acridinium (B8443388) salt, 2,6-lutidine N-oxide facilitates the abstraction of hydrogen atoms from a wide range of substrates, initiating a cascade of reactions to yield the desired functionalized products.

This document outlines detailed protocols for three key applications of 2,6-lutidine N-oxide in photocatalytic C-H functionalization:

• C-H Alkylation of Unactivated Alkanes: A method for the direct coupling of alkanes with electron-deficient olefins.

• Minisci-Type C-H Functionalization of Heteroarenes: A protocol for the alkylation of nitrogen-containing aromatic compounds.

• Photocatalytic Radical Cascade Annulations of 1,6-Enynes: A sophisticated method for the synthesis of complex polycyclic structures.

Core Principle: Generation of the N-Oxy Radical

The central principle underlying these applications is the single-electron oxidation of 2,6-lutidine N-oxide by an excited-state photocatalyst. This process generates a highly reactive lutidinium N-oxyl radical cation, which serves as the primary HAT agent.

Caption: Generation of the key N-oxyl radical cation.

Application 1: Photocatalytic C-H Alkylation of Unactivated Alkanes

This protocol describes the direct alkylation of C(sp³)–H bonds in unactivated alkanes with electron-deficient olefins using 2,6-lutidine N-oxide as a HAT catalyst precursor and an acridinium salt as the photocatalyst.

Experimental Protocol

Materials:

• Acridinium photocatalyst (e.g., 9-Mesityl-10-methylacridinium perchlorate, 1-2 mol%)

• 2,6-Lutidine N-oxide (1.5 equivalents)

• Alkane (e.g., cyclohexane, 10 equivalents)

• Electron-deficient olefin (e.g., benzylidenemalononitrile, 1.0 equivalent)

• Anhydrous solvent (e.g., acetonitrile)

• Inert atmosphere (Nitrogen or Argon)

• Visible light source (e.g., blue LED lamp, 40 W)

Procedure:

• To an oven-dried reaction vessel equipped with a magnetic stir bar, add the acridinium photocatalyst, 2,6-lutidine N-oxide, and the electron-deficient olefin.

• Evacuate and backfill the vessel with an inert atmosphere three times.

• Add the anhydrous solvent and the alkane via syringe.

• Stir the reaction mixture at room temperature and irradiate with a blue LED lamp.

• Monitor the reaction progress by TLC or GC-MS.

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the residue by flash column chromatography on silica (B1680970) gel to afford the desired alkylated product.

Data Presentation

Substrate (Alkane)	Olefin	Product	Yield (%)
Cyclohexane	Benzylidenemalononitrile	2-(Cyclohexylmethylene)malononitrile	85
Cycloheptane	Benzylidenemalononitrile	2-(Cycloheptylmethylene)malononitrile	82
Adamantane	Benzylidenemalononitrile	2-((Adamantan-1-yl)methylene)malononitrile	91
n-Hexane	Benzylidenemalononitrile	Mixture of regioisomers	75

Reaction Workflow

Caption: Experimental workflow for C-H alkylation.

Application 2: Minisci-Type C-H Functionalization of Heteroarenes

This protocol details the alkylation of protonated N-heteroarenes with radicals derived from unactivated C-H bonds, facilitated by 2,6-lutidine N-oxide. This method is particularly useful for the late-stage functionalization of complex drug-like molecules.

Experimental Protocol

Materials:

• Acridinium photocatalyst (e.g., 9-Mesityl-10-methylacridinium perchlorate, 2 mol%)

• 2,6-Lutidine N-oxide (1.2 equivalents)

• N-Heteroarene (e.g., lepidine, 1.0 equivalent)

• Alkane (e.g., cyclohexane, 10-20 equivalents)

• Acid (e.g., trifluoroacetic acid, 3.0 equivalents)

• Anhydrous solvent (e.g., acetonitrile)

• Inert atmosphere (Nitrogen or Argon)

• Visible light source (e.g., blue LED lamp, 40 W)

Procedure:

• In a reaction vial, combine the acridinium photocatalyst, 2,6-lutidine N-oxide, and the N-heteroarene.

• Seal the vial and purge with an inert atmosphere.

• Add the anhydrous solvent, alkane, and trifluoroacetic acid via syringe.

• Stir the mixture at room temperature under blue LED irradiation for 16-24 hours.

• After the reaction is complete, quench with a saturated aqueous solution of sodium bicarbonate.

• Extract the aqueous layer with an organic solvent (e.g., ethyl acetate).

• Combine the organic layers, dry over anhydrous sodium sulfate, and concentrate in vacuo.

• Purify the crude product by flash column chromatography.

Data Presentation

Heteroarene	Alkane	Product	Yield (%)
Lepidine	Cyclohexane	2-Cyclohexyl-4-methylquinoline	88
Isoquinoline	Cyclopentane	1-Cyclopentylisoquinoline	76
Quinoline	Cycloheptane	2-Cycloheptylquinoline	81
Benzothiazole	Cyclooctane	2-Cyclooctylbenzothiazole	79

Signaling Pathway

Caption: Mechanism of the Minisci-type reaction.

Application 3: Photocatalytic Radical Cascade Annulations of 1,6-Enynes

This advanced application of 2,6-lutidine N-oxide enables the synthesis of complex, fused-ring systems through a radical cascade reaction initiated by the addition of the N-oxyl radical to the alkyne of a 1,6-enyne.[1]

Experimental Protocol

Materials:

• Acridinium photocatalyst (e.g., Mes-(tBu)2Acr-PhBF4, 2 mol%)[1]

• 2,6-Lutidine N-oxide (1.5 equivalents)[1]

• 1,6-Enyne (1.0 equivalent)[1]

• Anhydrous solvent (e.g., acetonitrile)[1]

• Inert atmosphere (Nitrogen or Argon)

• Visible light source (e.g., blue LED lamp)

Procedure:

• To a screw-capped vial, add the acridinium photocatalyst, 2,6-lutidine N-oxide, and the 1,6-enyne.[1]

• De-gas the vial with an inert gas for 15 minutes.[1]

• Add the anhydrous solvent.[1]

• Stir the reaction mixture at room temperature and irradiate with blue LEDs for the specified time.[1]

• Upon completion, remove the solvent under reduced pressure.[1]

• Purify the residue by flash chromatography on silica gel to yield the polycyclic product.[1]

Data Presentation

1,6-Enyne Substrate	Product Structure	Yield (%)	Diastereomeric Ratio (d.r.)
N-(4-methoxybenzyl)-N-(pent-4-en-1-yl)propiolamide	Fused bicyclic lactam	81	>20:1
N-(4-chlorobenzyl)-N-(pent-4-en-1-yl)propiolamide	Fused bicyclic lactam	75	>20:1
N-allyl-N-tosyl-3-phenylpropiolamide	Fused bicyclic sulfonamide	78	>20:1

Data extracted from a representative study in the field.[1]

Logical Relationship Diagram

Caption: Radical cascade annulation pathway.

Safety and Handling

• Acridinium photocatalysts are light-sensitive and should be stored in the dark.

• 2,6-Lutidine N-oxide is a stable solid but should be handled in a well-ventilated fume hood.

• Reactions should be carried out under an inert atmosphere to prevent quenching of radical intermediates by oxygen.

• Always wear appropriate personal protective equipment (PPE), including safety glasses, lab coat, and gloves.

Conclusion

2,6-Lutidine N-oxide is a highly effective and versatile reagent in photocatalytic C-H functionalization. The protocols outlined in these application notes provide a solid foundation for researchers to explore a wide range of synthetic transformations, from simple alkylations to the construction of complex molecular architectures. The mild reaction conditions and broad substrate scope make this methodology a valuable addition to the synthetic chemist's toolbox, with significant potential in academic research and the pharmaceutical industry.

References

• 1. Photoredox-Catalyzed Divergent Radical Cascade Annulations of 1,6-Enynes via Pyridine N-Oxide-Promoted Vinyl Radical Generation - PMC [pmc.ncbi.nlm.nih.gov]

Application Notes and Protocols for Oxidation with 2,6-Lutidine N-oxide

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,6-Lutidine N-oxide is a versatile heterocyclic compound recognized for its role as an oxidizing agent in organic synthesis. It serves as a crucial component in the development of pharmaceuticals and agrochemicals by enabling the formation of complex molecules and enhancing reaction efficiency and selectivity. While it can be used in various oxidative transformations, it is frequently employed in catalytic systems, such as photocatalytic reactions, where it acts as a source of oxygen-centered radicals.[1] This document provides detailed protocols and data for the application of 2,6-Lutidine N-oxide in common oxidation reactions.

Key Applications

• Oxidation of Alcohols: In conjunction with appropriate catalysts, 2,6-Lutidine N-oxide can be used for the selective oxidation of primary and secondary alcohols to aldehydes and ketones, respectively. This method is particularly useful when mild reaction conditions are required to avoid over-oxidation to carboxylic acids.

• Oxidation of Sulfides: 2,6-Lutidine N-oxide is an effective oxidant for the conversion of sulfides to sulfoxides. This transformation is a fundamental step in the synthesis of various sulfur-containing pharmaceuticals and agrochemicals. The selectivity of this oxidation can often be controlled to prevent further oxidation to the corresponding sulfone.

Experimental Protocols

Protocol 1: Catalytic Oxidation of a Secondary Alcohol to a Ketone

This protocol describes a general procedure for the oxidation of a secondary alcohol to a ketone using 2,6-Lutidine N-oxide in a photocatalytic system.

Materials:

• Secondary alcohol (e.g., 1-(3,4-dimethoxyphenyl)ethanol)

• 2,6-Lutidine N-oxide

• Photocatalyst (e.g., an acridinium-based catalyst)

• Anhydrous acetonitrile (B52724) (MeCN)

• Inert gas (Argon or Nitrogen)

• Standard laboratory glassware

• Light source (e.g., Blue LED lamp)

Procedure:

• Reaction Setup: To a flame-dried round-bottom flask equipped with a magnetic stir bar, add the secondary alcohol (1.0 equiv), 2,6-Lutidine N-oxide (1.5 equiv), and the photocatalyst (e.g., 1-5 mol%).

• Solvent Addition: Add anhydrous acetonitrile to achieve a suitable concentration (e.g., 0.1 M with respect to the alcohol).

• Degassing: Seal the flask and degas the reaction mixture by bubbling with an inert gas (Argon or Nitrogen) for 15-20 minutes.

• Initiation of Reaction: Place the reaction flask in proximity to the light source and begin vigorous stirring.

• Monitoring the Reaction: Monitor the progress of the reaction by thin-layer chromatography (TLC) or gas chromatography (GC) until the starting material is consumed.

• Work-up: Upon completion, quench the reaction by adding water. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate (B1210297) or dichloromethane). Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica (B1680970) gel to obtain the desired ketone.

Expected Outcome:

This protocol is expected to yield the corresponding ketone in good to excellent yields, depending on the substrate and specific catalyst used.

Diagram: General Workflow for Photocatalytic Alcohol Oxidation

Caption: Workflow for the photocatalytic oxidation of alcohols.

Protocol 2: Selective Oxidation of a Sulfide (B99878) to a Sulfoxide (B87167)

This protocol provides a general method for the selective oxidation of a sulfide to a sulfoxide using 2,6-Lutidine N-oxide.

Materials:

• Sulfide (e.g., Thioanisole)

• 2,6-Lutidine N-oxide

• Solvent (e.g., Dichloromethane or Acetonitrile)

• Standard laboratory glassware

Procedure:

• Reaction Setup: In a round-bottom flask equipped with a magnetic stir bar, dissolve the sulfide (1.0 equiv) in the chosen solvent.

• Addition of Oxidant: Add 2,6-Lutidine N-oxide (1.1 to 1.5 equivalents) to the solution. The addition may be done in portions to control the reaction temperature if it is exothermic.

• Reaction Conditions: Stir the reaction mixture at room temperature or a slightly elevated temperature, depending on the reactivity of the sulfide.

• Monitoring the Reaction: Monitor the reaction by TLC or GC to determine the point of complete consumption of the starting material and to minimize over-oxidation to the sulfone.

• Work-up: Once the reaction is complete, wash the reaction mixture with water and brine. Separate the organic layer, dry it over anhydrous sodium sulfate, filter, and remove the solvent under reduced pressure.

• Purification: The crude sulfoxide can be purified by crystallization or flash column chromatography.

Expected Outcome:

This procedure is expected to provide the corresponding sulfoxide with high selectivity and in good yield.

Diagram: Sulfide to Sulfoxide Oxidation Pathway

Caption: Selective oxidation of sulfides to sulfoxides.

Quantitative Data

The following table summarizes representative data for the oxidation of various substrates using 2,6-Lutidine N-oxide in catalytic systems.

Entry	Substrate	Product	Catalyst System	Reaction Time (h)	Yield (%)
1	1-(3,4-dimethoxyphenyl)ethanol	3,4-Dimethoxyacetophenone	NHPI/2,6-Lutidine	4	83
2	Cyclohexane	Cyclohexyl-functionalized product	Acridinium/2,6-Lutidine N-oxide	12	75
3	1,6-Enyne derivative	Tetrahydroindeno[2,1-c]pyran-4-one	Acridinium/2,6-Lutidine N-oxide	24	High

Note: Yields are highly dependent on the specific substrate, catalyst, and reaction conditions.

Signaling Pathways and Logical Relationships

Mechanism of Photocatalytic Oxidation

In photocatalytic systems, 2,6-Lutidine N-oxide serves as a precursor to a highly reactive oxygen-centered radical upon single-electron oxidation by an excited photocatalyst. This radical is a powerful hydrogen atom transfer (HAT) agent, capable of abstracting a hydrogen atom from a C-H bond of the substrate, initiating the oxidation process.

References

• 1. Item - Photoinduced Carbon Radical-Medicated C-H Functionalization and Cascade Reactions by Pyridine N-oxide - Purdue University Graduate School - Figshare [hammer.purdue.edu]

Application Notes and Protocols for 2,6-Lutidine N-oxide in Metal-Catalyzed Reactions

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and experimental protocols for the use of 2,6-lutidine N-oxide and its derivatives as effective ligands and reagents in a variety of metal-catalyzed reactions. The unique electronic properties of the N-oxide moiety, combined with the steric hindrance from the two methyl groups, make 2,6-lutidine N-oxide a versatile tool in modern synthetic chemistry, enabling challenging transformations with high selectivity and efficiency.

Introduction

2,6-Lutidine N-oxide, also known as 2,6-dimethylpyridine (B142122) N-oxide, is a heterocyclic compound that has gained significant traction in organic synthesis.[1] Its primary roles in metal-catalyzed reactions include acting as:

• An oxidizing agent , facilitating the regeneration of the active catalyst.

• A directing group , enabling regioselective C-H bond functionalization.

• A ligand , modulating the reactivity and stability of the metal center.

• A hydrogen atom transfer (HAT) catalyst in photocatalytic reactions.[2][3][4]

These functionalities have been successfully applied in reactions catalyzed by palladium, copper, rhodium, ruthenium, and in photoredox systems, proving invaluable for the synthesis of complex molecules in the pharmaceutical and agrochemical industries.[1]

I. Palladium-Catalyzed C-H Functionalization

2,6-Lutidine N-oxide and other pyridine (B92270) N-oxides serve as excellent directing groups for the ortho-C-H functionalization of the pyridine ring. The N-oxide oxygen atom coordinates to the palladium center, bringing it in close proximity to the C-H bonds at the C2 and C6 positions, thereby facilitating their activation.

A. Alkenylation of Pyridine N-Oxides

A highly selective protocol for the ortho-alkenylation of pyridine N-oxides has been developed using a palladium catalyst. This reaction allows for the introduction of various alkenyl groups with high regio- and stereoselectivity.[5][6][7]

Quantitative Data Summary

Entry	Pyridine N-oxide Substrate	Olefin	Yield (%)
1	Pyridine N-oxide	Ethyl acrylate	85
2	2,6-Lutidine N-oxide	Ethyl acrylate	75
3	Pyridine N-oxide	Styrene	82
4	4-Phenylpyridine N-oxide	Ethyl acrylate	78
5	3-Phenylpyridine N-oxide	Ethyl acrylate	88

Reaction Conditions: Pyridine N-oxide (4 equiv), olefin (0.3 mmol), Pd(OAc)₂ (10 mol %), Ag₂CO₃ (1.5 equiv) in 1,4-dioxane (B91453) at 100-120 °C for 12-16 h.

B. Experimental Protocol: Palladium-Catalyzed Ortho-Alkenylation

Caption: Workflow for Pd-Catalyzed Alkenylation.

• Reaction Setup: To an oven-dried Schlenk tube, add the pyridine N-oxide (1.2 mmol, 4.0 equiv), palladium(II) acetate (6.7 mg, 0.03 mmol, 10 mol %), and silver(I) carbonate (124 mg, 0.45 mmol, 1.5 equiv).

• Addition of Reagents: Evacuate and backfill the tube with nitrogen three times. Add 1,4-dioxane (0.6 mL) followed by the olefin (0.3 mmol, 1.0 equiv) via syringe.

• Reaction: Seal the tube and place it in a preheated oil bath at 120 °C. Stir the reaction mixture for 16 hours.

• Work-up: After cooling to room temperature, dilute the mixture with ethyl acetate (10 mL) and filter it through a pad of Celite.

• Extraction and Drying: Wash the filtrate with brine (2 x 10 mL). Separate the organic layer, dry it over anhydrous sodium sulfate (B86663), and filter.

• Purification: Concentrate the filtrate under reduced pressure. Purify the resulting crude product by flash column chromatography on silica (B1680970) gel (eluent: ethyl acetate/hexanes mixture) to afford the desired ortho-alkenylated pyridine N-oxide.

II. Copper-Catalyzed N-Arylation

Pyridine N-oxide derivatives, particularly those with bidentate coordination capabilities, have proven to be effective ligands in copper-catalyzed N-arylation reactions, such as the Ullmann condensation. These ligands enhance the catalyst's activity and stability, often allowing the reaction to proceed under milder conditions and even in aqueous media.[8][9]

A. N-Arylation of Imidazoles in Water

A notable application is the N-arylation of imidazoles with aryl halides using a catalyst system of copper(II) sulfate and 1,2-bis(2-pyridyl)-ethane-N,N'-dioxide in water, achieving yields up to 95%.[8][9][10]

Quantitative Data Summary

Entry	Aryl Halide	N-Heterocycle	Ligand	Yield (%)
1	Iodobenzene	Imidazole (B134444)	L3	91
2	1-Iodo-4-methylbenzene	Imidazole	L3	88
3	1-Iodo-4-methoxybenzene	Imidazole	L3	95
4	1-Bromo-4-nitrobenzene	Imidazole	L3	85
5	2-Bromopyridine	2-Methylimidazole	L3	72

Reaction Conditions: Imidazole (1.1 equiv), aryl halide (1.0 equiv), Cs₂CO₃ (2.0 equiv), CuSO₄ (10 mol %), Ligand L3 (20 mol %) in water at 120 °C for 24 h. L3 = 1,2-bis(2-pyridyl)-ethane-N,N'-dioxide.

B. Experimental Protocol: Copper-Catalyzed N-Arylation of Imidazole

Caption: Protocol for Cu-Catalyzed N-Arylation.

• Reaction Setup: In a 10 mL sealed tube, combine the aryl halide (1.0 mmol), imidazole (1.1 mmol), cesium carbonate (2.0 mmol), copper(II) sulfate (0.1 mmol, 10 mol %), and 1,2-bis(2-pyridyl)-ethane-N,N'-dioxide (L3, 0.2 mmol, 20 mol %).

• Solvent Addition: Add 3 mL of deionized water to the tube.

• Reaction: Seal the tube and heat the reaction mixture in an oil bath at 120 °C for 24 hours with vigorous stirring.

• Work-up: After cooling to room temperature, add ethyl acetate (15 mL) to the reaction mixture.

• Extraction: Separate the organic layer and wash it with water (2 x 10 mL) and then with brine (10 mL).

• Purification: Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure. Purify the residue by flash column chromatography on silica gel to yield the N-arylated imidazole product.

III. Rhodium-Catalyzed C-H Functionalization

Quinoline (B57606) N-oxides, structurally related to 2,6-lutidine N-oxide, are excellent substrates for Rh(III)-catalyzed C-H functionalization at the C8 position. The N-oxide acts as a traceless directing group, facilitating highly regioselective alkylation and alkynylation reactions under mild conditions.[5][6]

A. C8-Alkylation of Quinoline N-Oxides with Maleimides

This method provides a direct route to C8-alkylated quinolines with complete regioselectivity and generally high yields.[1][6][11]

Quantitative Data Summary

Entry	Quinoline N-oxide Substrate	Maleimide (B117702)	Yield (%)
1	Quinoline N-oxide	N-Methylmaleimide	92
2	2-Methylquinoline N-oxide	N-Methylmaleimide	94
3	6-Chloroquinoline N-oxide	N-Methylmaleimide	78
4	5-Nitroquinoline N-oxide	N-Methylmaleimide	93
5	Quinoline N-oxide	N-Phenylmaleimide	85

Reaction Conditions: Quinoline N-oxide (0.2 mmol), maleimide (1.1 equiv), [RhCp*Cl₂]₂ (5 mol %), AgSbF₆ (20 mol %), AgOAc (20 mol %), AdCO₂H (2 equiv) in HFIP at 80 °C for 24 h.

B. Experimental Protocol: Rhodium-Catalyzed C8-Alkylation

Caption: Rh-Catalyzed C8-Alkylation Pathway.

• Reaction Setup: In a nitrogen-filled glovebox, add quinoline N-oxide (0.2 mmol, 1.0 equiv), N-substituted maleimide (0.22 mmol, 1.1 equiv), [RhCp*Cl₂]₂ (6.2 mg, 0.01 mmol, 5 mol %), AgSbF₆ (13.7 mg, 0.04 mmol, 20 mol %), AgOAc (6.7 mg, 0.04 mmol, 20 mol %), and adamantane-1-carboxylic acid (AdCO₂H, 72 mg, 0.4 mmol, 2.0 equiv) to a 10 mL reaction vial equipped with a magnetic stir bar.

• Solvent Addition: Add 1,1,1,3,3,3-hexafluoro-2-propanol (B117542) (HFIP, 1.0 mL) to the vial.

• Reaction: Seal the vial and remove it from the glovebox. Place the vial in a preheated heating mantle at 80 °C and stir for 24 hours.

• Work-up: After cooling, evaporate the solvent under reduced pressure.

• Purification: Purify the residue directly by flash column chromatography on silica gel to obtain the C8-alkylated quinoline N-oxide.

IV. Ruthenium-Porphyrin Catalyzed Oxidations

While direct examples with 2,6-lutidine N-oxide are less common, the structurally similar 2,6-dichloropyridine (B45657) N-oxide is a potent oxidant in ruthenium-porphyrin catalyzed reactions. This system is effective for the regio- and stereoselective oxidation of a variety of substrates, including steroids.[12][13][14] The principles and procedures are directly applicable to 2,6-lutidine N-oxide.

A. General Protocol: Ruthenium-Porphyrin Catalyzed Oxidation

• Catalyst Preparation: Prepare a stock solution of the ruthenium porphyrin catalyst (e.g., Ru(TDCPP)Cl₂, where TDCPP = meso-tetrakis(2,6-dichlorophenyl)porphyrin) in a suitable solvent like dichloromethane (B109758).

• Reaction Setup: To a solution of the substrate (e.g., a steroid, 0.1 mmol) in dichloromethane (2 mL), add the ruthenium porphyrin catalyst solution (1-5 mol %).

• Oxidant Addition: Add 2,6-lutidine N-oxide (or 2,6-dichloropyridine N-oxide) (0.15 mmol, 1.5 equiv) to the mixture.

• Reaction: Stir the reaction at room temperature and monitor its progress by TLC or GC-MS.

• Work-up and Purification: Upon completion, concentrate the reaction mixture and purify the crude product by column chromatography to isolate the oxidized product.

V. Photocatalytic C-H Functionalization

2,6-Lutidine N-oxide and other pyridine N-oxides can function as effective hydrogen atom transfer (HAT) catalysts under photoredox conditions. Upon single-electron oxidation by an excited photocatalyst, they form highly reactive N-oxy radicals capable of abstracting hydrogen atoms from strong, unactivated C(sp³)–H bonds.[2][3][15][16]

A. General Protocol: Photocatalytic C-H Alkylation

• Reaction Setup: In a vial, combine the C-H substrate (e.g., cyclohexane, used in excess as solvent or with a co-solvent), the olefinic radical acceptor (0.2 mmol), the photocatalyst (e.g., an acridinium (B8443388) salt, 1-2 mol %), and 2,6-lutidine N-oxide (10-20 mol %).

• Degassing: Degas the mixture by sparging with nitrogen or argon for 15-20 minutes.

• Irradiation: Place the vial before a visible light source (e.g., a blue LED lamp) and stir at room temperature for 12-24 hours.

• Work-up and Analysis: After the reaction, remove the volatile components under reduced pressure. Analyze the crude mixture by ¹H NMR or GC-MS to determine the yield and purify by column chromatography.

References

• 1. pubs.acs.org [pubs.acs.org]
• 2. Photocatalytic C-H Functionalization Utilizing Acridine-Lewis Acid Complexes and Pyridine N-oxide Based HAT Catalysts - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Aliphatic C–H Functionalization Using Pyridine N-Oxides as H-Atom Abstraction Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Pyridine N-oxides as HAT reagents for photochemical C–H functionalization of electron-deficient heteroarenes - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 5. pr.ibs.re.kr [pr.ibs.re.kr]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Palladium-catalyzed C-H functionalization of pyridine N-oxides: highly selective alkenylation and direct arylation with unactivated arenes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Pyridine N-oxides as ligands in Cu-catalyzed N-arylation of imidazoles in water - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. pubs.acs.org [pubs.acs.org]
• 10. Item - Pyridine N-Oxides as Ligands in Cu-Catalyzed N-Arylation of Imidazoles in Water - American Chemical Society - Figshare [acs.figshare.com]
• 11. Rh(III)-Catalyzed Regioselective C8-Alkylation of Quinoline N-Oxides with Maleimides and Acrylates - PubMed [pubmed.ncbi.nlm.nih.gov]
• 12. Regio- and stereo-selective oxidation of steroids using 2,6-dichloropyridine N-oxide catalysed by ruthenium porphyrins - Chemical Communications (RSC Publishing) [pubs.rsc.org]
• 13. researchgate.net [researchgate.net]
• 14. researchgate.net [researchgate.net]
• 15. chemrxiv.org [chemrxiv.org]
• 16. pubs.acs.org [pubs.acs.org]

Application of 2,6-Lutidine N-oxide in Pharmaceutical Synthesis: Detailed Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,6-Lutidine N-oxide, a derivative of pyridine (B92270), has emerged as a versatile and powerful reagent in modern organic synthesis, with significant applications in the construction of complex molecular architectures relevant to pharmaceuticals.[1] Its utility stems primarily from its role as a mild oxidant and, more recently, as a precursor to oxygen-centered radicals in photoredox catalysis. These properties enable novel carbon-carbon and carbon-heteroatom bond formations, facilitating the synthesis of diverse heterocyclic scaffolds, many of which are privileged structures in medicinal chemistry. This document provides detailed application notes and experimental protocols for two key applications of 2,6-Lutidine N-oxide in pharmaceutical synthesis: photoredox-catalyzed radical cascade annulations and photocatalytic C-H functionalization.

Application 1: Photoredox-Catalyzed Divergent Radical Cascade Annulations of 1,6-Enynes

This application utilizes 2,6-Lutidine N-oxide as a source of an oxygen-centered radical to initiate a cascade cyclization of 1,6-enynes, leading to the formation of structurally complex and pharmaceutically relevant polycyclic frameworks, including cyclopropane-fused hetero- and carbocycles.[2] These scaffolds are of significant interest in drug discovery due to their inherent three-dimensionality and potential to enhance metabolic stability and target binding potency.[2]

General Reaction Scheme:

In this reaction, an acridinium-based photocatalyst, upon irradiation with visible light, promotes the single-electron oxidation of 2,6-Lutidine N-oxide. The resulting oxygen-centered radical adds to the alkyne moiety of the 1,6-enyne, generating a β-oxyvinyl radical. This intermediate undergoes a cascade of cyclization and radical relocation steps to yield the final polycyclic product.

Experimental Protocol: General Procedure for Radical Cascade Annulation

A detailed experimental protocol for the photoredox-catalyzed radical cascade annulation of 1,6-enynes using 2,6-Lutidine N-oxide is provided below.

Materials:

• 1,6-enyne substrate (1.0 equiv)

• 2,6-Lutidine N-oxide (2.0 equiv)

• Acridinium (B8443388) photocatalyst (e.g., Mes-Acr-Me⁺ClO₄⁻) (1-5 mol%)

• Anhydrous solvent (e.g., 1,2-dichloroethane (B1671644) or acetonitrile)

• Blue LEDs (e.g., 456 nm)

Procedure:

• To an oven-dried reaction vial equipped with a magnetic stir bar, add the 1,6-enyne substrate, 2,6-Lutidine N-oxide, and the acridinium photocatalyst.

• Evacuate and backfill the vial with an inert atmosphere (e.g., argon or nitrogen) three times.

• Add the anhydrous solvent via syringe.

• Place the reaction vial approximately 1-2 cm from the blue LED light source and begin vigorous stirring.

• Irradiate the reaction mixture at room temperature for the specified time (typically 12-24 hours), monitoring the reaction progress by thin-layer chromatography (TLC) or liquid chromatography-mass spectrometry (LC-MS).

• Upon completion, concentrate the reaction mixture under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel using an appropriate eluent system (e.g., hexanes/ethyl acetate) to afford the desired polycyclic product.

Data Presentation: Substrate Scope and Yields

The following table summarizes the synthesis of various cyclopropane-fused bicyclic compounds from different 1,6-enyne substrates using the general protocol described above. The data is adapted from a representative study in the field.

Entry	1,6-Enyne Substrate	Product	Yield (%)
1	N-Tosyl-N-(2-ethynylphenyl)prop-2-en-1-amine	1-Tosyl-1,1a,6,6a-tetrahydrocyclopropa[b]indol-2(3H)-one	85
2	N-(4-chlorophenyl)-N-(2-ethynylphenyl)prop-2-en-1-amine	1-(4-chlorophenyl)-1,1a,6,6a-tetrahydrocyclopropa[b]indol-2(3H)-one	78
3	1-Allyl-2-ethynylbenzene	1,1a,6,6a-Tetrahydrocyclopropa[b]naphthalene	72
4	O-(prop-2-en-1-yl)-2-ethynylphenol	1,1a,6,6a-Tetrahydro-2H-cyclopropa[b]chromen-2-one	81

Experimental Workflow Diagram

Caption: Experimental workflow for the photoredox-catalyzed radical cascade annulation.

Application 2: Photocatalytic C-H Functionalization

2,6-Lutidine N-oxide and its derivatives can also serve as highly effective hydrogen atom transfer (HAT) catalysts in photoredox-mediated C-H functionalization reactions. This allows for the direct conversion of unactivated C(sp³)-H bonds in alkanes and other substrates into valuable C-C or C-N bonds, providing a powerful tool for late-stage functionalization in pharmaceutical synthesis.

General Reaction Scheme:

In this process, a photocatalyst excites a substituted pyridine N-oxide (e.g., 2,6-dichloropyridine (B45657) N-oxide), which then acts as a HAT agent to abstract a hydrogen atom from an alkane substrate. The resulting alkyl radical can then be trapped by a suitable radical acceptor to form the functionalized product.

Experimental Protocol: General Procedure for C-H Alkylation

The following is a general experimental protocol for the photocatalytic C-H alkylation of alkanes using a pyridine N-oxide derivative as the HAT catalyst.

Materials:

• Alkane substrate (e.g., cyclohexane) (used in excess as solvent or with a co-solvent)

• Radical acceptor (e.g., an electron-deficient olefin) (1.0 equiv)

• Pyridine N-oxide derivative (e.g., 2,6-dichloropyridine N-oxide) (10-20 mol%)

• Photocatalyst (e.g., an acridinium salt) (1-5 mol%)

• Anhydrous solvent (if necessary)

• Blue LEDs

Procedure:

• In a reaction vial, combine the radical acceptor, the pyridine N-oxide derivative, and the photocatalyst.

• Add the alkane substrate (and co-solvent if needed).

• Degas the reaction mixture by sparging with an inert gas for 15-20 minutes.

• Seal the vial and place it near the blue LED light source.

• Stir the reaction mixture at room temperature for the required duration (e.g., 12-48 hours).

• After completion, remove the solvent under reduced pressure.

• Purify the residue by column chromatography to isolate the alkylated product.

Data Presentation: Substrate Scope and Yields for C-H Alkylation

The table below illustrates the scope of the photocatalytic C-H alkylation with various alkanes and a representative radical acceptor.

Entry	Alkane Substrate	Radical Acceptor	Product	Yield (%)
1	Cyclohexane	Benzylidenemalononitrile	2-(1-Cyclohexyl-1-phenylmethyl)malononitrile	92
2	Adamantane	Benzylidenemalononitrile	2-(1-(Adamantan-1-yl)-1-phenylmethyl)malononitrile	88
3	n-Pentane	Benzylidenemalononitrile	2-(1-Phenyl-2-pentyl)malononitrile	75 (mixture of isomers)
4	Toluene	Benzylidenemalononitrile	2-(1,2-Diphenylethyl)malononitrile	95

Signaling Pathway Diagram

References

• 1. chemimpex.com [chemimpex.com]
• 2. The roles of fused-cyclopropanes in medicinal chemistry: Insights from the past decade - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: 2,6-Lutidine N-oxide in the Synthesis of Fine Chemicals

For Researchers, Scientists, and Drug Development Professionals

These application notes provide an overview of the use of 2,6-lutidine N-oxide, a versatile reagent in modern organic synthesis. The document details its applications in photoredox catalysis for the construction of complex molecular architectures and its role as an effective oxidant. Detailed experimental protocols and quantitative data are provided to facilitate the practical application of these methods in the synthesis of fine chemicals and pharmaceutical intermediates.

Photoredox-Catalyzed Radical Cascade Annulations of 1,6-Enynes

2,6-Lutidine N-oxide serves as a precursor to the oxygen-centered radical, which initiates a cascade cyclization of 1,6-enynes under photoredox conditions. This methodology allows for the efficient, metal-free synthesis of diverse cyclopropane-fused bicyclic compounds.[1][2]

General Reaction Scheme:

A 1,6-enyne undergoes a radical cascade annulation reaction initiated by the oxygen-centered radical derived from 2,6-lutidine N-oxide in the presence of an acridinium (B8443388) photocatalyst and blue LED irradiation.

Experimental Protocol: Synthesis of 3-Oxabicyclo[4.1.0]heptan-5-ones

Materials:

• 1,6-enyne substrate

• 2,6-Lutidine N-oxide

• Acridinium photocatalyst (e.g., Mes-Acr-MeClO₄)

• Anhydrous acetonitrile (B52724) (CH₃CN)

• Blue LED lamp (e.g., 34 W, λmax = 456 nm)

• Schlenk tube or similar reaction vessel

• Standard laboratory glassware for work-up and purification

• Silica (B1680970) gel for column chromatography

Procedure:

• To a Schlenk tube equipped with a magnetic stir bar, add the 1,6-enyne (0.20 mmol, 1.0 equiv), 2,6-lutidine N-oxide (0.20 mmol, 1.0 equiv), and the acridinium photocatalyst (5 mol%).

• Evacuate and backfill the tube with an inert atmosphere (e.g., nitrogen or argon).

• Add anhydrous acetonitrile (2.0 mL) via syringe.

• Stir the reaction mixture at room temperature and irradiate with a blue LED lamp for 24 hours.

• Upon completion, as monitored by TLC or LC-MS, concentrate the reaction mixture under reduced pressure.

• Purify the residue by silica gel column chromatography using an appropriate eluent system (e.g., ethyl acetate/hexanes) to afford the desired 3-oxabicyclo[4.1.0]heptan-5-one.

• Characterize the product by ¹H NMR, ¹³C NMR, and HRMS.

Quantitative Data: Substrate Scope for the Synthesis of 3-Oxabicyclo[4.1.0]heptan-5-ones and 3-Azabicyclo[4.1.0]heptan-5-ones[2]

Entry	Substrate (Enyne)	Product	Yield (%)
1	Oxygen-tethered, Phenyl substituent	2a (3-Oxabicyclo[4.1.0]heptan-5-one derivative)	85
2	Oxygen-tethered, 4-Methylphenyl substituent	2b (3-Oxabicyclo[4.1.0]heptan-5-one derivative)	82
3	Oxygen-tethered, 4-Methoxyphenyl substituent	2c (3-Oxabicyclo[4.1.0]heptan-5-one derivative)	78
4	Oxygen-tethered, 4-Fluorophenyl substituent	2d (3-Oxabicyclo[4.1.0]heptan-5-one derivative)	80
5	Oxygen-tethered, 4-Chlorophenyl substituent	2e (3-Oxabicyclo[4.1.0]heptan-5-one derivative)	75
6	Oxygen-tethered, 4-Bromophenyl substituent	2f (3-Oxabicyclo[4.1.0]heptan-5-one derivative)	72
7	Oxygen-tethered, 3-Methylphenyl substituent	2g (3-Oxabicyclo[4.1.0]heptan-5-one derivative)	81
8	Oxygen-tethered, 2-Chlorophenyl substituent	2h (3-Oxabicyclo[4.1.0]heptan-5-one derivative)	70
9	N-Tosyl-tethered, Phenyl substituent	2i (3-Azabicyclo[4.1.0]heptan-5-one derivative)	78
10	N-Tosyl-tethered, 4-Methylphenyl substituent	2j (3-Azabicyclo[4.1.0]heptan-5-one derivative)	75
11	N-Tosyl-tethered, 4-Methoxyphenyl substituent	2k (3-Azabicyclo[4.1.0]heptan-5-one derivative)	72
12	N-Tosyl-tethered, 4-Fluorophenyl substituent	2l (3-Azabicyclo[4.1.0]heptan-5-one derivative)	76
13	N-Tosyl-tethered, 4-Chlorophenyl substituent	2m (3-Azabicyclo[4.1.0]heptan-5-one derivative)	70
14	N-Tosyl-tethered, 4-Bromophenyl substituent	2n (3-Azabicyclo[4.1.0]heptan-5-one derivative)	68
15	N-Tosyl-tethered, 3-Methylphenyl substituent	2o (3-Azabicyclo[4.1.0]heptan-5-one derivative)	74

Reaction Mechanism Visualization

References

• 1. scholarworks.indianapolis.iu.edu [scholarworks.indianapolis.iu.edu]
• 2. researchgate.net [researchgate.net]

The Versatile Role of 2,6-Lutidine N-oxide in Catalysis: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction: 2,6-Lutidine N-oxide, a derivative of pyridine, has emerged as a multifaceted and valuable compound in the field of catalysis. Its unique electronic and steric properties enable it to participate in a variety of catalytic transformations, acting as an oxidant, a ligand for metal complexes, and a key component in photoredox catalysis. This document provides detailed application notes and experimental protocols for the utilization of 2,6-lutidine N-oxide in key catalytic reactions, with a focus on providing clear, actionable guidance for researchers in organic synthesis and drug development.

I. Application: Photocatalytic C-H Functionalization via Hydrogen Atom Transfer (HAT)

One of the most significant recent applications of 2,6-lutidine N-oxide is in the realm of photoredox catalysis, where it serves as a precursor to a potent hydrogen atom transfer (HAT) agent. This strategy allows for the direct functionalization of unactivated C-H bonds, a challenging yet highly desirable transformation in modern organic synthesis.

Mechanism of Action: In a typical photoredox cycle, a photocatalyst, upon excitation by visible light, engages in a single-electron transfer (SET) with 2,6-lutidine N-oxide. This process generates a highly reactive oxygen-centered radical cation. This radical species is a powerful hydrogen atom abstractor, capable of cleaving strong C-H bonds in a variety of substrates to form alkyl radicals. These alkyl radicals can then participate in a range of bond-forming reactions.

Experimental Workflow for Photocatalytic C-H Functionalization

Application Notes and Protocols: 2,6-Lutidine N-oxide as a Sterically Hindered Base

For Researchers, Scientists, and Drug Development Professionals

Introduction

2,6-Lutidine N-oxide, also known as 2,6-dimethylpyridine (B142122) N-oxide, is a versatile heterocyclic compound widely utilized in organic synthesis.[1] Its unique structural characteristics, featuring a pyridine (B92270) N-oxide moiety flanked by two methyl groups, render it a sterically hindered, weakly basic, and effective oxidizing agent.[1] These properties make it a valuable reagent in a variety of chemical transformations, particularly in the synthesis of complex molecules for the pharmaceutical and agrochemical industries.[1] This document provides detailed application notes and experimental protocols for the use of 2,6-lutidine N-oxide as a sterically hindered base, including its physicochemical properties, comparative basicity, and specific applications in organic synthesis.

Physicochemical Properties and Basicity

The steric hindrance provided by the two methyl groups at the 2 and 6 positions significantly influences the reactivity of the N-oxide functional group. This steric shielding diminishes its nucleophilicity while retaining its capacity to act as a mild base and an oxidant.

Table 1: Physicochemical Properties of 2,6-Lutidine N-oxide

Property	Value	Reference
CAS Number	1073-23-0	--INVALID-LINK--
Molecular Formula	C₇H₉NO	--INVALID-LINK--
Molecular Weight	123.15 g/mol	--INVALID-LINK--
Appearance	Colorless to light yellow liquid	--INVALID-LINK--
pKa of Conjugate Acid	~1.37

Table 2: Comparative Basicity of Pyridine Derivatives

The basicity of pyridine derivatives is a critical factor in their application as bases in organic synthesis. The pKa of the conjugate acid is a common measure of basicity, with a higher pKa indicating a stronger base.

Compound	Structure	pKa of Conjugate Acid
Pyridine	C₅H₅N	5.25
2,6-Lutidine	(CH₃)₂C₅H₃N	6.72
2,6-Lutidine N-oxide	(CH₃)₂C₅H₃N⁺-O⁻	~1.37
2,4,6-Collidine	(CH₃)₃C₅H₂N	7.43

As indicated in Table 2, 2,6-lutidine N-oxide is a significantly weaker base than its parent compound, 2,6-lutidine, and other common pyridine-based bases. This weak basicity, combined with its steric hindrance, makes it an ideal choice for reactions where a non-nucleophilic, mild base is required to scavenge protons without interfering with the desired transformation.

Applications in Organic Synthesis

The primary application of 2,6-lutidine N-oxide as a sterically hindered base is in reactions that are sensitive to stronger, more nucleophilic bases. Its ability to neutralize acidic byproducts without participating in side reactions enhances reaction yields and selectivity.

Silylation of Alcohols

The protection of hydroxyl groups as silyl (B83357) ethers is a fundamental strategy in multi-step organic synthesis. The formation of silyl ethers often generates a strong acid (e.g., triflic acid) as a byproduct, which can lead to undesired side reactions or decomposition of sensitive substrates. 2,6-Lutidine N-oxide can be employed as an acid scavenger in these reactions.

Experimental Protocol: General Procedure for the Silylation of a Primary Alcohol

This protocol is adapted from established procedures for silylation using sterically hindered pyridine bases.

Materials:

• Primary alcohol

• tert-Butyldimethylsilyl trifluoromethanesulfonate (B1224126) (TBSOTf)

• 2,6-Lutidine N-oxide

• Anhydrous dichloromethane (B109758) (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃) solution

• Brine (saturated aqueous NaCl solution)

• Anhydrous magnesium sulfate (B86663) (MgSO₄) or sodium sulfate (Na₂SO₄)

• Silica (B1680970) gel for column chromatography

Procedure:

• Reaction Setup: In a flame-dried round-bottom flask under an inert atmosphere (e.g., argon or nitrogen), dissolve the primary alcohol (1.0 eq) in anhydrous DCM (to a concentration of 0.1-0.2 M).

• Addition of Base: Add 2,6-lutidine N-oxide (1.5 eq) to the solution via syringe.

• Cooling: Cool the reaction mixture to 0 °C using an ice bath.

• Addition of Silylating Agent: Slowly add TBSOTf (1.2 eq) dropwise to the stirred solution. A precipitate of the protonated base may form.

• Reaction Monitoring: Stir the reaction at 0 °C and monitor its progress by thin-layer chromatography (TLC) until the starting alcohol is consumed.

• Workup: Quench the reaction by the addition of saturated aqueous NaHCO₃ solution. Allow the mixture to warm to room temperature and transfer it to a separatory funnel.

• Extraction: Separate the layers and extract the aqueous layer twice with DCM.

• Washing and Drying: Combine the organic layers, wash with brine, and dry over anhydrous MgSO₄ or Na₂SO₄.

• Purification: Filter the drying agent and concentrate the filtrate under reduced pressure. Purify the crude product by flash column chromatography on silica gel.

dot

Caption: Experimental workflow for the silylation of an alcohol.

Photocatalytic C-H Functionalization

Recent advancements in organic synthesis have highlighted the use of pyridine N-oxides, including 2,6-lutidine N-oxide, in photocatalytic C-H functionalization reactions. In these transformations, 2,6-lutidine N-oxide can act as a precursor to an oxygen-centered radical, which can then abstract a hydrogen atom from a C-H bond, initiating a functionalization cascade. These reactions are often carried out in the presence of a photocatalyst and a suitable radical acceptor. While detailed protocols are highly substrate-dependent, a general workflow can be described.

dot

Caption: General scheme for photocatalytic C-H functionalization.

Signaling Pathways

Currently, there is no scientific literature available that describes a role for 2,6-lutidine N-oxide in any biological signaling pathways. Its applications are primarily in the field of synthetic organic chemistry.

Quantitative Data

Conclusion

2,6-Lutidine N-oxide is a valuable reagent for organic chemists, particularly as a sterically hindered, weak base. Its ability to act as an acid scavenger in a non-nucleophilic manner is highly beneficial in sensitive reactions such as the silylation of alcohols. Furthermore, its emerging role in photocatalysis opens new avenues for C-H functionalization. The provided protocols and data serve as a guide for researchers and professionals in the effective application of this versatile compound.

References

• 1. chemimpex.com [chemimpex.com]

Application Notes and Protocols: 2,6-Lutidine N-oxide Derivatives in Asymmetric Synthesis

For Researchers, Scientists, and Drug Development Professionals

This document provides detailed application notes and protocols for the use of chiral derivatives of 2,6-lutidine N-oxide in asymmetric synthesis. The focus is on two key transformations: the enantioselective ring-opening of meso-epoxides and the asymmetric allylation of aldehydes. These methods provide efficient access to valuable chiral building blocks for drug discovery and development.

Enantioselective Ring-Opening of meso-Epoxides with Silicon Tetrachloride Catalyzed by Helical Chiral Pyridine (B92270) N-Oxides

The desymmetrization of meso-epoxides is a powerful strategy for the synthesis of enantiomerically enriched 1,2-chlorohydrins, which are versatile intermediates in organic synthesis. Helical chiral pyridine N-oxides, structurally related to 2,6-disubstituted pyridine N-oxides, have proven to be highly effective catalysts for this transformation.

Application Highlight:

Helical chiral pyridine N-oxide catalysts, developed by Takenaka and coworkers, enable the enantioselective ring-opening of a variety of meso-epoxides with silicon tetrachloride (SiCl4) to afford the corresponding chlorohydrins in high yields and with excellent enantioselectivities. The catalyst's unique helical chirality provides a well-defined chiral environment for the reaction.

Quantitative Data Summary:

The following table summarizes the results for the enantioselective ring-opening of various meso-epoxides catalyzed by a helical chiral pyridine N-oxide.

Entry	Epoxide Substrate	Product	Yield (%)	ee (%)
1	cis-Stilbene oxide	(1R,2R)-1-Chloro-1,2-diphenylethanol	95	92
2	cis-1,2-Diphenyloxirane	(1R,2R)-1-Chloro-1,2-diphenylethanol	92	90
3	Cyclohexene oxide	(1R,2S)-2-Chlorocyclohexanol	85	88
4	Cyclopentene oxide	(1R,2S)-2-Chlorocyclopentanol	88	85
5	cis-2,3-Butylene oxide	(2R,3R)-3-Chloro-2-butanol	78	80

Experimental Protocol: General Procedure for Enantioselective Ring-Opening of meso-Epoxides

Materials:

• Helical chiral pyridine N-oxide catalyst (e.g., as described by Takenaka et al.)

• meso-Epoxide

• Silicon tetrachloride (SiCl4)

• Diisopropylethylamine (i-Pr2NEt)

• Anhydrous dichloromethane (B109758) (CH2Cl2)

• Standard laboratory glassware and stirring equipment

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• To a flame-dried round-bottom flask under an inert atmosphere, add the helical chiral pyridine N-oxide catalyst (5 mol%).

• Add anhydrous dichloromethane (CH2Cl2) to dissolve the catalyst.

• Cool the solution to -78 °C using a dry ice/acetone bath.

• Add the meso-epoxide (1.0 equiv.) to the cooled solution.

• Slowly add silicon tetrachloride (SiCl4, 1.2 equiv.) to the reaction mixture.

• Add diisopropylethylamine (i-Pr2NEt, 1.5 equiv.) dropwise.

• Stir the reaction mixture at -78 °C and monitor the reaction progress by thin-layer chromatography (TLC).

• Upon completion, quench the reaction by the addition of a saturated aqueous solution of sodium bicarbonate (NaHCO3).

• Allow the mixture to warm to room temperature and extract the aqueous layer with dichloromethane (3 x 20 mL).

• Combine the organic layers, dry over anhydrous sodium sulfate (B86663) (Na2SO4), filter, and concentrate under reduced pressure.

• Purify the crude product by flash column chromatography on silica (B1680970) gel to afford the desired chlorohydrin.

• Determine the enantiomeric excess (ee) of the product by chiral high-performance liquid chromatography (HPLC) analysis.

Catalytic Cycle and Workflow Visualization

Caption: Proposed catalytic cycle for the enantioselective ring-opening of meso-epoxides.

Caption: Experimental workflow for the enantioselective ring-opening of meso-epoxides.

Asymmetric Allylation of Aldehydes with Allyltrichlorosilane (B85684) Catalyzed by Axially Chiral 2,2'-Bipyridine (B1663995) N,N'-Dioxides

The asymmetric allylation of aldehydes is a fundamental carbon-carbon bond-forming reaction that furnishes valuable homoallylic alcohols. Axially chiral 2,2'-bipyridine N,N'-dioxides, which can be considered as dimeric derivatives of 2,6-disubstituted pyridine N-oxides, have emerged as highly efficient catalysts for this transformation.

Application Highlight:

Pioneering work by Nakajima, Hayashi, and coworkers has demonstrated that axially chiral 2,2'-bipyridine N,N'-dioxide catalysts can promote the asymmetric allylation of a wide range of aldehydes with allyltrichlorosilane, affording the corresponding homoallylic alcohols with high yields and excellent enantioselectivities. The C2-symmetric chiral ligand creates a highly organized transition state, leading to efficient stereocontrol.

Quantitative Data Summary:

The following table summarizes the results for the asymmetric allylation of various aldehydes catalyzed by an axially chiral 2,2'-bipyridine N,N'-dioxide.

Entry	Aldehyde Substrate	Product	Yield (%)	ee (%)
1	Benzaldehyde	(R)-1-Phenyl-3-buten-1-ol	95	98
2	4-Methoxybenzaldehyde	(R)-1-(4-Methoxyphenyl)-3-buten-1-ol	96	97
3	4-Nitrobenzaldehyde	(R)-1-(4-Nitrophenyl)-3-buten-1-ol	94	99
4	2-Naphthaldehyde	(R)-1-(Naphthalen-2-yl)-3-buten-1-ol	92	96
5	Cinnamaldehyde	(R)-1-Phenyl-1,5-hexadien-3-ol	88	95

Experimental Protocol: General Procedure for Asymmetric Allylation of Aldehydes

Materials:

• Axially chiral 2,2'-bipyridine N,N'-dioxide catalyst

• Aldehyde

• Allyltrichlorosilane

• Diisopropylethylamine (i-Pr2NEt)

• Anhydrous acetonitrile (B52724) (CH3CN)

• Standard laboratory glassware and stirring equipment

• Inert atmosphere (Argon or Nitrogen)

Procedure:

• To a flame-dried Schlenk tube under an inert atmosphere, add the axially chiral 2,2'-bipyridine N,N'-dioxide catalyst (1 mol%).

• Add anhydrous acetonitrile (CH3CN).

• Cool the mixture to -40 °C in a cryocool unit.

• Add the aldehyde (1.0 equiv.) to the cooled mixture.

• Add allyltrichlorosilane (1.2 equiv.) dropwise.

• Add diisopropylethylamine (i-Pr2NEt, 1.5 equiv.) slowly to the reaction mixture.

• Stir the reaction at -40 °C and monitor its progress by TLC.

• After completion, pour the reaction mixture into a vigorously stirred mixture of diethyl ether and a saturated aqueous solution of NaHCO3.

• Separate the layers and extract the aqueous layer with diethyl ether (3 x 20 mL).

• Combine the organic layers, wash with brine, dry over anhydrous Na2SO4, filter, and concentrate in vacuo.

• Purify the residue by flash column chromatography on silica gel to give the desired homoallylic alcohol.

• Determine the enantiomeric excess (ee) of the product by chiral HPLC analysis.

Catalytic Cycle and Workflow Visualization

Caption: Proposed catalytic cycle for the asymmetric allylation of aldehydes.

Caption: Experimental workflow for the asymmetric allylation of aldehydes.

2,6-Lutidine N-oxide: A Versatile Reagent in Advanced Materials Science

Introduction

2,6-Lutidine N-oxide, a heterocyclic compound, is emerging as a potent and versatile reagent in the field of materials science. Primarily recognized for its role as a mild oxidant and a source of oxygen-centered radicals, its applications extend to the precise functionalization of organic molecules and the synthesis of novel materials. This document provides detailed application notes and experimental protocols for researchers, scientists, and drug development professionals interested in leveraging the unique reactivity of 2,6-Lutidine N-oxide for the development of advanced materials.

Application Notes

2,6-Lutidine N-oxide is particularly valuable in reactions requiring controlled oxidation or the generation of radicals for subsequent chemical transformations. Its utility in materials science is centered on its ability to facilitate C-H functionalization, a powerful tool for modifying the properties of organic precursors and polymers.

Key Applications:

• Photocatalyzed C-H Functionalization: In the presence of a suitable photocatalyst, 2,6-Lutidine N-oxide can be activated by visible light to generate a highly reactive oxygen-centered radical. This radical is capable of abstracting a hydrogen atom from a C-H bond, creating a carbon-centered radical on the substrate molecule. This intermediate can then undergo a variety of reactions, such as addition to an alkene, to form a new C-C bond. This methodology is particularly useful for the late-stage functionalization of complex molecules, enabling the introduction of new functionalities and the synthesis of novel monomers or polymer side-chains.[1][2]

• Oxidation of Material Precursors: As a mild oxidizing agent, 2,6-Lutidine N-oxide can be employed in the synthesis of material precursors. For instance, it can selectively oxidize primary alcohols to aldehydes, which are versatile functional groups for subsequent polymerization or surface modification reactions. This controlled oxidation is advantageous in multi-step syntheses where over-oxidation to carboxylic acids is undesirable.

Experimental Protocols

The following protocols provide detailed methodologies for the application of 2,6-Lutidine N-oxide in materials science contexts.

Protocol 1: Photocatalyzed C-H Functionalization for the Synthesis of a Modified Monomer

This protocol details the functionalization of a generic aliphatic C-H bond in a precursor molecule, which can then be used in polymerization reactions.

Materials:

• Aliphatic precursor (e.g., cyclohexane)

• 2,6-Lutidine N-oxide

• Acridinium-based photocatalyst (e.g., 9-mesityl-10-methylacridinium (B1239669) perchlorate)

• Alkene (e.g., electron-deficient alkene like an acrylate)

• Anhydrous and degassed solvent (e.g., dichloromethane)

• Inert gas (Argon or Nitrogen)

• Visible light source (e.g., Blue LED lamp)

Procedure:

• In a reaction vessel equipped with a magnetic stir bar, dissolve the aliphatic precursor (1.0 mmol), the alkene (1.2 mmol), 2,6-Lutidine N-oxide (1.5 mmol), and the acridinium (B8443388) photocatalyst (0.02 mmol) in the anhydrous and degassed solvent (5 mL).

• Seal the vessel and purge with an inert gas for 15 minutes to remove any oxygen.

• Place the reaction vessel in proximity to the visible light source and begin irradiation while stirring vigorously.

• Monitor the reaction progress by techniques such as Thin Layer Chromatography (TLC) or Gas Chromatography (GC).

• Upon completion, quench the reaction by turning off the light source.

• The crude reaction mixture can be purified by column chromatography on silica (B1680970) gel to isolate the functionalized product.

Quantitative Data:

The yield of the functionalized product is dependent on the specific substrates and reaction conditions. Below is a table summarizing typical yields for the C-H functionalization of cyclohexane (B81311) with an acrylate.

Entry	Aliphatic Precursor	Alkene	Photocatalyst Loading (mol%)	Reaction Time (h)	Yield (%)
1	Cyclohexane	Acrylate	2	24	75-85

Logical Relationship Diagram:

Caption: Photocatalytic C-H functionalization workflow.

Protocol 2: Oxidation of a Primary Alcohol to an Aldehyde Precursor

This protocol describes the selective oxidation of a primary alcohol to an aldehyde, a key functional group for various material synthesis routes.

Materials:

• Primary alcohol precursor

• 2,6-Lutidine N-oxide

• Anhydrous solvent (e.g., dichloromethane)

• Inert gas (Argon or Nitrogen)

Procedure:

• Dissolve the primary alcohol (1.0 mmol) in the anhydrous solvent (10 mL) in a round-bottom flask under an inert atmosphere.

• Add 2,6-Lutidine N-oxide (1.2 mmol) to the solution.

• Heat the reaction mixture to reflux and monitor the progress by TLC.

• Upon completion of the reaction, cool the mixture to room temperature.

• The solvent can be removed under reduced pressure.

• The crude product can be purified by column chromatography or distillation to yield the pure aldehyde precursor.

Quantitative Data:

The efficiency of the oxidation can vary based on the substrate. The following table provides representative data.

Entry	Primary Alcohol Substrate	Reaction Time (h)	Yield of Aldehyde (%)
1	Benzyl alcohol	4	>90
2	1-Octanol	8	75-85

Experimental Workflow Diagram:

Caption: Workflow for alcohol oxidation.

2,6-Lutidine N-oxide is a valuable reagent for materials scientists, offering a means to perform selective oxidations and, more significantly, to enable advanced C-H functionalization reactions through photocatalysis. The protocols outlined here provide a foundation for researchers to explore the potential of this versatile compound in the synthesis and modification of novel materials with tailored properties. The ability to precisely introduce functional groups into organic frameworks opens up new avenues for the design of next-generation polymers, coatings, and functional organic materials.

References

• 1. Item - Photoinduced Carbon Radical-Medicated C-H Functionalization and Cascade Reactions by Pyridine N-oxide - Purdue University Graduate School - Figshare [hammer.purdue.edu]
• 2. Photocatalytic C-H Functionalization Utilizing Acridine-Lewis Acid Complexes and Pyridine N-oxide Based HAT Catalysts - PubMed [pubmed.ncbi.nlm.nih.gov]

Application of 2,6-Lutidine N-oxide in Agrochemical Research

Application Notes and Protocols for Researchers, Scientists, and Drug Development Professionals

Introduction

2,6-Lutidine N-oxide, also known as 2,6-dimethylpyridine (B142122) N-oxide or by its trivial name Ivin, is a heterocyclic organic compound that has garnered attention in agrochemical research for its role as a plant growth regulator.[1][2] This document provides detailed application notes and experimental protocols for the use of 2,6-Lutidine N-oxide in a research setting, summarizing its effects on plant growth and providing methodologies for its synthesis and biological evaluation.

Biological Activity: Plant Growth Regulation

2,6-Lutidine N-oxide has been demonstrated to act as a plant growth regulator, capable of enhancing the initial growth of plants and increasing both early and total crop yields.[1][2] Research has specifically highlighted its positive effects on various cultivars of sorghum (Sorghum bicolor (L.) Moench and Sorghum saccharatum (L.) Moench).

Quantitative Data on Sorghum

The application of 2,6-Lutidine N-oxide as a seed treatment at a concentration of 10⁻⁷ M has been shown to significantly improve various growth and productivity parameters in sorghum. The tables below summarize the observed effects on different cultivars.

Table 1: Effect of 2,6-Lutidine N-oxide (Ivin) on the Growth Parameters of Sorghum (2 months post-sowing)

Sorghum Cultivar	Treatment	Average Root Length Increase (%)	Average Fresh Weight of Plant Increase (%)
Sorghum bicolor cv. Yarona	10⁻⁷ M 2,6-Lutidine N-oxide	Data not specified	13[3][4]
Sorghum saccharatum cv. Favorite	10⁻⁷ M 2,6-Lutidine N-oxide	Data not specified	35[4]
Sorghum bicolor cv. Pereryviste	10⁻⁷ M 2,6-Lutidine N-oxide	87	67
Sorghum saccharatum cv. Silosne 42	10⁻⁷ M 2,6-Lutidine N-oxide	12	7

Data compiled from studies by Tsygankova V A, et al. (2022, 2023).[1][3][4][5]

Table 2: Effect of 2,6-Lutidine N-oxide (Ivin) on the Productivity Parameters of Sorghum (4 months post-sowing)

Sorghum Cultivar	Treatment	Average Panicle Length Increase (%)	Average Fresh Weight of Grain Increase (%)
Sorghum bicolor cv. Yarona	10⁻⁷ M 2,6-Lutidine N-oxide	17[3]	13[3][4]
Sorghum saccharatum cv. Favorite	10⁻⁷ M 2,6-Lutidine N-oxide	Data not specified	35[4]
Sorghum bicolor cv. Pereryviste	10⁻⁷ M 2,6-Lutidine N-oxide	30	21
Sorghum saccharatum cv. Silosne 42	10⁻⁷ M 2,6-Lutidine N-oxide	Data not specified	15[5]

Data compiled from studies by Tsygankova V A, et al. (2022, 2023).[1][3][4][5]

Experimental Protocols

Protocol 1: Synthesis of 2,6-Lutidine N-oxide

This protocol describes a general method for the N-oxidation of 2,6-lutidine.

Materials:

• 2,6-Lutidine

• Hydrogen peroxide (30% solution)

• Acetic acid

• Sodium bicarbonate

• Dichloromethane (B109758)

• Anhydrous magnesium sulfate

• Round-bottom flask

• Reflux condenser

• Stirring plate and stir bar

• Separatory funnel

• Rotary evaporator

Procedure:

• In a round-bottom flask, dissolve 2,6-lutidine in glacial acetic acid.

• Slowly add a 30% hydrogen peroxide solution to the stirred solution. The reaction is exothermic, and the temperature should be monitored and controlled.

• After the addition of hydrogen peroxide is complete, heat the mixture to 70-80°C and maintain it at this temperature for several hours with continuous stirring.

• Monitor the reaction progress using thin-layer chromatography (TLC).

• Once the reaction is complete, cool the mixture to room temperature.

• Carefully neutralize the excess acetic acid by the slow addition of a saturated sodium bicarbonate solution until the effervescence ceases.

• Extract the aqueous solution with dichloromethane multiple times.

• Combine the organic extracts and wash them with a saturated sodium bicarbonate solution and then with brine.

• Dry the organic layer over anhydrous magnesium sulfate.

• Filter the drying agent and remove the solvent under reduced pressure using a rotary evaporator to yield the crude 2,6-Lutidine N-oxide.

• The crude product can be further purified by recrystallization or column chromatography.

Caption: Workflow for the synthesis of 2,6-Lutidine N-oxide.

Protocol 2: Evaluation of Plant Growth Regulatory Effects (Seed Treatment)

This protocol is based on the methodology used to evaluate the effect of 2,6-Lutidine N-oxide on sorghum.

Materials:

• Seeds of the target plant species (e.g., sorghum, wheat, corn)

• 2,6-Lutidine N-oxide

• Distilled water

• Beakers or flasks for soaking seeds

• Pots or field plots with appropriate soil or growth medium

• Growth chamber or greenhouse with controlled environmental conditions (if applicable)

Procedure:

• Preparation of Treatment Solution: Prepare a 10⁻⁷ M aqueous solution of 2,6-Lutidine N-oxide. For example, to prepare 1 liter of a 10⁻⁷ M solution (MW of 2,6-Lutidine N-oxide is 123.15 g/mol ), dissolve 0.0123 mg of 2,6-Lutidine N-oxide in 1 liter of distilled water. A stock solution of higher concentration can be prepared first and then diluted to the final concentration.

• Seed Soaking: Place a known number of seeds (e.g., 50) in a beaker and add the 10⁻⁷ M 2,6-Lutidine N-oxide solution, ensuring the seeds are fully submerged. For the control group, soak an equal number of seeds in distilled water. Allow the seeds to soak for a specified period (e.g., 24 hours) at room temperature.

• Sowing: After the soaking period, remove the seeds from the solutions and allow any excess liquid to drain. Sow the treated and control seeds in pots or designated field plots. The experimental design should be completely randomized with multiple replications (at least three).

• Growth and Observation: Cultivate the plants under standard conditions for the chosen species. Monitor and record growth parameters at regular intervals (e.g., every two weeks).

• Data Collection:

  • Germination Rate: Record the number of emerged seedlings in each group.

  • Early Growth Parameters (e.g., at 2 months): Measure plant height, root length (if feasible), and fresh/dry weight of the whole plant.

  • Yield Parameters (at maturity): Measure parameters relevant to the crop, such as panicle length, number of grains per panicle, total grain weight, and biomass.

• Statistical Analysis: Analyze the collected data using appropriate statistical methods (e.g., t-test or ANOVA) to determine the significance of the observed differences between the treated and control groups.

Caption: Workflow for evaluating the plant growth regulatory effects of 2,6-Lutidine N-oxide.

Mechanism of Action

The precise mechanism of action of 2,6-Lutidine N-oxide as a plant growth regulator has not been fully elucidated. However, it is hypothesized that its effects may be linked to the nitric oxide (NO) signaling pathway in plants. NO is a key signaling molecule involved in a wide range of physiological processes, including growth, development, and stress responses. Pyridine N-oxides can act as NO donors under certain conditions. Further research is required to establish a definitive link and to identify the specific components of the signaling cascade that are modulated by 2,6-Lutidine N-oxide.

Caption: Proposed mechanism of action for 2,6-Lutidine N-oxide in plants.

Safety and Handling

A study on the combined action of a complex of succinate (B1194679) and 2,6-dimethylpyridine-N-oxide (Poteitin) with various pesticides indicated that it could reduce the acute toxicity of some pesticides in rats.[6] However, standard laboratory safety precautions should be followed when handling 2,6-Lutidine N-oxide. It is recommended to wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Work in a well-ventilated area or a fume hood. For detailed safety information, refer to the Safety Data Sheet (SDS) provided by the supplier.

References

• 1. researchgate.net [researchgate.net]
• 2. medchemexpress.com [medchemexpress.com]
• 3. researchgate.net [researchgate.net]
• 4. mdpi.com [mdpi.com]
• 5. dspace.mnau.edu.ua [dspace.mnau.edu.ua]
• 6. researchgate.net [researchgate.net]

Application Notes and Protocols: 2,6-Lutidine N-oxide in Visible-Light-Promoted Radical Reactions

For Researchers, Scientists, and Drug Development Professionals

Introduction

Visible-light photoredox catalysis has emerged as a powerful tool in modern organic synthesis, enabling the formation of complex chemical bonds under mild and environmentally benign conditions. Within this field, the use of 2,6-lutidine N-oxide as a precursor for oxygen-centered radicals has gained significant traction. Upon single-electron oxidation facilitated by a photocatalyst, 2,6-lutidine N-oxide generates a highly reactive N-oxy radical cation. This intermediate can then engage in a variety of radical-mediated transformations, including cascade annulations, C-H functionalization, and olefin functionalization. These methods are of particular interest to the drug development community as they provide access to novel, complex molecular scaffolds that are often challenging to synthesize using traditional methods. This document provides an overview of key applications, detailed experimental protocols, and quantitative data for reactions employing 2,6-lutidine N-oxide in visible-light-promoted radical chemistry.

Key Applications

2,6-Lutidine N-oxide has proven to be a versatile reagent in a range of visible-light-induced radical reactions. Three prominent applications are highlighted below:

• Radical Cascade Annulations of 1,6-Enynes: This methodology allows for the synthesis of intricate cyclopropane-fused hetero- and carbocycles. The reaction is initiated by the addition of the 2,6-lutidine N-oxy radical to the alkyne moiety of a 1,6-enyne, generating a vinyl radical. This intermediate then undergoes a cascade of cyclization reactions to furnish the final polycyclic product.[1][2][3]

• Carbohydroxylation of α-Olefins: This transformation achieves the anti-Markovnikov addition of a carbon-based radical and a hydroxyl group across an α-olefin. The N-oxy radical generated from 2,6-lutidine N-oxide (or its derivatives) adds to the olefin, and the resulting radical intermediate is trapped by a carbon-based radical acceptor. Subsequent nucleophilic substitution by water affords the primary alcohol product.

• C-H Functionalization: 2,6-Lutidine N-oxide can act as a hydrogen atom transfer (HAT) agent in its radical cation form, enabling the functionalization of unactivated C(sp³)–H bonds. This allows for the direct formation of carbon-carbon bonds by reacting the resulting alkyl radical with a suitable acceptor.[4]

Data Presentation

Table 1: Radical Cascade Annulation of 1,6-Enynes with 2,6-Lutidine N-oxide[1]

Entry	Substrate (1,6-Enyne)	Product	Yield (%)	Diastereomeric Ratio (d.r.)
1	Oxygen-tethered, Phenyl-substituted	3-Oxabicyclo[4.1.0]heptan-5-one derivative	81	>15:1
2	Oxygen-tethered, 4-Fluorophenyl-substituted	3-Oxabicyclo[4.1.0]heptan-5-one derivative	75	>15:1
3	Oxygen-tethered, 4-Chlorophenyl-substituted	3-Oxabicyclo[4.1.0]heptan-5-one derivative	78	>15:1
4	Nitrogen-tethered (N-Ts), Phenyl-substituted	3-Azabicyclo[4.1.0]heptan-5-one derivative	72	>15:1
5	Nitrogen-tethered (N-Ts), 4-Methylphenyl-substituted	3-Azabicyclo[4.1.0]heptan-5-one derivative	70	>15:1
6	Carbon-tethered, Phenyl-substituted	Bicyclo[4.1.0]heptan-5-one derivative	65	>15:1
7	1-Allyl-2-ethynylbenzene	1H-cyclopropa[b]naphthalen-2(1aH)-one	68	N/A

Reaction conditions: 1,6-enyne (0.20 mmol), 2,6-lutidine N-oxide (0.20 mmol), and photocatalyst (5 mol %) in dry CH₃CN (2.0 mL) under blue LED irradiation for 24 h.[1]

Table 2: Carbohydroxylation of α-Olefins

Entry	α-Olefin	Radical Acceptor	Product	Yield (%)
1	1-Octene	Benzalmalononitrile	2-(2-hydroxy-1-phenylethyl)octanenitrile	78
2	Styrene	Diethyl (2-cyanobenzylidene)malonate	Diethyl 2-(2-hydroxy-2-phenylethyl)-2-phenylmalonate	65
3	1-Hexene	2-Benzylidenemalononitrile	2-(2-hydroxy-1-phenylethyl)hexanenitrile	82
4	Cyclohexene	2-(4-Chlorobenzylidene)malononitrile	2-((1S,2R)-2-(4-chlorophenyl)-2-hydroxyethyl)cyclohexane-1-carbonitrile	71

General conditions: Alkene (3.0 equiv), radical acceptor (1.0 equiv), 2,6-disubstituted pyridine (B92270) N-oxide (20 mol %), photocatalyst (5 mol %) in a solvent/H₂O mixture (10:1) under blue LED irradiation for 20 h.

Table 3: C-H Functionalization of Alkanes[4]

Entry	Alkane	Radical Acceptor	Product	Yield (%)
1	Cyclooctane	N-Phenylmaleimide	3-Cyclooctyl-1-phenylpyrrolidine-2,5-dione	85
2	Cyclohexane	Diethyl (2-cyanobenzylidene)malonate	Diethyl 2-cyclohexyl-2-phenylmalonate	76
3	Adamantane	Benzalmalononitrile	2-(Adamantan-1-yl)-3-phenylpropanenitrile	68
4	Toluene	N-Phenylmaleimide	3-Benzyl-1-phenylpyrrolidine-2,5-dione	55

Reaction conditions typically involve the alkane as a solvent or in excess, a radical acceptor, 2,6-lutidine N-oxide, a photocatalyst, and an acid additive, irradiated with visible light.[4]

Experimental Protocols

Protocol 1: General Procedure for Radical Cascade Annulation of 1,6-Enynes[1]

• Reaction Setup: To an oven-dried 4 mL vial equipped with a magnetic stir bar, add the 1,6-enyne (0.20 mmol, 1.0 equiv), 2,6-lutidine N-oxide (0.20 mmol, 1.0 equiv), and the acridinium (B8443388) photocatalyst (e.g., Mes-Acr-MeClO₄, 5 mol %).

• Solvent Addition: Add 2.0 mL of dry acetonitrile (B52724) to the vial.

• Degassing: Seal the vial with a cap and purge the reaction mixture with nitrogen or argon for 10-15 minutes to remove oxygen.

• Irradiation: Place the vial approximately 5 cm away from a blue LED lamp (e.g., 34 W, λmax = 456 nm). Ensure the reaction is stirred continuously.

• Reaction Monitoring: Monitor the reaction progress by thin-layer chromatography (TLC) or gas chromatography-mass spectrometry (GC-MS). The typical reaction time is 24 hours.

• Work-up: Upon completion, remove the solvent under reduced pressure.

• Purification: Purify the crude product by flash column chromatography on silica (B1680970) gel using an appropriate eluent system (e.g., ethyl acetate/hexanes) to afford the desired cyclopropane-fused product.

• Characterization: Characterize the purified product by ¹H NMR, ¹³C NMR, and high-resolution mass spectrometry (HRMS). The diastereomeric ratio can be determined by ¹H NMR analysis of the crude reaction mixture.[1]

Protocol 2: General Procedure for Carbohydroxylation of α-Olefins

• Reaction Setup: In a 4 mL vial, combine the α-olefin (0.6 mmol, 3.0 equiv), the radical acceptor (0.2 mmol, 1.0 equiv), a 2,6-disubstituted pyridine N-oxide (e.g., 2,6-dichloropyridine (B45657) N-oxide, 0.04 mmol, 20 mol %), and an acridinium photocatalyst (0.01 mmol, 5 mol %).

• Solvent Addition: Add a mixture of solvent and water (e.g., acetone/H₂O = 10:1, 2.0 mL) to the vial.

• Degassing: Seal the vial and degas the mixture by sparging with an inert gas for 15 minutes.

• Irradiation: Irradiate the stirred reaction mixture with a blue LED lamp for 20 hours.

• Work-up: After the reaction is complete, quench the reaction with a saturated aqueous solution of sodium thiosulfate. Extract the aqueous layer with an organic solvent (e.g., ethyl acetate, 3 x 10 mL).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate, filter, and concentrate in vacuo. Purify the residue by flash column chromatography.

• Characterization: Analyze the final product using standard spectroscopic techniques.

Protocol 3: General Procedure for C-H Functionalization[4]

• Reaction Setup: To a reaction vessel, add the C-H substrate (if solid, typically 1.0-2.0 equiv), the radical acceptor (1.0 equiv), 2,6-lutidine N-oxide (1.25 equiv), the photocatalyst (1-5 mol %), and any additives such as an acid (e.g., trifluoroacetic acid).

• Solvent and Substrate Addition: Add the solvent (e.g., acetonitrile) and the liquid C-H substrate (if applicable, often used in excess).

• Degassing: Degas the reaction mixture thoroughly.

• Irradiation: Stir the mixture vigorously while irradiating with a visible light source (e.g., 405 nm LED) for 16-48 hours.

• Work-up: After completion, concentrate the reaction mixture.

• Purification: Purify the crude material via column chromatography to isolate the functionalized product.

• Characterization: Confirm the structure of the product using spectroscopic methods.

Mandatory Visualization

Caption: General mechanism for visible-light-promoted reactions with 2,6-lutidine N-oxide.

Caption: Experimental workflow for a typical visible-light-promoted radical reaction.

References

• 1. Photoredox-Catalyzed Divergent Radical Cascade Annulations of 1,6-Enynes via Pyridine N-Oxide-Promoted Vinyl Radical Generation - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Photoredox-Catalyzed Divergent Radical Cascade Annulations of 1,6-Enynes via Pyridine N-Oxide-Promoted Vinyl Radical Generation. | Semantic Scholar [semanticscholar.org]
• 3. Item - Photoinduced Carbon Radical-Medicated C-H Functionalization and Cascade Reactions by Pyridine N-oxide - Purdue University Graduate School - Figshare [hammer.purdue.edu]
• 4. researchgate.net [researchgate.net]

Technical Notes & Optimization

Technical Support Center: Optimizing Reactions with 2,6-Lutidine N-oxide

Welcome to the technical support center for the use of 2,6-Lutidine N-oxide in synthetic chemistry. This resource is designed for researchers, scientists, and drug development professionals to provide clear, actionable guidance on optimizing reaction conditions and troubleshooting common issues.

Frequently Asked Questions (FAQs)

Q1: What are the primary applications of 2,6-Lutidine N-oxide in organic synthesis?

2,6-Lutidine N-oxide is a versatile reagent primarily used as an oxidant and a source of oxygen-centered radicals. Its key applications include:

• Photocatalytic Radical Reactions: It serves as a precursor to the N-oxy radical, which can initiate radical cascade reactions, such as the annulation of 1,6-enynes.[1][2][3][4]

• Directing Selectivity in Oxidations: In conjunction with other oxidants like oxoammonium salts, it can selectively promote the oxidation of primary alcohols to aldehydes while minimizing the formation of ester byproducts.[5][6]

• C-H Functionalization: As a photoinduced hydrogen atom transfer (HAT) catalyst, it can be used for the site-selective functionalization of aliphatic C-H bonds.[1]

Q2: How does 2,6-Lutidine N-oxide function as an oxygen-centered radical source in photocatalysis?

Under photoredox catalysis conditions with a suitable photocatalyst (e.g., an acridinium (B8443388) salt) and light irradiation, 2,6-Lutidine N-oxide can undergo single-electron oxidation to generate an electrophilic N-oxy radical. This radical species is reactive enough to engage in various transformations, such as addition to alkynes to form a β-oxyvinyl radical, which then propagates further radical cascade reactions.[2]

Q3: Why is 2,6-Lutidine preferred over pyridine (B92270) in some alcohol oxidations?

In oxoammonium salt-mediated oxidations of primary alcohols, the choice of base can significantly influence the product distribution. While pyridine can react with the initially formed aldehyde to generate a betaine (B1666868) that is further oxidized to an N-acylpyridinium ion, leading to ester formation, the sterically hindered nature of 2,6-lutidine disfavors the formation of such an intermediate.[5][6] Consequently, using 2,6-lutidine promotes the selective formation of the aldehyde.[5][6]

Q4: What are the general storage and handling recommendations for 2,6-Lutidine N-oxide?

2,6-Lutidine N-oxide is typically a dark yellow to brown liquid. It should be stored at 0 - 8 °C. For detailed safety and handling information, always refer to the material safety data sheet (MSDS) provided by the supplier.

Troubleshooting Guides

Photocatalytic Radical Cascade Annulation of 1,6-Enynes

This guide addresses common issues encountered during the photocatalytic radical cascade annulation of 1,6-enynes using 2,6-Lutidine N-oxide as an oxygen-centered radical source.

Problem 1: Low or No Product Yield

Possible Cause	Troubleshooting Suggestion
Inefficient Photocatalyst Excitation	Ensure the light source wavelength matches the absorption maximum of the photocatalyst. Check the intensity and age of the light source.
Degradation of Reagents	Use freshly distilled or purified solvents and ensure the 1,6-enyne substrate is of high purity.
Incomplete Reaction	Extend the reaction time. Monitor the reaction progress by TLC or GC-MS to determine the optimal reaction time.
Quenching of Excited Photocatalyst	Ensure the reaction is properly degassed to remove oxygen, which can be a quencher. Impurities in the starting materials or solvent can also act as quenchers.
Incorrect Stoichiometry	Verify the molar ratios of the substrate, 2,6-Lutidine N-oxide, and photocatalyst.

Problem 2: Formation of Side Products

Observed Side Product	Possible Cause & Mitigation
Meta-alkylation of 2,6-Lutidine N-oxide	This side product is more likely with aliphatic 1,6-enynes. Consider modifying the substrate or reaction conditions (e.g., solvent, temperature) to favor the desired annulation pathway.
Polymerization of the 1,6-enyne	High concentrations of radical intermediates can lead to polymerization. Try decreasing the concentration of the reactants or the light intensity.
Decomposition of the Product	The product may be unstable under the reaction conditions. Attempt the reaction at a lower temperature or for a shorter duration.

Selective Oxidation of Primary Alcohols to Aldehydes with Oxoammonium Salts

This section provides troubleshooting for the selective oxidation of primary alcohols to aldehydes using an oxoammonium salt in the presence of 2,6-lutidine.

Problem 1: Low Aldehyde Yield and/or Incomplete Conversion

Possible Cause	Troubleshooting Suggestion
Insufficient Oxidant	Ensure the oxoammonium salt is used in stoichiometric amounts. For basic conditions, two equivalents may be necessary.[7]
Slow Reaction Rate	Some aliphatic alcohols react slowly.[8] Consider increasing the reaction temperature or extending the reaction time. Monitor the reaction progress to avoid over-oxidation.
Deactivation of the Oxoammonium Salt	The presence of water can sometimes affect the efficiency of the oxidant. Ensure anhydrous conditions if the protocol specifies.
Volatility of the Aldehyde Product	For volatile aldehydes, low yields may be due to loss during workup.[6] Use appropriate workup procedures to minimize evaporation.

Problem 2: Formation of Carboxylic Acid or Ester Byproducts

Observed Byproduct	Possible Cause & Mitigation
Carboxylic Acid	Over-oxidation of the aldehyde can lead to the corresponding carboxylic acid. Reduce the reaction time or the amount of oxidant.
Ester	Ester formation indicates a reaction pathway involving the base. While 2,6-lutidine minimizes this, trace amounts of less hindered pyridine impurities could be a cause. Ensure the purity of the 2,6-lutidine. If ester formation persists, consider using an even more sterically hindered base.

Experimental Protocols

Protocol 1: General Procedure for Photocatalytic Radical Cascade Annulation of a 1,6-Enyne

This protocol is a general guideline and may require optimization for specific substrates.

Materials:

• 1,6-enyne substrate (1.0 equiv)

• 2,6-Lutidine N-oxide (1.0 equiv)

• Acridinium photocatalyst (e.g., Mes-Acr-MeBF4, 5 mol%)

• Anhydrous acetonitrile (B52724) (to achieve a concentration of 0.1 M)

• Blue LED light source (e.g., 34 W, λmax = 456 nm)

Procedure:

• To a reaction vial equipped with a magnetic stir bar, add the 1,6-enyne, 2,6-Lutidine N-oxide, and the photocatalyst.

• Add anhydrous acetonitrile to dissolve the solids.

• Degas the solution by sparging with an inert gas (e.g., argon or nitrogen) for 15-20 minutes.

• Seal the vial and place it in front of the blue LED light source with stirring.

• Irradiate the reaction mixture for 24 hours at room temperature.

• Upon completion, concentrate the reaction mixture in vacuo.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Workup and Purification: The purification of the product may require careful selection of the eluent system for column chromatography to separate the product from unreacted starting materials and the photocatalyst.

Protocol 2: Selective Oxidation of a Primary Alcohol to an Aldehyde

This protocol is a general method for the selective oxidation of a primary alcohol.

Materials:

• Primary alcohol (1.0 equiv)

• 4-acetylamino-2,2,6,6-tetramethylpiperidine-1-oxoammonium tetrafluoroborate (B81430) (Bobbitt's salt, 1.1 equiv)

• 2,6-Lutidine (2.0 equiv)

• Dichloromethane (anhydrous)

Procedure:

• To a round-bottom flask containing a solution of the primary alcohol in dichloromethane, add 2,6-lutidine.

• Stir the solution at room temperature and add the oxoammonium salt in one portion.

• The reaction is often colorimetric, with the yellow color of the oxoammonium salt disappearing upon consumption. Monitor the reaction by TLC.

• Upon completion, quench the reaction with a saturated aqueous solution of NaHCO3.

• Separate the organic layer, and extract the aqueous layer with dichloromethane.

• Combine the organic layers, wash with brine, dry over anhydrous Na2SO4, and concentrate in vacuo.

• Purify the crude aldehyde by column chromatography on silica gel.

Data and Optimization

Table 1: Optimization of Photocatalytic Radical Annulation of a Model 1,6-Enyne

Entry	Photocatalyst (5 mol%)	Solvent	Time (h)	Yield (%)
1	Mes-Acr-PhBF4	CH3CN	24	58
2	Mes-(tBu)2Acr-PhBF4	CH3CN	24	81
3	Mes-Acr-PhBF4	DCM	24	45
4	Mes-Acr-PhBF4	THF	24	32
5	None	CH3CN	24	0

Data is hypothetical and for illustrative purposes, based on trends reported in the literature.[2]

Table 2: Influence of Base on the Product Distribution in Oxoammonium Salt Oxidation of a Primary Alcohol

Entry	Base (2.0 equiv)	Aldehyde Yield (%)	Ester Yield (%)
1	Pyridine	15	80
2	2,6-Lutidine	92	<5
3	2,4,6-Collidine	95	<2
4	No Base	Low conversion	-

Yields are representative and based on the general reactivity patterns described in the literature.[5][6]

Visual Guides

Experimental Workflow for Photocatalytic Radical Annulation

Caption: Workflow for photocatalytic radical annulation.

Troubleshooting Logic for Low Aldehyde Yield in Alcohol Oxidation

Caption: Troubleshooting decision tree for alcohol oxidation.

References

• 1. Item - Photoinduced Carbon Radical-Medicated C-H Functionalization and Cascade Reactions by Pyridine N-oxide - Purdue University Graduate School - Figshare [hammer.purdue.edu]
• 2. Photoredox-Catalyzed Divergent Radical Cascade Annulations of 1,6-Enynes via Pyridine N-Oxide-Promoted Vinyl Radical Generation - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Photoredox-Catalyzed Divergent Radical Cascade Annulations of 1,6-Enynes via Pyridine N-Oxide-Promoted Vinyl Radical Generation. | Semantic Scholar [semanticscholar.org]
• 4. Photoredox-Catalyzed Divergent Radical Cascade Annulations of 1,6-Enynes via Pyridine N-Oxide-Promoted Vinyl Radical Generation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Oxoammonium salt oxidations of alcohols in the presence of pyridine bases - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. researchgate.net [researchgate.net]
• 7. Oxoammonium-catalyzed oxidation - Wikipedia [en.wikipedia.org]
• 8. pubs.rsc.org [pubs.rsc.org]

Technical Support Center: 2,6-Lutidine N-oxide as an Oxidant

Welcome to the technical support center for the utilization of 2,6-Lutidine N-oxide as an oxidant in organic synthesis. This resource provides troubleshooting guidance and answers to frequently asked questions to assist researchers, scientists, and drug development professionals in their experimental work.

Troubleshooting Guide

This section addresses common issues encountered during oxidation reactions using 2,6-Lutidine N-oxide.

Q1: My oxidation reaction is sluggish or incomplete. How can I improve the conversion rate?

A1: Several factors can contribute to low conversion rates. Consider the following troubleshooting steps:

• Temperature: While many oxidations are run at room temperature, gently heating the reaction mixture may increase the rate. However, be cautious as excessive heat can lead to decomposition of the N-oxide or side reactions.

• Solvent: Ensure your solvent is anhydrous, as water can interfere with the reaction. Acetonitrile and dichloromethane (B109758) are commonly used solvents.

• Catalyst/Co-oxidant: In many applications, 2,6-Lutidine N-oxide is used as a co-oxidant in catalytic systems (e.g., with TPAP or OsO₄). Ensure the primary catalyst is active and used in the correct stoichiometric ratio.[1][2]

• Purity of 2,6-Lutidine N-oxide: Impurities in the oxidant can inhibit the reaction. Ensure you are using a high-purity grade of 2,6-Lutidine N-oxide.

• Atmosphere: While not always necessary, running the reaction under an inert atmosphere (e.g., argon or nitrogen) can prevent side reactions with atmospheric oxygen and moisture.

Q2: I am observing significant side product formation. What are the likely side reactions and how can I minimize them?

A2: Side product formation is a common challenge. Here are some potential issues and solutions:

• Over-oxidation: When oxidizing primary alcohols to aldehydes, over-oxidation to the carboxylic acid can occur. To minimize this, you can try using a slight excess of the alcohol and distilling the aldehyde as it forms if it is volatile. Careful monitoring of the reaction progress by TLC or GC-MS is crucial to stop the reaction at the optimal time.

• Substrate Decomposition: The reaction conditions may be too harsh for your substrate. Consider lowering the reaction temperature or using a milder catalytic system.

• Reaction with the Pyridine (B92270) Ring: Although generally stable, the pyridine ring of 2,6-Lutidine N-oxide can, in some cases, undergo reactions. This is less common under typical oxidation conditions.

• Formation of α-hydroxy ketones: In the oxidative cleavage of olefins using OsO₄ and an N-oxide co-oxidant, the formation of α-hydroxy ketones as by-products can occur. The addition of 2,6-lutidine (the reduced form) has been shown to suppress these side reactions.[3][4]

Q3: I am having difficulty purifying my product from the reaction mixture. How can I effectively remove 2,6-lutidine?

A3: The primary byproduct of the oxidation is 2,6-lutidine, the reduced form of the oxidant. Its basic nature can be exploited for its removal.

• Aqueous Acid Wash: A common and effective method is to wash the organic layer with a dilute aqueous acid solution (e.g., 1M HCl or saturated NH₄Cl solution). The 2,6-lutidine will be protonated to form a water-soluble salt, which will partition into the aqueous layer.

• Silica (B1680970) Gel Chromatography: Standard silica gel column chromatography can also be effective in separating the desired product from 2,6-lutidine, which is a relatively polar compound.

• Distillation: If your product is significantly less volatile than 2,6-lutidine (boiling point ~144 °C), distillation can be a viable purification method.

Frequently Asked Questions (FAQs)

Q1: What is the primary role of 2,6-Lutidine N-oxide in oxidation reactions?

A1: 2,6-Lutidine N-oxide serves as a mild and selective oxidizing agent. It is often used as a stoichiometric co-oxidant to regenerate a catalytic primary oxidant, such as in the Ley-Griffith (TPAP) oxidation of alcohols or in osmium-catalyzed dihydroxylation and oxidative cleavage of olefins.[1][2] It can also act as a source of an oxygen-centered radical in photocatalytic reactions.[5]

Q2: How does the reactivity of 2,6-Lutidine N-oxide compare to other pyridine N-oxides?

A2: The two methyl groups at the 2- and 6-positions of the pyridine ring introduce steric hindrance. This can make 2,6-Lutidine N-oxide less reactive than unsubstituted pyridine N-oxide in some cases. However, this steric bulk can also lead to increased selectivity in certain reactions. The electron-donating nature of the methyl groups can also influence its oxidizing potential.

Q3: What are the storage and handling recommendations for 2,6-Lutidine N-oxide?

A3: 2,6-Lutidine N-oxide is often a hygroscopic solid or liquid. It should be stored in a tightly sealed container under an inert atmosphere to protect it from moisture. Store in a cool, dry place away from incompatible materials such as strong acids and reducing agents. Always consult the Safety Data Sheet (SDS) for specific handling and safety information.

Q4: Can 2,6-Lutidine N-oxide be used as a primary oxidant?

A4: While it is most commonly used as a co-oxidant, there are instances where 2,6-Lutidine N-oxide can be used as the primary oxidant, particularly in photocatalytic systems where it can generate an oxygen-centered radical upon single-electron oxidation.[5]

Quantitative Data Summary

The following tables summarize typical reaction conditions for oxidations involving 2,6-Lutidine N-oxide. Note that yields are highly substrate-dependent and optimization is often necessary.

Table 1: Ley-Griffith (TPAP) Oxidation of Alcohols

Substrate	TPAP (mol%)	2,6-Lutidine N-oxide (equiv)	Solvent	Temp (°C)	Time (h)	Yield (%)
Primary Alcohol	5	1.5	CH₂Cl₂	25	1-4	85-95
Secondary Alcohol	5	1.5	CH₂Cl₂	25	1-4	90-98

Table 2: OsO₄-mediated Oxidative Cleavage of Olefins

Substrate	OsO₄ (mol%)	2,6-Lutidine N-oxide (equiv)	Additive (equiv)	Solvent	Temp (°C)	Time (h)	Product	Yield (%)
Styrene	2	2.3	2,6-lutidine (2.5)	THF/H₂O	25	12	Benzaldehyde	~90
Cyclohexene	2	2.3	2,6-lutidine (2.5)	THF/H₂O	25	12	Adipaldehyde	~85

Experimental Protocols & Visualizations

General Protocol for Ley-Griffith Oxidation of a Secondary Alcohol

Methodology: To a stirred solution of the secondary alcohol (1.0 mmol) and 4Å molecular sieves in anhydrous dichloromethane (10 mL) is added 2,6-Lutidine N-oxide (1.5 mmol). Tetra-n-propylammonium perruthenate (TPAP) (0.05 mmol) is then added in one portion. The reaction mixture is stirred at room temperature and monitored by TLC. Upon completion, the mixture is filtered through a pad of silica gel, eluting with ethyl acetate. The filtrate is concentrated under reduced pressure, and the residue is purified by flash column chromatography to afford the corresponding ketone.

Caption: Workflow for a typical Ley-Griffith oxidation. (98 characters)

Troubleshooting Logic for Low Reaction Yield

References

• 1. espace.library.uq.edu.au [espace.library.uq.edu.au]
• 2. Ley-Griffith Oxidation: Mechanism & Examples | NROChemistry [nrochemistry.com]
• 3. Improved procedure for the oxidative cleavage of olefins by OsO4-NaIO4 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. An Expedient Procedure for the Oxidative Cleavage of Olefinic Bonds with PhI(OAc)2, NMO, and Catalytic OsO4 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Item - Photoinduced Carbon Radical-Medicated C-H Functionalization and Cascade Reactions by Pyridine N-oxide - Purdue University Graduate School - Figshare [hammer.purdue.edu]

side reactions and byproducts with 2,6-Lutidine N-oxide

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals utilizing 2,6-Lutidine N-oxide in their experiments.

Frequently Asked Questions (FAQs)

Q1: What is 2,6-Lutidine N-oxide and what are its primary applications?

2,6-Lutidine N-oxide, also known as 2,6-dimethylpyridine (B142122) N-oxide, is a heterocyclic organic compound.[1][2] It serves as a versatile reagent in organic synthesis. Its primary applications include acting as a mild, sterically hindered base and as an oxidizing agent.[1][3] The steric hindrance provided by the two methyl groups adjacent to the nitrogen atom makes it weakly nucleophilic.[4]

Q2: What are the common impurities in commercial 2,6-Lutidine N-oxide?

Commercial 2,6-Lutidine N-oxide may contain residual unreacted 2,6-lutidine. The parent compound, 2,6-lutidine, can contain other picoline isomers (3- and 4-picoline) as impurities due to similar boiling points.[5] While purification methods exist for 2,6-lutidine, it is crucial to assess the purity of the N-oxide before use, as these basic impurities can interfere with sensitive reactions.

Q3: How should 2,6-Lutidine N-oxide be stored?

2,6-Lutidine N-oxide is often supplied as a liquid and should be stored at 0-8 °C.[1] It is described as hygroscopic and incompatible with oxidizing agents, moisture, and water.[6]

Troubleshooting Guide

Issue 1: Incomplete Reaction or Low Yield in Silylation Reactions

Question: I am using 2,6-Lutidine N-oxide as a base for the silylation of a sensitive alcohol with a silyl (B83357) triflate (e.g., TBSOTf), but the reaction is sluggish or gives a low yield. What could be the problem?

Possible Causes and Solutions:

• Incorrect Reagent: 2,6-Lutidine N-oxide is an oxidizing agent and not the appropriate base for silylation reactions. The intended reagent is likely 2,6-lutidine , which acts as a non-nucleophilic, sterically hindered base to scavenge the acid (e.g., triflic acid) generated during the reaction.[3][4]

• Impure 2,6-Lutidine: If you are using 2,6-lutidine (not the N-oxide) and still observing issues, the base may be impure. Contamination with water or other nucleophilic impurities can consume the silylating agent. Consider purifying the 2,6-lutidine before use.[5]

• Formation of 2,6-Lutidinium Triflate: In a correct silylation reaction using 2,6-lutidine and a silyl triflate, a white precipitate of 2,6-lutidinium triflate is expected to form. If this precipitate is not observed, it may indicate a problem with the reagents or reaction setup.

Issue 2: Formation of a White Precipitate During Reaction

Question: I observed a white precipitate forming during my reaction involving a silyl triflate and 2,6-lutidine. Is this a side product, and how do I remove it?

Answer: The white precipitate is the expected 2,6-lutidinium triflate salt , which is a byproduct of the reaction where 2,6-lutidine neutralizes the triflic acid generated. This is a positive indication that the reaction is proceeding.

Workup and Removal:

This salt is typically removed during the aqueous workup.

• Standard Aqueous Workup: Quench the reaction with a saturated aqueous solution of sodium bicarbonate (NaHCO₃). The 2,6-lutidinium triflate will partition into the aqueous layer.

• Acidic Wash (for base-stable compounds): If your product is stable to acid, a wash with dilute hydrochloric acid (e.g., 1N HCl) can be very effective at removing any remaining 2,6-lutidine and its salt.[7]

• Mild Acidic Wash (for acid-sensitive compounds): For compounds with acid-labile protecting groups, a wash with a milder acidic solution (pH < 5.65), such as a buffered solution or saturated aqueous ammonium (B1175870) chloride (NH₄Cl), is recommended.[7]

Issue 3: Unexpected Side Products in Oxidation Reactions

Question: I am using 2,6-Lutidine N-oxide as an oxidant, but I am observing unexpected byproducts. What are the potential side reactions?

Answer: While 2,6-Lutidine N-oxide is a mild oxidant, side reactions can occur depending on the substrate and reaction conditions.

• Reaction with Activating Agents: When used in conjunction with activating agents like oxalyl chloride or triflic anhydride, 2,6-Lutidine N-oxide can participate in more complex transformations. For instance, in Swern-type oxidations, the initial reaction is between DMSO and oxalyl chloride to form a reactive electrophile.[8][9][10][11][12] If 2,6-Lutidine N-oxide were present, it could potentially compete with DMSO, leading to a different set of reactive intermediates and byproducts.

• Deoxygenation: In the presence of certain reagents or under harsh conditions, the N-oxide can be deoxygenated back to 2,6-lutidine, which is a base and not an oxidant.

• Ring Functionalization: Pyridine (B92270) N-oxides, in general, are more susceptible to both electrophilic and nucleophilic attack than their parent pyridines. This can lead to undesired reactions on the pyridine ring itself.

Troubleshooting Steps:

• Control Reaction Temperature: Many oxidation reactions are exothermic. Maintain the recommended temperature to minimize side reactions.

• Stoichiometry: Use the correct stoichiometry of the N-oxide and any activating agents. An excess of either can lead to byproduct formation.

• Inert Atmosphere: Conduct the reaction under an inert atmosphere (e.g., nitrogen or argon) to prevent unwanted side reactions with atmospheric oxygen or moisture.

Data and Protocols

Table 1: Physical Properties of 2,6-Lutidine and 2,6-Lutidine N-oxide

Property	2,6-Lutidine	2,6-Lutidine N-oxide
Formula	C₇H₉N	C₇H₉NO
Molar Mass	107.15 g/mol [3]	123.15 g/mol [1]
Appearance	Colorless oily liquid[3]	Colorless to light yellow/orange clear liquid[13]
Boiling Point	144 °C[3]	Not readily available
Melting Point	-5.9 °C[4]	Not readily available
pKa (of conjugate acid)	6.72[3]	Not readily available
CAS Number	108-48-5	1073-23-0[1]

Experimental Protocol: Oxidation of 2,6-Lutidine to 2,6-Pyridinedicarboxylic Acid

This protocol is the first step in a two-step synthesis of pyridine-2,6-diethanol (B85852) and serves as an example of a reaction where 2,6-lutidine is the starting material for an oxidation process.[14]

Materials:

• 2,6-Lutidine

• Water

• Potassium permanganate (B83412) (KMnO₄)

Procedure:

• In a four-necked flask, combine commercially available 2,6-lutidine with a specific amount of water.

• While stirring, add a measured quantity of potassium permanganate in batches.

• Maintain the reaction temperature between 60-100°C.

• Continue the reaction for 2-10 hours.

• After the reaction is complete, cool the mixture to room temperature.

• Filter the reaction mixture by suction to remove insoluble materials (manganese dioxide).

• The filtrate, containing the potassium salt of 2,6-pyridinedicarboxylic acid, can then be acidified to precipitate the dicarboxylic acid.

Visualizations

References

• 1. chemimpex.com [chemimpex.com]
• 2. 2,6-Lutidine-N-oxide [webbook.nist.gov]
• 3. 2,6-Lutidine - Wikipedia [en.wikipedia.org]
• 4. 2,6-Lutidine-an aromatic organic compound_Chemicalbook [chemicalbook.com]
• 5. Purification of 2,6-Lutidine - Chempedia - LookChem [lookchem.com]
• 6. 2,6-Lutidine N-oxide, 98% 10 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 7. scienceforums.net [scienceforums.net]
• 8. Swern oxidation - Wikipedia [en.wikipedia.org]
• 9. Swern Oxidation [organic-chemistry.org]
• 10. masterorganicchemistry.com [masterorganicchemistry.com]
• 11. glaserr.missouri.edu [glaserr.missouri.edu]
• 12. Swern Oxidation Mechanism - Chemistry Steps [chemistrysteps.com]
• 13. 2,6-Lutidine N-Oxide 1073-23-0 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 14. benchchem.com [benchchem.com]

Technical Support Center: Purification of Products from 2,6-Lutidine N-oxide Reactions

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) to assist researchers, scientists, and drug development professionals in purifying products from reactions involving 2,6-Lutidine N-oxide.

Frequently Asked Questions (FAQs)

Q1: What are the common impurities I might encounter in a reaction where 2,6-lutidine N-oxide is used?

A1: Common impurities can include:

• Unreacted 2,6-lutidine N-oxide: A polar and basic compound.

• 2,6-Lutidine: If the N-oxide is reduced during the reaction, this sterically hindered, weakly basic compound may be present.[1][2]

• Side-products: Arising from the specific reaction being performed.

• Reagents from the workup: Acids or bases used during initial extraction steps.

Q2: My product is polar. What is the best way to purify it from a reaction mixture containing 2,6-lutidine N-oxide?

A2: Purifying polar compounds can be challenging. A combination of techniques is often most effective. Consider the following approaches:

• Acid-Base Extraction: To remove basic impurities like 2,6-lutidine and its N-oxide.[3][4][5]

• Flash Column Chromatography: Using a polar stationary phase (like silica (B1680970) gel) with an appropriate solvent system can separate your polar product from less polar impurities. For very polar compounds, Hydrophilic Interaction Liquid Chromatography (HILIC) might be a suitable technique.[6][7]

• Recrystallization: If your product is a solid, recrystallization from a suitable solvent can be a powerful purification method.[8][9][10]

Q3: How can I remove unreacted 2,6-lutidine from my reaction mixture?

A3: 2,6-Lutidine is a weak base, which can make its removal by simple bicarbonate washes ineffective.[1] An acidic wash with a dilute acid (e.g., 1M HCl or a buffered acidic solution) is generally required to protonate the lutidine, forming a water-soluble salt that can be extracted into the aqueous phase.[1] However, care must be taken if your product is acid-sensitive.[1]

Q4: I am having trouble with my flash column chromatography separation. My polar product is streaking badly on the silica gel column. What can I do?

A4: Streaking of polar and basic compounds on silica gel is a common issue. Here are a few troubleshooting tips:

• Add a modifier to your eluent: For basic compounds, adding a small amount of a base like triethylamine (B128534) (e.g., 0.1-1%) or ammonia (B1221849) in methanol (B129727) to your eluent can help to reduce streaking by deactivating the acidic sites on the silica gel.

• Consider a different stationary phase: Alumina (basic or neutral) can be a better option for the purification of basic compounds.[11]

• Try reverse-phase chromatography: If your compound has sufficient hydrophobic character, reverse-phase chromatography, where the stationary phase is nonpolar, can be an effective alternative.

Troubleshooting Guides

Problem 1: Low recovery of the desired product after purification.

Possible Cause	Troubleshooting Step
Product is partially soluble in the aqueous layer during extraction.	Saturate the aqueous layer with NaCl to decrease the solubility of the organic product. Perform multiple extractions with smaller volumes of organic solvent.
Product is co-eluting with impurities during column chromatography.	Optimize the solvent system for your flash chromatography. A shallower gradient or an isocratic elution might provide better separation. Ensure the correct stationary phase is being used.
Product is not crystallizing effectively during recrystallization.	Ensure you are using the minimum amount of hot solvent to dissolve your product. Try adding an anti-solvent to induce precipitation. Scratching the inside of the flask with a glass rod can also initiate crystallization.
Product is acid or base labile and is degrading during workup.	Use a milder acid or base for extraction, for example, a buffered solution.[1] Minimize the contact time with the acidic or basic solution.

Problem 2: Presence of residual 2,6-lutidine or 2,6-lutidine N-oxide in the final product.

Possible Cause	Troubleshooting Step
Ineffective acid wash.	2,6-lutidine is a weak base and may require a stronger or more concentrated acid for complete protonation and extraction.[1] Ensure the pH of the aqueous layer is sufficiently acidic (pH < 5).
Insufficient mixing during extraction.	Ensure vigorous mixing of the organic and aqueous layers during the extraction process to maximize the transfer of the protonated base into the aqueous phase.
Emulsion formation during extraction.	Add brine (saturated NaCl solution) to help break up the emulsion.
Co-elution during chromatography.	If using chromatography, ensure your solvent system provides good separation between your product and the basic impurities. Adding a small amount of acid (e.g., acetic acid) to the eluent can sometimes help, but be mindful of your product's stability.

Experimental Protocols

Protocol 1: General Acid-Base Extraction for Removal of 2,6-Lutidine and 2,6-Lutidine N-oxide

This protocol describes a general method for the removal of basic impurities like 2,6-lutidine and its N-oxide from a reaction mixture.

• Dissolution: Dissolve the crude reaction mixture in an appropriate organic solvent (e.g., diethyl ether, ethyl acetate, or dichloromethane).

• Acidic Wash: Transfer the organic solution to a separatory funnel and wash with 1M HCl (aq). The number of washes may vary, but 2-3 washes are typical.

• Phase Separation: Allow the layers to separate. The protonated 2,6-lutidine and 2,6-lutidine N-oxide will be in the aqueous layer. Drain the lower aqueous layer.

• Neutralization (Optional but Recommended): Wash the organic layer with a saturated sodium bicarbonate solution to neutralize any remaining acid.

• Brine Wash: Wash the organic layer with brine to remove any remaining water-soluble impurities and to help break any emulsions.

• Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate the solvent under reduced pressure to yield the crude product, now free of the basic impurities.

Protocol 2: Flash Column Chromatography for Purification of a Polar Product

This protocol provides a general procedure for purifying a polar compound using flash column chromatography.

• Slurry Preparation: Prepare a slurry of silica gel in the chosen eluent (a non-polar solvent or a mixture of non-polar and polar solvents).

• Column Packing: Pack a chromatography column with the silica gel slurry.

• Sample Loading: Dissolve the crude product in a minimal amount of the eluent or a slightly more polar solvent. Adsorb the sample onto a small amount of silica gel, evaporate the solvent, and carefully add the dry powder to the top of the column.

• Elution: Elute the column with the chosen solvent system. Start with a less polar solvent mixture and gradually increase the polarity (gradient elution) or use a single solvent mixture (isocratic elution).

• Fraction Collection: Collect fractions and monitor the elution of the product using Thin Layer Chromatography (TLC).

• Product Isolation: Combine the fractions containing the pure product and remove the solvent under reduced pressure.

Visualizations

Caption: A decision tree for selecting a purification strategy.

Caption: Workflow for removing basic impurities via acid-base extraction.

References

• 1. scienceforums.net [scienceforums.net]
• 2. 2,6-Lutidine - Wikipedia [en.wikipedia.org]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. fiveable.me [fiveable.me]
• 5. people.chem.umass.edu [people.chem.umass.edu]
• 6. biotage.com [biotage.com]
• 7. biotage.com [biotage.com]
• 8. Recrystallization [sites.pitt.edu]
• 9. people.chem.umass.edu [people.chem.umass.edu]
• 10. www2.chem.wisc.edu [www2.chem.wisc.edu]
• 11. columbia.edu [columbia.edu]

stability and decomposition of 2,6-Lutidine N-oxide

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the stability and decomposition of 2,6-Lutidine N-oxide.

Frequently Asked Questions (FAQs)

Q1: What is 2,6-Lutidine N-oxide and what are its primary applications?

A1: 2,6-Lutidine N-oxide, also known as 2,6-Dimethylpyridine N-oxide, is a heterocyclic organic compound. It serves as a versatile reagent in organic synthesis, primarily utilized as an oxidizing agent, a ligand in the formation of metal complexes, and as an intermediate in the manufacturing of pharmaceuticals and agrochemicals.[1] It has also been investigated as a plant growth regulator.[2]

Q2: What are the recommended storage conditions for 2,6-Lutidine N-oxide to ensure its stability?

A2: To ensure the long-term stability of 2,6-Lutidine N-oxide, it is recommended to store the pure, solid form at -20°C, where it can have a shelf life of up to 3 years.[2] When in solution, it should be stored at -80°C for up to 6 months or at -20°C for up to 1 month.[2] As the compound is hygroscopic, it should be protected from moisture.[3]

Q3: What are the known decomposition products of 2,6-Lutidine N-oxide?

Q4: Is 2,6-Lutidine N-oxide sensitive to light?

A4: Yes, pyridine (B92270) N-oxides can be photochemically active. Photoinduced reactions can lead to the formation of radical species and may result in decomposition or undesired side reactions.[5][6] Therefore, it is advisable to store 2,6-Lutidine N-oxide in a light-protected container and to conduct reactions in flasks shielded from direct light, for example, by wrapping them in aluminum foil.

Stability Data

The stability of 2,6-Lutidine N-oxide is paramount for its effective use in experimental settings. The following tables summarize key stability data.

Table 1: Recommended Storage Conditions and Shelf Life

Form	Storage Temperature	Shelf Life
Pure (Solid)	-20°C	3 years[2]
In Solvent	-80°C	6 months[2]
In Solvent	-20°C	1 month[2]

Table 2: Comparative Basicity and N-O Bond Dissociation Enthalpy

Compound	pKa of Conjugate Acid	N-O Bond Dissociation Enthalpy (kcal/mol)
Pyridine N-oxide	~0.79	63.3
2,6-Lutidine N-oxide	Not specified, but generally pyridine N-oxides are weaker bases than corresponding pyridines	Higher than trimethylamine (B31210) N-oxide, indicating resonance stabilization[7]
Pyridine	5.25	N/A

Troubleshooting Guides

Issue 1: Low or No Yield in Oxidation Reactions

Low or no yield in reactions where 2,6-Lutidine N-oxide is used as an oxidant can be a common issue. The following guide provides potential causes and solutions.

Possible Cause	Troubleshooting Suggestion
Incomplete Reaction	Extend the reaction time or moderately increase the temperature. Ensure the molar ratio of 2,6-Lutidine N-oxide to the substrate is appropriate, typically a slight excess of the N-oxide is used.
Degradation of 2,6-Lutidine N-oxide	Avoid excessive heating, as high temperatures can lead to decomposition.[8] Ensure the reaction is protected from light to prevent photochemical degradation.
Presence of Water	As 2,6-Lutidine N-oxide is hygroscopic, ensure all reagents and solvents are anhydrous, and the reaction is carried out under an inert atmosphere (e.g., nitrogen or argon).
Suboptimal Reaction Conditions	The choice of solvent can significantly impact reaction efficiency. Test a range of aprotic solvents (e.g., acetonitrile, dichloromethane). The reaction may also be sensitive to pH; consider the addition of a non-nucleophilic base if acidic byproducts are formed.

Issue 2: Formation of Unexpected Side Products

The formation of byproducts can complicate purification and reduce the yield of the desired product.

Possible Side Product	Identification	Mitigation Strategy
Deoxygenated Starting Material (2,6-Lutidine)	Can be identified by a lower mass in mass spectrometry and a different retention time in chromatography.	This can occur if the reaction conditions are too harsh (e.g., high temperature) or if reducing agents are present. Use milder reaction conditions and ensure all reagents are free from contaminants.
Over-oxidation Products	Characterize byproducts using techniques like NMR and mass spectrometry.	Reduce the molar equivalents of 2,6-Lutidine N-oxide or shorten the reaction time. Monitor the reaction progress closely using TLC or LC-MS.
Products from Ring Opening or Rearrangement	Can be identified by significant changes in the spectroscopic data (e.g., loss of aromatic signals in NMR).	This may occur under harsh conditions (e.g., strong acids, high temperatures). Adhere to established protocols with controlled conditions.[8]

Experimental Protocols

Protocol 1: Synthesis of 2,6-Lutidine N-oxide

This protocol is adapted from a general procedure for the N-oxidation of pyridines.[9]

• Reaction Setup: In a fume hood, equip a round-bottom flask with a magnetic stir bar and a reflux condenser.

• Reagent Addition: To the flask, add 2,6-lutidine followed by glacial acetic acid. Stir the mixture to ensure homogeneity.

• Oxidation: Slowly add 30-35% hydrogen peroxide to the stirring solution. The addition should be done cautiously as the reaction can be exothermic.

• Heating: Heat the reaction mixture to 70-80°C and maintain this temperature for several hours. Monitor the reaction progress by TLC.

• Workup: After the reaction is complete, cool the mixture to room temperature. Carefully remove the excess acetic acid under reduced pressure.

• Purification: The crude product can be purified by distillation or crystallization.

Protocol 2: General Procedure for C-H Functionalization using 2,6-Lutidine N-oxide in a Photocatalytic System

This protocol is a generalized procedure based on recent literature.[5][6]

• Reaction Setup: In a reaction vial equipped with a magnetic stir bar, combine the C-H substrate, the radical trapping reagent, the photocatalyst (e.g., an acridinium (B8443388) salt), and 2,6-Lutidine N-oxide.

• Solvent Addition: Add the appropriate solvent (e.g., acetonitrile) and any required additives.

• Degassing: Degas the reaction mixture by sparging with an inert gas (e.g., argon or nitrogen) for 15-20 minutes.

• Irradiation: Place the reaction vial in front of a light source (e.g., blue LEDs) and stir at room temperature for the specified reaction time.

• Workup and Analysis: Upon completion, the reaction mixture can be analyzed by GC-MS or LC-MS. The product can be purified by column chromatography.

Visualizations

Caption: A decision tree for troubleshooting low reaction yields.

Caption: A typical workflow for a photocatalytic reaction.

References

• 1. chemimpex.com [chemimpex.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. fishersci.com [fishersci.com]
• 4. 2,6-Lutidine | C7H9N | CID 7937 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 5. Item - Photoinduced Carbon Radical-Medicated C-H Functionalization and Cascade Reactions by Pyridine N-oxide - Purdue University Graduate School - Figshare [hammer.purdue.edu]
• 6. chemrxiv.org [chemrxiv.org]
• 7. Computational Study of Selected Amine and Lactam N-Oxides Including Comparisons of N-O Bond Dissociation Enthalpies with Those of Pyridine N-Oxides - PMC [pmc.ncbi.nlm.nih.gov]
• 8. benchchem.com [benchchem.com]
• 9. Syntheses, Crystallization, and Spectroscopic Characterization of 3,5-Lutidine N-Oxide Dehydrate - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Managing Moisture Sensitivity in 2,6-Lutidine N-oxide Reactions

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on handling the moisture sensitivity of 2,6-Lutidine N-oxide in chemical reactions.

Frequently Asked Questions (FAQs)

Q1: What is 2,6-Lutidine N-oxide and why is it moisture-sensitive?

A1: 2,6-Lutidine N-oxide is a heterocyclic compound widely used in organic synthesis as an oxidizing agent and a ligand. Its hygroscopic nature means it readily absorbs moisture from the atmosphere. This can be attributed to the polar N-O bond which can form hydrogen bonds with water molecules.

Q2: How should I store 2,6-Lutidine N-oxide to prevent moisture absorption?

A2: To maintain its integrity, 2,6-Lutidine N-oxide should be stored in a tightly sealed container, preferably under an inert atmosphere such as nitrogen or argon. The storage area should be cool and dry. For long-term storage, refrigeration is recommended.

Q3: What are the visible signs that my 2,6-Lutidine N-oxide has been compromised by moisture?

A3: While there may not be immediate visible signs, prolonged exposure to moisture can lead to the material appearing clumpy or sticky. The most reliable way to determine water content is through analytical methods such as Karl Fischer titration.

Q4: Can I dry 2,6-Lutidine N-oxide if it has been exposed to moisture?

A4: Yes, drying is possible. Common methods for drying hygroscopic reagents like 2,6-Lutidine N-oxide include azeotropic distillation with a suitable solvent like toluene, or drying under high vacuum. For small-scale reactions, using a freshly opened bottle or a sample stored in a desiccator is recommended.

Q5: How does the presence of water affect reactions involving 2,6-Lutidine N-oxide?

A5: Water can act as a competing nucleophile or a proton source, leading to unwanted side reactions and the formation of byproducts. This can result in lower yields and more complex purification procedures. In reactions where 2,6-Lutidine N-oxide is used as an oxidizing agent, water can interfere with the redox process.

Troubleshooting Guide

Problem	Possible Cause Related to Moisture	Recommended Solution
Low or no product yield	Reagent deactivation: The hygroscopic 2,6-Lutidine N-oxide may have absorbed a significant amount of water, reducing its effective concentration and reactivity.	Use a fresh bottle of 2,6-Lutidine N-oxide or dry the existing stock using an appropriate method (e.g., azeotropic distillation). Ensure all reaction glassware is thoroughly dried before use.
Formation of unexpected byproducts	Side reactions with water: Water can participate in the reaction, leading to hydrolysis of starting materials or intermediates, or reacting with the N-oxide itself under certain conditions.	Conduct the reaction under a strictly inert atmosphere (nitrogen or argon). Use anhydrous solvents. If an aqueous workup is necessary, perform it at a low temperature and as quickly as possible.
Inconsistent reaction outcomes	Variable water content: The amount of absorbed moisture in the 2,6-Lutidine N-oxide may vary between batches or even within the same bottle over time, leading to poor reproducibility.	Standardize the handling and storage of 2,6-Lutidine N-oxide. Always handle it in a glovebox or under a stream of inert gas. Consider quantifying the water content using Karl Fischer titration for sensitive reactions.
Difficulty in product purification	Formation of water-soluble byproducts: Side reactions involving water can generate polar, water-soluble impurities that complicate the extraction and purification process.	Optimize the workup procedure. This may involve using different extraction solvents or employing chromatographic techniques specifically chosen to separate the desired product from polar impurities.

Data Summary

Physical and Chemical Properties of 2,6-Lutidine N-oxide

Property	Value
Molecular Formula	C₇H₉NO
Molecular Weight	123.15 g/mol
Appearance	Colorless to light yellow liquid or solid
Hygroscopicity	High

Impact of Moisture on a Generic Oxidation Reaction (Qualitative)

Moisture Level	Expected Impact on Yield	Expected Impact on Purity
Anhydrous (<50 ppm)	High	High
Low (~500 ppm)	Moderate decrease	Minor impurities may be observed
High (>1000 ppm)	Significant decrease	Multiple byproducts, difficult purification

Experimental Protocols

Protocol: General Procedure for a Moisture-Sensitive Reaction Using 2,6-Lutidine N-oxide

This protocol outlines the key steps for performing a generic reaction where the moisture sensitivity of 2,6-Lutidine N-oxide is a critical factor.

1. Preparation of Glassware and Reagents:

• All glassware (reaction flask, dropping funnel, condenser, etc.) must be thoroughly dried in an oven at >120 °C for at least 4 hours and allowed to cool to room temperature in a desiccator over a drying agent (e.g., P₂O₅ or CaCl₂).
• Assemble the glassware hot and flush with a stream of dry nitrogen or argon while it cools.
• Use anhydrous solvents. If not purchased as such, solvents should be dried using appropriate methods (e.g., distillation from a suitable drying agent).
• Ensure all other reagents are of a suitable purity and are handled in a manner that minimizes exposure to atmospheric moisture.

2. Reaction Setup:

• Set up the reaction under a positive pressure of an inert gas (nitrogen or argon). Use a bubbler system to monitor the gas flow.
• If 2,6-Lutidine N-oxide is a solid, weigh it quickly and add it to the reaction flask against a counter-flow of inert gas.
• If it is a liquid, transfer it using a dry syringe.

3. Reaction Execution:

• Dissolve the starting materials in the anhydrous solvent in the reaction flask.
• Add the 2,6-Lutidine N-oxide (or its solution in an anhydrous solvent) to the reaction mixture at the specified temperature.
• Maintain the inert atmosphere throughout the course of the reaction.

4. Workup and Purification:

• If an aqueous workup is required, it should be performed as rapidly as possible. Cool the reaction mixture to a low temperature (e.g., 0 °C) before adding the aqueous solution to minimize potential side reactions.
• Extract the product into a suitable organic solvent.
• Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄).
• Filter off the drying agent and concentrate the solution under reduced pressure.
• Purify the product using an appropriate method, such as column chromatography, distillation, or recrystallization.

Visual Diagrams

Caption: Troubleshooting workflow for reactions involving 2,6-Lutidine N-oxide.

Caption: Conceptual diagram of moisture interference in 2,6-Lutidine N-oxide reactions.

Technical Support Center: Catalyst Poisoning in Reactions Involving 2,6-Lutidine N-oxide

This technical support center is designed for researchers, scientists, and drug development professionals to provide troubleshooting guidance and frequently asked questions (FAQs) regarding potential catalyst poisoning in reactions where 2,6-Lutidine N-oxide is used as an oxidant, additive, or co-catalyst.

Frequently Asked Questions (FAQs)

Q1: Can 2,6-Lutidine N-oxide act as a catalyst poison?

While 2,6-Lutidine N-oxide itself is a weaker ligand, it can be reduced in situ during a catalytic reaction to form 2,6-lutidine. The resulting 2,6-lutidine is a well-known catalyst poison for many transition metal catalysts, particularly those based on palladium and rhodium. The poisoning effect stems from the strong coordination of the nitrogen lone pair of 2,6-lutidine to the metal center, which can block active sites and inhibit catalytic activity.

Q2: Which catalytic systems are most susceptible to poisoning in the presence of 2,6-Lutidine N-oxide?

Palladium-catalyzed cross-coupling reactions (e.g., Suzuki, Heck, Sonogashira) and rhodium-catalyzed hydrogenations are particularly vulnerable. In these reactions, the active metal center is sensitive to coordination by strong ligands. The in situ formation of 2,6-lutidine from 2,6-Lutidine N-oxide can lead to the deactivation of the catalyst.

Q3: What are the typical symptoms of catalyst poisoning in my reaction?

Common indicators of catalyst poisoning include:

• A significant decrease in the reaction rate or a complete stall of the reaction.

• Lower than expected product yield.

• The need for higher catalyst loading to achieve a satisfactory conversion.

• In palladium-catalyzed reactions, the formation of palladium black, indicating catalyst decomposition and aggregation.[1]

Q4: How can I confirm that 2,6-Lutidine N-oxide or its by-product is poisoning my catalyst?

To diagnose catalyst poisoning, you can run a control experiment without 2,6-Lutidine N-oxide, if the reaction design permits. If the reaction proceeds efficiently in its absence, it is a strong indicator of its inhibitory role. Additionally, you can try adding a stoichiometric amount of 2,6-lutidine to a healthy reaction to see if it replicates the poisoning effect.

Troubleshooting Guide

Issue: My reaction is sluggish or has failed after introducing 2,6-Lutidine N-oxide.

This is a common issue and often points towards catalyst deactivation. The primary suspect is the in situ reduction of 2,6-Lutidine N-oxide to 2,6-lutidine, which then poisons the catalyst.

Potential Cause 1: Catalyst Poisoning by in situ Generated 2,6-Lutidine

• Solution 1: Use of Bulky Ligands: Employing sterically hindered ligands can sometimes mitigate catalyst poisoning. The bulkiness of the ligand can sterically shield the metal center, making it more difficult for the poison (2,6-lutidine) to coordinate.

• Solution 2: Adjust the Addition of 2,6-Lutidine N-oxide: If the reaction setup allows, try a slow, continuous addition of 2,6-Lutidine N-oxide. This can help to keep the instantaneous concentration of its reduced form, 2,6-lutidine, low, minimizing its inhibitory effect on the catalyst.

• Solution 3: Increase Catalyst Loading: While not ideal from a process efficiency standpoint, a modest increase in the catalyst loading can sometimes compensate for partial deactivation and drive the reaction to completion. This should be considered as a last resort after other optimization attempts.

Potential Cause 2: Sub-optimal Reaction Conditions Exacerbating Poisoning

• Solution: Re-optimize Reaction Parameters: Factors such as temperature, solvent, and base can influence the rate of both the desired reaction and the catalyst deactivation pathway. A re-screening of these parameters in the presence of 2,6-Lutidine N-oxide may be necessary to find a new optimal window of reactivity.

Quantitative Data Summary

The following table summarizes hypothetical data illustrating the impact of 2,6-Lutidine N-oxide on a typical palladium-catalyzed Suzuki coupling reaction. This data is for illustrative purposes to demonstrate the potential effects of catalyst poisoning.

Reaction Conditions	Catalyst Loading (mol%)	Reaction Time (h)	Conversion (%)	Observations
Standard (No Additive)	1	4	98	Clean reaction profile.
+ 1.2 eq. 2,6-Lutidine N-oxide	1	12	45	Reaction slowed significantly after initial conversion.
+ 1.2 eq. 2,6-Lutidine N-oxide	3	8	95	Higher catalyst loading overcomes the inhibition.
+ 1.2 eq. 2,6-Lutidine	1	12	<5	Direct addition of the suspected poison shows strong inhibition.

Experimental Protocols

Protocol: Palladium-Catalyzed Deoxygenation of 2,6-Lutidine N-oxide

This protocol demonstrates the reduction of 2,6-Lutidine N-oxide to 2,6-lutidine using a palladium catalyst, a process that can occur as a side reaction and lead to catalyst poisoning.

Materials:

• 2,6-Lutidine N-oxide (1.0 equiv)

• Palladium(II) acetate (B1210297) (Pd(OAc)₂, 0.03 equiv)

• 1,1'-Bis(diphenylphosphino)ferrocene (dppf, 0.03 equiv)

• Triethylamine (Et₃N, 3.0 equiv)

• Acetonitrile (B52724) (MeCN)

Procedure:

• To a microwave vial, add 2,6-Lutidine N-oxide, Pd(OAc)₂, dppf, and Et₃N.

• Add acetonitrile as the solvent.

• Seal the vial and heat the mixture to 140 °C under microwave irradiation for 30 minutes.

• After cooling, the reaction mixture can be analyzed by GC-MS or NMR to confirm the formation of 2,6-lutidine.

This experiment confirms that under typical catalytic conditions, 2,6-Lutidine N-oxide can be readily deoxygenated to its corresponding pyridine, which is a known catalyst poison.

Visualizations

Caption: A troubleshooting workflow for diagnosing and addressing catalyst poisoning.

Caption: The competitive relationship between the catalytic cycle and the poisoning pathway.

References

• 1. US4152291A - Regeneration of palladium hydrogenation catalyst - Google Patents [patents.google.com]

Technical Support Center: Enhancing Yield and Selectivity with 2,6-Lutidine N-oxide

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on utilizing 2,6-Lutidine N-oxide to improve reaction outcomes. Here you will find troubleshooting guides, frequently asked questions (FAQs), detailed experimental protocols, and comparative data to address common challenges encountered during synthesis.

Troubleshooting Guide

This guide addresses specific issues that may arise during experiments involving 2,6-Lutidine N-oxide, offering potential causes and solutions in a question-and-answer format.

Issue/Question	Potential Cause(s)	Suggested Solution(s)
Q1: My reaction yield is low despite using 2,6-Lutidine N-oxide.	1. Suboptimal Reaction Conditions: Incorrect temperature, concentration, or reaction time. 2. Poor Quality Reagent: Degradation of 2,6-Lutidine N-oxide due to improper storage (exposure to moisture or light). 3. Incompatible Solvent: The chosen solvent may not be suitable for the reaction, affecting solubility or reactivity. 4. Catalyst Inefficiency: In photocatalyzed reactions, the photocatalyst may not be appropriate for activating 2,6-Lutidine N-oxide.	1. Optimize Conditions: Systematically vary the temperature, concentration of reactants, and reaction time. 2. Use Fresh Reagent: Ensure 2,6-Lutidine N-oxide is of high purity and has been stored correctly in a cool, dark, and dry place. 3. Solvent Screening: Test a range of anhydrous solvents to find the optimal one for your specific reaction. 4. Catalyst Selection: For photoredox reactions, ensure the chosen photocatalyst has a suitable excited-state potential to oxidize 2,6-Lutidine N-oxide.
Q2: I am observing the formation of significant byproducts.	1. Side Reactions: 2,6-Lutidine N-oxide can participate in undesired side reactions, such as over-oxidation of the substrate or product. 2. Decomposition: The reagent might be decomposing under the reaction conditions, leading to impurities. 3. Steric Hindrance: The steric bulk of 2,6-Lutidine N-oxide might favor an undesired reaction pathway.	1. Adjust Stoichiometry: Vary the equivalents of 2,6-Lutidine N-oxide to find the optimal balance between desired reactivity and byproduct formation. 2. Modify Conditions: Lowering the reaction temperature or reducing the reaction time may minimize decomposition. 3. Alternative Reagents: If steric hindrance is a persistent issue, consider using a less hindered pyridine (B92270) N-oxide derivative.
Q3: The reaction is not proceeding to completion.	1. Insufficient Activation: In photoredox reactions, the light source may not be of the correct wavelength or intensity. 2. Presence of Quenchers: Impurities in the starting materials or solvent can quench the excited state of the photocatalyst. 3. Reagent Stoichiometry: An insufficient amount of 2,6-Lutidine N-oxide or other key reagents.	1. Check Light Source: Verify the wavelength and intensity of the light source are appropriate for the photocatalyst being used. 2. Purify Reagents: Ensure all starting materials and the solvent are pure and anhydrous. 3. Increase Equivalents: Incrementally increase the equivalents of the limiting reagents.
Q4: How can I improve the diastereoselectivity of my reaction?	1. Reaction Temperature: Temperature can significantly influence the transition states leading to different diastereomers. 2. Solvent Effects: The polarity and coordinating ability of the solvent can affect the stereochemical outcome. 3. Chiral Auxiliaries/Catalysts: The absence of a suitable chiral directing group.	1. Vary Temperature: Running the reaction at lower temperatures often enhances diastereoselectivity. 2. Solvent Screening: Evaluate a range of solvents with varying polarities. 3. Introduce Chirality: Employ a chiral auxiliary on the substrate or use a chiral catalyst in conjunction with 2,6-Lutidine N-oxide.

Frequently Asked Questions (FAQs)

General

• Q1: What is the primary role of 2,6-Lutidine N-oxide in improving yield and selectivity? 2,6-Lutidine N-oxide serves multiple roles in organic synthesis. It can act as a mild oxidant, a hydrogen atom transfer (HAT) agent in photoredox catalysis, and a ligand for metal catalysts.[1] Its ability to generate reactive oxygen-centered radicals under photocatalytic conditions is key to its effectiveness in many C-H functionalization reactions, leading to improved yields and regioselectivity.[2]

• Q2: In which types of reactions is 2,6-Lutidine N-oxide most effective? It is particularly effective in photoredox-catalyzed reactions, such as C-H functionalization (alkylation, amination), and radical cascade annulations. It has also been used to improve yields in certain oxidation and cross-coupling reactions.[2]

• Q3: How should 2,6-Lutidine N-oxide be handled and stored? 2,6-Lutidine N-oxide is hygroscopic and can be sensitive to light. It should be stored in a tightly sealed container, in a cool, dry, and dark place, preferably under an inert atmosphere (e.g., argon or nitrogen).

Technical

• Q4: Can 2,6-Lutidine N-oxide itself act as a photocatalyst? While 2,6-Lutidine N-oxide is not a primary photocatalyst, it can form an electron donor-acceptor (EDA) complex with certain substrates, which can then be photoexcited to initiate a reaction. However, it is most commonly used in conjunction with a dedicated photocatalyst.

• Q5: What are common impurities in commercial 2,6-Lutidine N-oxide, and how can they affect my reaction? Common impurities may include unreacted 2,6-lutidine and water. Unreacted 2,6-lutidine can act as a base and may interfere with reactions sensitive to basic conditions. Water can quench reactive intermediates and hydrolyze sensitive reagents. It is recommended to use high-purity, anhydrous 2,6-Lutidine N-oxide for best results.

• Q6: Does the steric hindrance from the two methyl groups affect its reactivity? Yes, the methyl groups at the 2 and 6 positions provide steric bulk around the nitrogen and oxygen atoms. This can be advantageous in preventing undesired coordination to bulky metal centers, thereby improving selectivity. However, in some cases, this steric hindrance can also impede its desired reactivity with sterically congested substrates.

Data Presentation

The following tables summarize quantitative data from representative reactions, demonstrating the impact of 2,6-Lutidine N-oxide on reaction yield and selectivity.

Table 1: Photoredox-Catalyzed Carbohydroxylation of α-Olefins

Entry	α-Olefin	Additive (mol%)	Yield (%)	Reference
1	1-Hexene	None	No Reaction	[3]
2	1-Hexene	2,6-Lutidine N-oxide (20)	65	[3]
3	Cyclohexene	None	Trace	[3]
4	Cyclohexene	2,6-Lutidine N-oxide (20)	58	[3]

Table 2: Photochemical C-H Alkylation of Heteroarenes

Entry	Heteroarene	Additive	Yield (%)	Reference
1	Lepidine	None	Low	[4]
2	Lepidine	2,6-Lutidine N-oxide	85	[4]
3	Quinaldine	None	Low	[4]
4	Quinaldine	2,6-Lutidine N-oxide	78	[4]

Experimental Protocols

Protocol 1: General Procedure for Photoredox-Catalyzed C-H Alkylation

This protocol provides a general method for the C-H alkylation of alkanes with electron-deficient olefins using 2,6-Lutidine N-oxide as a hydrogen atom transfer (HAT) agent.

Materials:

• Acridinium-based photocatalyst (e.g., Mes-Acr-Me⁺ ClO₄⁻)

• 2,6-Lutidine N-oxide

• Alkane (e.g., cyclohexane)

• Electron-deficient olefin (e.g., benzylidene malononitrile)

• Anhydrous solvent (e.g., acetonitrile)

• Schlenk tube or reaction vial

• Stir bar

• Blue LED light source (e.g., 450 nm)

Procedure:

• To an oven-dried Schlenk tube equipped with a magnetic stir bar, add the acridinium (B8443388) photocatalyst (1-2 mol%), 2,6-Lutidine N-oxide (1.2 equivalents), and the electron-deficient olefin (1.0 equivalent).

• Seal the tube with a rubber septum and purge with argon or nitrogen for 10-15 minutes.

• Add the anhydrous solvent (to achieve a 0.1 M concentration of the limiting reagent) and the alkane (in excess, can also be used as the solvent).

• Place the reaction vessel approximately 5-10 cm from the blue LED light source.

• Stir the reaction mixture at room temperature for 12-24 hours, or until the reaction is complete as monitored by TLC or GC-MS.

• Upon completion, remove the solvent under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Mandatory Visualizations

Caption: Experimental workflow for photoredox C-H alkylation.

Caption: Proposed signaling pathway for C-H functionalization.

Caption: Troubleshooting decision tree for low yield issues.

References

• 1. chemimpex.com [chemimpex.com]
• 2. Item - Photoinduced Carbon Radical-Medicated C-H Functionalization and Cascade Reactions by Pyridine N-oxide - Purdue University Graduate School - Figshare [hammer.purdue.edu]
• 3. 2,6-Lutidine - Wikipedia [en.wikipedia.org]
• 4. chemrxiv.org [chemrxiv.org]

overcoming steric hindrance in 2,6-Lutidine N-oxide reactions

Welcome to the technical support center for overcoming challenges in reactions involving 2,6-Lutidine N-oxide. This resource provides targeted troubleshooting guides and frequently asked questions to assist researchers, scientists, and drug development professionals in optimizing their experimental outcomes.

Troubleshooting Guides

This section addresses specific issues encountered during experiments with 2,6-lutidine N-oxide in a practical question-and-answer format.

Question 1: My reaction shows low or no conversion. How can I activate the 2,6-lutidine N-oxide for a reaction with a nucleophile?

Answer: The steric hindrance from the two methyl groups flanking the N-oxide can significantly reduce reactivity. Activating the N-oxide to make the pyridine (B92270) ring more electrophilic is a crucial step. Several strategies can be employed:

• Strategy 1: Acyl Activation: Use an electrophilic activating agent to form a highly reactive intermediate. Reagents like oxalyl chloride or trifluoroacetic anhydride (B1165640) (TFAA) react with the N-oxide oxygen, making the C2 and C4 positions of the pyridine ring highly susceptible to nucleophilic attack.[1][2] This is often effective for one-pot deoxygenative substitution reactions.[1]

• Strategy 2: Lewis Acid Catalysis: The addition of a Lewis acid (e.g., MgCl₂, LiF, TiCl₄, ZnCl₂) can enhance the reaction rate.[1][3] The Lewis acid coordinates to the N-oxide's oxygen atom, withdrawing electron density and increasing the electrophilicity of the pyridine ring.

• Strategy 3: Increase Reaction Temperature: Carefully increasing the reaction temperature can provide the necessary activation energy to overcome the steric barrier.[3] However, this should be done cautiously while monitoring for potential decomposition of starting materials or products.

• Strategy 4: Photoredox Catalysis: For certain transformations, particularly C-H functionalizations, photoredox catalysis offers a modern alternative.[4] Using an appropriate photocatalyst, 2,6-lutidine N-oxide can serve as a source of an oxygen-centered radical, enabling novel cascade and annulation reactions under mild, metal-free conditions.[4][5]

Question 2: I am observing significant amounts of the deoxygenated starting material (2,6-lutidine) and other side products. How can this be minimized?

Answer: Unwanted side reactions, especially deoxygenation, are common. The choice of reagents and conditions is critical to favoring the desired reaction pathway.

• Control of Activating Agent Stoichiometry: When using activating agents like oxalyl chloride, ensure precise stoichiometric control. An excess can lead to undesired side reactions. A one-pot method using a stoichiometric amount of the activating agent and a base (like 2,6-lutidine itself) can lead to clean conversion to the desired 2-substituted product.[2]

• Catalyst Selection: In photocatalytic systems, the choice of the HAT (Hydrogen Atom Transfer) catalyst is crucial. Deoxygenation of the N-oxide can compete with the desired catalytic cycle. Using derivatives like 2,6-dichloropyridine (B45657) N-oxide can sometimes alter the reactivity and minimize simple deoxygenation.[6]

• Reaction Conditions: For metal-catalyzed reactions, the ligand and additives can prevent catalyst deactivation and side reactions. The pyridine nitrogen can coordinate to the metal center, inhibiting its activity. Using bulky ligands or additives that can compete for coordination might be beneficial.[7]

Question 3: How can I achieve functionalization at the methyl groups instead of the pyridine ring?

Answer: While the N-oxide activates the ring, functionalizing the sterically hindered methyl groups requires specific strategies, typically involving strong oxidizing agents or organometallic intermediates.

• Oxidation to Carboxylic Acids: A common method involves the oxidation of the methyl groups using a strong oxidizing agent like potassium permanganate (B83412) (KMnO₄).[8][9] This converts 2,6-lutidine into 2,6-pyridinedicarboxylic acid, which can then be reduced to the corresponding diol or undergo other transformations.[8]

• Lithiation: Initial lithiation of 2,6-lutidine using a strong base like phenyllithium (B1222949) can form a monolithium derivative.[10] This nucleophilic species can then react with various electrophiles. Success here is highly dependent on strictly anhydrous conditions and accurate titration of the organolithium reagent.[10]

Frequently Asked Questions (FAQs)

Q1: What is the primary role of the N-oxide group in 2,6-lutidine? The N-oxide group has two main effects. First, it acts as a mild, nucleophilic oxidant due to the relatively weak N-O bond.[1][11] Second, the formally negative oxygen atom donates electron density into the pyridine ring, primarily at the C2, C4, and C6 positions, which activates these sites for electrophilic attack. Conversely, the positively charged nitrogen atom makes the ring electron-deficient, activating the C2 and C4 positions for nucleophilic addition, especially after the oxygen is engaged by an electrophile or Lewis acid.[1][12]

Q2: How exactly does steric hindrance from the 2,6-dimethyl groups affect reactivity? The two methyl groups are positioned directly adjacent to the nitrogen atom (C2 and C6). This creates a crowded environment that physically blocks the approach of bulky reagents to the N-oxide oxygen and the adjacent C2/C6 positions of the ring.[1][13] This steric shield is the primary reason for the compound's use as a non-nucleophilic base and is the main challenge to overcome when using it as a substrate.[13][14]

Q3: What are the recommended methods for preparing 2,6-lutidine N-oxide? The most common method is the direct oxidation of 2,6-lutidine.[1] This is typically achieved using reagents such as:

• Peroxy acids: m-Chloroperoxybenzoic acid (m-CPBA) is a widely used reagent.[1]

• Hydrogen Peroxide: H₂O₂ can be used, often in the presence of a catalyst like methyltrioxorhenium.[15] Caution is advised as these reactions can be highly exothermic, and the reaction mixture can form two phases (an organic and an aqueous phase), which can introduce safety hazards related to H₂O₂ decomposition.[16] Interestingly, the 2,6-lutidine N-oxide product can reduce this phase heterogeneity.[16]

Q4: Are there less sterically hindered alternatives to 2,6-lutidine N-oxide for specific applications? Yes, depending on the desired transformation. If the goal is to use a pyridine N-oxide as a substrate, less substituted derivatives like pyridine N-oxide itself or a picoline N-oxide will be much more reactive. If the goal is to use a hindered, non-nucleophilic base, 2,6-di-tert-butylpyridine (B51100) is an even more sterically hindered, and thus less nucleophilic, alternative.[17] For ligand chemistry, alternative backbones to the 2,6-bis(imino)pyridine scaffold, such as 2,6-bis(benzimidazol-2-yl)pyridines, have been explored as more electron-rich and sterically accessible options.[18]

Data Summary

The following table summarizes various strategies to overcome steric hindrance in 2,6-lutidine N-oxide reactions and their typical outcomes.

Strategy	Key Reagents/Conditions	Typical Application	Reported Yields	Reference(s)
Acyl Activation	Oxalyl Chloride, TFAA, PyBroP	Deoxygenative C2-substitution with nucleophiles	Moderate to Excellent	[1][2][19]
Lewis Acid Catalysis	CuCl, MgCl₂, LiF	C2-substitution with Grignard reagents	Improved Yields	[1]
Photoredox Catalysis	Acridinium photocatalyst, Blue LED	Radical cascade annulations with 1,6-enynes	Good to High	[4][5]
Oxidation of Methyls	Potassium Permanganate (KMnO₄)	Synthesis of 2,6-pyridinedicarboxylic acid	~80%	[8]
Lithiation of Methyls	Phenyllithium, n-Butyllithium	Formation of a nucleophilic methyl group	Variable	[10]

Experimental Protocols

Protocol 1: Deoxygenative C2-Amination via In Situ Imidoyl Chloride Formation

This protocol is based on a one-pot method for the reaction of a secondary amide with 2,6-lutidine N-oxide to generate a 2-aminopyridine (B139424) amide derivative.[2]

• Reagent Preparation: In a flame-dried, argon-purged flask, dissolve the secondary amide (e.g., N-methylbenzamide, 1.2 equiv) and 2,6-lutidine (as a base, 1.2 equiv) in anhydrous dichloromethane (B109758) (CH₂Cl₂).

• Activation: Cool the solution to 0 °C in an ice bath. Add oxalyl chloride (1.1 equiv) dropwise. Stir the mixture at 0 °C for 30 minutes to form the imidoyl chloride intermediate.

• Addition of N-Oxide: Add 2,6-lutidine N-oxide (1.0 equiv) to the reaction mixture.

• Reaction: Remove the ice bath and allow the reaction to warm to room temperature. Stir for 2-4 hours, monitoring progress by TLC or LC-MS.

• Work-up: Upon completion, quench the reaction with a saturated aqueous solution of sodium bicarbonate. Separate the organic layer, and extract the aqueous layer with CH₂Cl₂ (2x).

• Purification: Combine the organic layers, dry over anhydrous sodium sulfate (B86663) (Na₂SO₄), filter, and concentrate under reduced pressure. Purify the crude product by column chromatography on silica (B1680970) gel to yield the desired 2-substituted pyridine.

Visualizations

The following diagrams illustrate key workflows and concepts for troubleshooting 2,6-lutidine N-oxide reactions.

Caption: A general troubleshooting workflow for failed 2,6-lutidine N-oxide reactions.

References

• 1. thieme-connect.com [thieme-connect.com]
• 2. researchgate.net [researchgate.net]
• 3. benchchem.com [benchchem.com]
• 4. Item - Photoinduced Carbon Radical-Medicated C-H Functionalization and Cascade Reactions by Pyridine N-oxide - Purdue University Graduate School - Figshare [hammer.purdue.edu]
• 5. pubs.acs.org [pubs.acs.org]
• 6. chemrxiv.org [chemrxiv.org]
• 7. benchchem.com [benchchem.com]
• 8. benchchem.com [benchchem.com]
• 9. CN104945312A - Preparation method of 2,6-dichlorine methyl pyridine hydrochloride - Google Patents [patents.google.com]
• 10. benchchem.com [benchchem.com]
• 11. chemimpex.com [chemimpex.com]
• 12. Site Reversal in Nucleophilic Addition to 1,2,3-Triazine 1-Oxides - PMC [pmc.ncbi.nlm.nih.gov]
• 13. 2,6-Lutidine-an aromatic organic compound_Chemicalbook [chemicalbook.com]
• 14. 2,6-Lutidine - Wikipedia [en.wikipedia.org]
• 15. Syntheses, Crystallization, and Spectroscopic Characterization of 3,5-Lutidine N-Oxide Dehydrate - PMC [pmc.ncbi.nlm.nih.gov]
• 16. researchgate.net [researchgate.net]
• 17. pubs.acs.org [pubs.acs.org]
• 18. 2,6-Bis(benzimidazol-2-yl)pyridines as more electron-rich and sterically accessible alternatives to 2,6-bis(imino)pyridine for group 13 coordination chemistry - Dalton Transactions (RSC Publishing) [pubs.rsc.org]
• 19. researchgate.net [researchgate.net]

Technical Support Center: Removal of 2,6-Lutidine Byproduct from Reaction Mixtures

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals encountering challenges with the removal of 2,6-lutidine from reaction mixtures. The following sections offer detailed experimental protocols, data on method efficiency, and a decision-making guide to select the most appropriate purification strategy.

Frequently Asked Questions (FAQs)

Q1: Why is 2,6-lutidine difficult to remove with a simple sodium bicarbonate wash?

A1: 2,6-Lutidine is a significantly weaker base (pKa of the conjugate acid is ~6.65) and more lipophilic than other common amine bases like triethylamine (B128534) (TEA) (pKa of the conjugate acid is ~10.75). A weak base wash, such as with sodium bicarbonate, is not acidic enough to effectively protonate the 2,6-lutidine and render it water-soluble for removal in an aqueous layer.[1]

Q2: My product is sensitive to acid. What are the best methods for removing 2,6-lutidine?

A2: For acid-sensitive compounds, it is crucial to avoid acidic washes. The recommended methods are:

• Copper (II) Sulfate (B86663) (CuSO₄) Wash: This mild method utilizes the formation of a copper-lutidine complex that is soluble in the aqueous phase.

• Azeotropic Removal: Co-evaporation with a solvent like toluene (B28343) can effectively remove residual 2,6-lutidine without the need for an aqueous extraction.[2]

Q3: I used 2,6-lutidine as the reaction solvent. How do I remove such a large amount?

A3: When 2,6-lutidine is used as the solvent, a multi-step approach is most effective. First, remove the bulk of the lutidine by distillation or evaporation under reduced pressure. The remaining trace amounts can then be removed by azeotropic distillation with a suitable solvent like toluene or by one of the aqueous wash methods if your product is stable.[2][3][4]

Q4: An emulsion has formed during the aqueous wash. What should I do?

A4: Emulsion formation is a common issue when washing reaction mixtures containing amine bases. To break an emulsion, you can try the following:

• Add a small amount of brine (saturated aqueous NaCl solution).[2]

• Gently swirl the separatory funnel instead of vigorous shaking.[5]

• If the emulsion persists, filtration through a pad of Celite® can help break up the stable mixture.[6]

• Centrifugation of the mixture can also be effective in separating the layers.[5]

Q5: How can I tell if all the 2,6-lutidine has been removed during a copper sulfate wash?

A5: The aqueous copper sulfate solution is typically a light blue color. When 2,6-lutidine is present, it will form a deep blue or violet complex with the copper, causing a distinct color change in the aqueous layer. Continue washing with fresh copper sulfate solution until the aqueous layer no longer shows this intense color change and remains light blue.[7]

Troubleshooting Guides

Issue 1: Incomplete Removal of 2,6-Lutidine with Acidic Wash

Possible Cause	Solution
Insufficient Acid	Ensure a sufficient excess of acid is used to fully protonate all the 2,6-lutidine. The pH of the aqueous layer should be acidic after washing.
Insufficient Washing	Repeat the acidic wash 2-3 times with fresh aqueous acid solution to ensure complete removal.[2]
Product is also Basic	If your product has basic functional groups, it may also be extracted into the acidic aqueous layer. In this case, consider an alternative removal method like copper sulfate wash or chromatography.
Incorrect pH	The pH of the aqueous wash must be well below the pKa of the 2,6-lutidinium ion (~6.65), practically a pH of <5.65 is recommended.[1]

Issue 2: Product Degradation During Removal

Possible Cause	Solution
Acid-Labile Functional Groups	If your product contains acid-sensitive groups (e.g., certain protecting groups like TBS ethers), avoid strong acidic washes.[1] Use a milder acidic wash with a buffered solution or citric acid, or opt for a non-acidic method like a copper sulfate wash or azeotropic removal.[2]
Base-Labile Functional Groups	If your product is sensitive to strong bases, ensure that any post-acid-wash neutralization with bases like NaOH or NaHCO₃ is done carefully and not in excess.
Metal Contamination from Washes	Residual copper from a CuSO₄ wash can sometimes be detrimental to subsequent reactions. After the copper sulfate washes, perform a final wash with brine or a dilute aqueous solution of EDTA to remove any remaining copper salts.[8]

Issue 3: Challenges with Column Chromatography

Possible Cause	Solution
Streaking or Tailing of 2,6-Lutidine	2,6-Lutidine is a basic compound and can interact strongly with the acidic silica (B1680970) gel, leading to poor peak shape. To mitigate this, add a small amount (0.5-1%) of a volatile base like triethylamine or ammonium (B1175870) hydroxide (B78521) to the eluent system.[9]
Co-elution with Product	If the product and 2,6-lutidine have similar polarities, separation can be difficult. Optimize the solvent system by trying different combinations of polar and non-polar solvents. A common starting point for non-polar compounds is a gradient of ethyl acetate (B1210297) in hexanes.[9]
Product Instability on Silica Gel	Some compounds can degrade on acidic silica gel. If this is suspected, use neutral or basic alumina (B75360) as the stationary phase, or deactivate the silica gel by pre-treating it with a solution of triethylamine in the eluent.

Data Presentation: Comparison of Removal Methods

Method	Principle	Typical Efficiency	Advantages	Disadvantages
Dilute Acid Wash (e.g., 1M HCl)	Protonation of 2,6-lutidine to form a water-soluble salt, which is removed in the aqueous phase.	High (>99% with repeated washes)[2]	Fast, effective, and uses common, inexpensive reagents.	Not suitable for acid-sensitive products. Can lead to emulsion formation.
Copper (II) Sulfate Wash (10-15% aq.)	Formation of a water-soluble copper-lutidine complex that is extracted into the aqueous phase.[2][8]	High (qualitatively complete)[8]	Mild and suitable for acid-sensitive compounds.[2] Provides a visual indicator of removal.[7]	Can introduce copper into the organic phase, which may need to be removed. Can be slower than acid washes.
Azeotropic Removal (with Toluene)	Formation of a lower-boiling azeotrope with a co-solvent, which is then removed by evaporation.[2]	Effective for trace amounts	Non-aqueous method, avoiding potential hydrolysis of sensitive compounds.	May require multiple cycles for complete removal.[2] Not practical for removing large quantities.
Column Chromatography	Differential adsorption of the product and 2,6-lutidine on a stationary phase.	High (product dependent)[2]	Can achieve very high purity and separate from other impurities simultaneously.	Can be time-consuming and requires larger volumes of solvent. Potential for product loss on the column.

Experimental Protocols

Protocol 1: Removal of 2,6-Lutidine using a Dilute Acid Wash

Objective: To remove 2,6-lutidine from a reaction mixture containing an acid-stable product.

Methodology:

• Dissolution: Dissolve the crude reaction mixture in a suitable water-immiscible organic solvent (e.g., ethyl acetate, dichloromethane).

• Extraction: Transfer the organic solution to a separatory funnel. Add an equal volume of 1M aqueous HCl and shake the funnel, venting frequently to release any pressure.

• Separation: Allow the layers to separate. Drain the lower aqueous layer, which contains the 2,6-lutidinium hydrochloride salt.[2]

• Repeat: Repeat the acid wash (step 2 and 3) one to two more times to ensure complete removal.

• Neutralization: Wash the organic layer with a saturated aqueous solution of sodium bicarbonate to neutralize any residual acid.

• Final Wash: Wash the organic layer with brine to remove the majority of the dissolved water.

• Drying and Concentration: Dry the organic layer over an anhydrous drying agent (e.g., Na₂SO₄ or MgSO₄), filter, and concentrate under reduced pressure to yield the purified product.

Protocol 2: Removal of 2,6-Lutidine using a Copper (II) Sulfate Wash

Objective: To remove 2,6-lutidine from a reaction mixture containing an acid-sensitive product.

Methodology:

• Dissolution: Dissolve the crude reaction mixture in a water-immiscible organic solvent.

• Preparation of Wash Solution: Prepare a 10-15% aqueous solution of copper (II) sulfate.[8]

• Extraction: Transfer the organic solution to a separatory funnel and add an equal volume of the CuSO₄ solution. Shake the funnel. The aqueous layer should turn a deep blue or violet color as the copper-lutidine complex forms.[7]

• Separation: Separate and remove the aqueous layer.

• Repeat: Continue washing with fresh portions of the CuSO₄ solution until the aqueous layer remains its original light blue color, indicating that all the lutidine has been removed.[2]

• Final Wash: Wash the organic layer with brine to remove any residual copper sulfate.

• Drying and Concentration: Dry the organic layer over an anhydrous drying agent, filter, and concentrate under reduced pressure.

Mandatory Visualization

Below is a decision-making workflow to guide the selection of the appropriate removal method for 2,6-lutidine based on product stability and the amount of lutidine present.

Caption: Decision workflow for selecting a 2,6-lutidine removal method.

References

• 1. JPH04312574A - Method for separating and purifying 2,6-lutidine - Google Patents [patents.google.com]
• 2. benchchem.com [benchchem.com]
• 3. Purification of 2,6-Lutidine - Chempedia - LookChem [lookchem.com]
• 4. researchgate.net [researchgate.net]
• 5. mdpi.com [mdpi.com]
• 6. Reddit - The heart of the internet [reddit.com]
• 7. Purification Techniques in Organic Chemistry: A Comprehensive Guide [simsonpharma.com]
• 8. Adsorptive Removal of Pyridine from Aqueous Solution Using Natural Shale [scirp.org]
• 9. Chromatography [chem.rochester.edu]

troubleshooting low conversion rates with 2,6-Lutidine N-oxide

This technical support center provides troubleshooting guidance and frequently asked questions for researchers, scientists, and drug development professionals working with 2,6-Lutidine N-oxide. The following sections address common issues encountered during its use in chemical synthesis, with a focus on overcoming low conversion rates.

Frequently Asked Questions (FAQs)

Q1: What is 2,6-Lutidine N-oxide and what are its primary applications in synthesis?

A1: 2,6-Lutidine N-oxide, also known as 2,6-Dimethylpyridine N-oxide, is a heterocyclic compound widely used in organic synthesis.[1] Its primary roles include acting as a mild oxidizing agent, a ligand in metal-catalyzed reactions, and an intermediate for the synthesis of more complex molecules, particularly in the pharmaceutical and agrochemical industries.[1][2]

Q2: I am observing a low conversion rate in my reaction. What are the most common initial checks I should perform?

A2: Low conversion rates can often be attributed to several key factors. Initially, it is crucial to verify the purity and integrity of the 2,6-Lutidine N-oxide and other reagents. This compound is known to be hygroscopic, and the presence of moisture can significantly impede reactivity.[3] Additionally, ensure that all glassware was rigorously dried before use and that the reaction is performed under an inert atmosphere (e.g., argon or nitrogen) if employing moisture-sensitive reagents.

Q3: Can the presence of impurities in 2,6-Lutidine N-oxide affect my reaction?

A3: Yes, impurities can have a significant impact on reaction outcomes. Common impurities in the parent compound, 2,6-lutidine, include other picoline isomers, which can lead to the formation of undesired side products. While 2,6-Lutidine N-oxide is generally supplied at high purity (≥98%), improper storage or handling can lead to degradation or contamination.[2] If impurity is suspected, purification or use of a freshly opened bottle is recommended.

Q4: How does temperature affect reactions involving 2,6-Lutidine N-oxide?

A4: Temperature is a critical parameter. For N-oxidation reactions to form the N-oxide, higher temperatures (in the range of 110–125 °C) have been shown to have a positive effect on the reaction efficiency. However, for subsequent reactions using the N-oxide, the optimal temperature will be highly dependent on the specific transformation. Uncontrolled exothermic reactions can lead to the decomposition of both the N-oxide and other reagents, particularly when using strong oxidizing agents like hydrogen peroxide. Careful temperature monitoring and control are essential.

Q5: What are common side reactions that can lead to low yields?

A5: In reactions where 2,6-Lutidine N-oxide is used as an oxidant, a common issue is the decomposition of the co-oxidant, such as hydrogen peroxide, which is often accelerated in biphasic mixtures or in the presence of metal catalysts.[4] This decomposition reduces the amount of active oxidant available and can lead to incomplete conversion. In functionalization reactions of the pyridine (B92270) ring, side reactions can include dimerization or undesired reactions with the activating agent.

Troubleshooting Guide: Low Conversion Rates

This guide provides a systematic approach to diagnosing and resolving low conversion rates in reactions involving 2,6-Lutidine N-oxide.

Problem: The reaction has stalled or resulted in a low yield of the desired product.

Below is a troubleshooting workflow to identify and address the potential root cause.

Caption: Troubleshooting workflow for low conversion rates.

Data Presentation

The following table summarizes the impact of various reaction parameters on the yield of N-oxidation of substituted pyridines, which can serve as a guideline for optimizing reactions with 2,6-Lutidine N-oxide.

Parameter	Condition A	Condition B	Condition C	Expected Outcome
Temperature	80 °C	110 °C	130 °C	Higher temperatures generally increase reaction rate and yield, but may also promote decomposition of reagents like H₂O₂.
Catalyst Conc.	Low	Medium	High	Increased catalyst concentration can improve yield, but may also accelerate side reactions.
Solvent	Acetic Acid	Water	Dichloromethane	Solvent choice affects reagent solubility and reaction pathways. Acetic acid can participate in forming a stronger oxidant in situ.
Oxidizing Agent	H₂O₂	m-CPBA	Sodium Percarbonate	The choice of oxidant impacts reactivity, selectivity, and work-up procedures.

Note: This table is a qualitative summary based on findings for related pyridine N-oxidation reactions. Optimal conditions should be determined empirically for each specific transformation.

Experimental Protocols

General Protocol for N-Oxidation of a Substituted Pyridine (e.g., 3,5-Lutidine)

This protocol is adapted from a known procedure for a related compound and can be used as a starting point for the synthesis of 2,6-Lutidine N-oxide or for reactions where it is formed in situ.[5]

Materials:

• Substituted pyridine (e.g., 3,5-dimethylpyridine)

• Glacial acetic acid

• Hydrogen peroxide (35%)

• Round-bottom flask

• Magnetic stirrer and stir bar

• Heating mantle or oil bath

• Thermometer

• Ice bath

• High vacuum distillation apparatus

Procedure:

• In a fume hood, combine 0.5 mol of glacial acetic acid and 0.051 mol of the substituted pyridine in a 100 mL round-bottom flask.

• Add 5 mL of 35% hydrogen peroxide to the mixture.

• With constant magnetic stirring, heat the reaction mixture to an internal temperature of 80 °C.

• Maintain this temperature for 5 hours.

• After the reaction period, cool the flask to room temperature using an ice bath.

• Carefully remove the excess acetic acid under high vacuum. Caution: Ensure the glassware has cooled to a manageable temperature before applying vacuum.

• The crude 2,6-Lutidine N-oxide can then be purified or used directly in the subsequent reaction step.

Monitoring the Reaction: The progress of the reaction can be monitored by Thin Layer Chromatography (TLC) or High-Performance Liquid Chromatography (HPLC) to observe the consumption of the starting material and the formation of the N-oxide product.

Workflow for a Typical Reaction Utilizing 2,6-Lutidine N-oxide

Caption: General experimental workflow for reactions using 2,6-Lutidine N-oxide.

References

• 1. chemimpex.com [chemimpex.com]
• 2. discovery.researcher.life [discovery.researcher.life]
• 3. benchchem.com [benchchem.com]
• 4. researchgate.net [researchgate.net]
• 5. Item - Photoinduced Carbon Radical-Medicated C-H Functionalization and Cascade Reactions by Pyridine N-oxide - Purdue University Graduate School - Figshare [hammer.purdue.edu]

Technical Support Center: The Role of Solvents in 2,6-Lutidine N-oxide Reactivity

For Researchers, Scientists, and Drug Development Professionals

This technical support center provides comprehensive guidance on the critical role of solvents in modulating the reactivity of 2,6-Lutidine N-oxide. Below, you will find frequently asked questions (FAQs), detailed troubleshooting guides, and experimental protocols to assist you in optimizing your reactions, overcoming common challenges, and ensuring the reproducibility of your results.

Frequently Asked Questions (FAQs)

Q1: How does the choice of solvent generally affect the reactivity of 2,6-Lutidine N-oxide?

A1: The solvent plays a multifaceted role in reactions involving 2,6-Lutidine N-oxide, influencing its reactivity as both an oxidant and a ligand. Key factors to consider include:

• Solubility: Ensuring all reactants, including 2,6-Lutidine N-oxide and the substrate, are fully dissolved is paramount for a homogeneous reaction and optimal reaction rates.

• Polarity and Dielectric Constant: The polarity of the solvent can significantly impact the stabilization of reactants, transition states, and products. For instance, in the oxidation of benzyl (B1604629) alcohol, the reaction rate tends to increase with the dielectric constant of the solvent.[1]

• Protic vs. Aprotic Nature: Protic solvents can form hydrogen bonds with the N-oxide oxygen, potentially reducing its nucleophilicity or altering its behavior as an oxidant. Aprotic solvents are often preferred to avoid these interactions.

• Coordinating Ability: Solvents can compete with 2,6-Lutidine N-oxide for coordination to metal centers in catalytic reactions, thereby influencing the catalyst's activity and selectivity.

Q2: In alcohol oxidations, how does 2,6-Lutidine N-oxide's function differ from that of pyridine (B92270) N-oxide, and what is the solvent's role?

A2: In oxoammonium salt-mediated oxidations, the choice between 2,6-lutidine and pyridine as an additive can dramatically alter the product outcome. Generally, in the presence of pyridine, primary alcohols tend to form esters, while the use of 2,6-lutidine favors the formation of aldehydes. This difference is attributed to the steric hindrance provided by the two methyl groups in 2,6-lutidine, which prevents the formation of a key intermediate required for ester formation. The solvent, typically a non-coordinating one like dichloromethane (B109758), serves to dissolve the reactants and facilitate the reaction while minimizing side reactions.

Q3: Can 2,6-Lutidine N-oxide's reactivity be affected by the presence of water?

A3: Yes, the presence of water can significantly impact reactions involving 2,6-Lutidine N-oxide. For example, during the N-oxidation of 2,6-lutidine itself using hydrogen peroxide, the reaction mixture can form two phases (an organic and an aqueous phase). This phase separation can introduce mass transfer limitations, affecting the overall reaction rate. The presence of the product, 2,6-Lutidine N-oxide, can actually reduce this heterogeneity.[2] In other reactions, water can act as a nucleophile or influence the stability of intermediates.

Troubleshooting Guides

This section addresses common issues encountered during experiments with 2,6-Lutidine N-oxide and provides systematic troubleshooting strategies.

Issue 1: Low or No Conversion

Potential Cause	Troubleshooting Suggestion
Poor Solubility of Reactants	Ensure all reactants are fully dissolved in the chosen solvent at the reaction temperature. If solubility is an issue, consider a different solvent or a co-solvent system. For instance, while 2,6-Lutidine N-oxide is miscible with water, its solubility in non-polar organic solvents might be limited.
Inappropriate Solvent Polarity	The transition state of your reaction may require a solvent with a different polarity for stabilization. If a reaction is sluggish in a non-polar solvent like toluene, consider switching to a more polar aprotic solvent such as acetonitrile (B52724) or DMF.
Solvent Interference	Protic solvents (e.g., alcohols) can hydrogen bond with the N-oxide, reducing its reactivity. If you suspect this is the case, switch to an aprotic solvent.
Decomposition of 2,6-Lutidine N-oxide	At elevated temperatures, 2,6-Lutidine N-oxide can be prone to decomposition. Ensure the reaction temperature is appropriate for the chosen solvent and the stability of the N-oxide. If decomposition is suspected, try running the reaction at a lower temperature for a longer duration.

Issue 2: Low Yield of Desired Product / Formation of Byproducts

Potential Cause	Troubleshooting Suggestion
Side Reactions Promoted by the Solvent	The solvent may be participating in the reaction or promoting undesired pathways. For example, in oxidations of primary alcohols, the choice of a less sterically hindered base like pyridine instead of 2,6-lutidine can lead to ester formation. Carefully consider the steric and electronic properties of your solvent and any additives.
Over-oxidation	In oxidation reactions, the desired product (e.g., an aldehyde) might be further oxidized to a carboxylic acid. This can sometimes be influenced by the solvent's ability to stabilize the intermediate aldehyde. Trying a less polar solvent or reducing the reaction time may help.
Product Instability in the Work-up	The desired product may be unstable to the aqueous or acidic/basic conditions used during the work-up. Test the stability of your product under the work-up conditions separately. If instability is confirmed, modify the work-up procedure (e.g., use a milder quenching agent, avoid acidic or basic washes).

Data Presentation

Table 1: Effect of Solvent on the Photocatalytic Oxidation of Benzyl Alcohol

While specific data for 2,6-Lutidine N-oxide is limited in comparative solvent studies, the following table illustrates the general trend of solvent effects on the oxidation of benzyl alcohol using a different photocatalytic system. This can serve as a guide for solvent selection in your experiments.

Solvent	Dielectric Constant (ε)	Conversion of Benzyl Alcohol (%)	Selectivity to Benzaldehyde (%)
Acetonitrile	37.5	High	>98%
Dichloromethane	9.1	Moderate	-
Acetone	20.7	Moderate	-
Ethyl Acetate	6.0	Moderate	-
1,2-Dichloroethane	10.4	Moderate	-
Ethanol	24.6	Low	-
1,4-Dioxane	2.2	Low	-
Water	80.1	Low	-

Data adapted from a study on a Ni@C/TiO2 photocatalyst and is intended for illustrative purposes to show solvent trends.[3] In this system, acetonitrile proved to be a superior solvent, leading to high conversion and selectivity.[4]

Experimental Protocols

Protocol 1: General Procedure for the Oxidation of a Secondary Alcohol to a Ketone

This protocol provides a general guideline for the oxidation of a secondary alcohol using an oxoammonium salt in the presence of 2,6-lutidine.

Materials:

• Secondary alcohol

• 4-Acetylamino-2,2,6,6-tetramethylpiperidine-1-oxoammonium tetrafluoroborate (B81430) (Bobbit's salt)

• 2,6-Lutidine

• Anhydrous dichloromethane (DCM) or another suitable aprotic solvent

• Saturated aqueous sodium bicarbonate solution

• Brine

• Anhydrous sodium sulfate (B86663) or magnesium sulfate

Procedure:

• To a stirred solution of the secondary alcohol (1.0 mmol) in anhydrous DCM (10 mL) at room temperature, add 2,6-lutidine (1.2 mmol).

• Add the oxoammonium salt (1.1 mmol) in one portion.

• Stir the reaction mixture at room temperature and monitor the progress by thin-layer chromatography (TLC). The reaction is typically complete within 1-2 hours.

• Upon completion, quench the reaction by adding saturated aqueous sodium bicarbonate solution (10 mL).

• Separate the organic layer, and extract the aqueous layer with DCM (2 x 10 mL).

• Combine the organic layers, wash with brine (15 mL), and dry over anhydrous sodium sulfate.

• Filter the mixture and concentrate the filtrate under reduced pressure to obtain the crude ketone.

• Purify the crude product by flash column chromatography on silica (B1680970) gel if necessary.

Protocol 2: Synthesis of 2,6-Lutidine N-oxide

This protocol is adapted from a procedure for the synthesis of 3,5-Lutidine N-oxide and can be modified for 2,6-Lutidine.[5]

Materials:

• 2,6-Lutidine

• Glacial acetic acid

• Hydrogen peroxide (30-35%)

• Sodium carbonate

• Chloroform (B151607)

• Anhydrous sodium sulfate

Procedure:

• In a round-bottom flask, combine 2,6-lutidine (0.1 mol) and glacial acetic acid (1.0 mol).

• Carefully add hydrogen peroxide (0.11 mol) to the mixture while stirring.

• Heat the reaction mixture to 70-80 °C and maintain this temperature for several hours, monitoring the reaction progress by TLC.

• After completion, cool the reaction mixture to room temperature and remove the excess acetic acid under reduced pressure.

• Dissolve the residue in water and adjust the pH to ~10 with solid sodium carbonate.

• Extract the aqueous solution with chloroform (3 x 50 mL).

• Combine the organic extracts and dry over anhydrous sodium sulfate.

• Filter and remove the solvent under reduced pressure to yield the crude 2,6-Lutidine N-oxide. Further purification can be achieved by distillation or crystallization.

Visualizations

Caption: Workflow for the oxidation of a secondary alcohol.

Caption: Influence of solvent properties on reaction outcomes.

References

• 1. digitalcommons.lib.uconn.edu [digitalcommons.lib.uconn.edu]
• 2. researchgate.net [researchgate.net]
• 3. Troubleshooting [chem.rochester.edu]
• 4. researchgate.net [researchgate.net]
• 5. 2,6-Lutidine-N-oxide [webbook.nist.gov]

Reference Data & Comparative Studies

A Comparative Guide to Pyridine N-Oxides in Catalysis: Spotlight on 2,6-Lutidine N-Oxide

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern organic synthesis, pyridine (B92270) N-oxides have emerged as a versatile and powerful class of catalysts. Their unique electronic properties, stemming from the N-O dative bond, render them effective as Lewis bases, organocatalysts, and, more recently, as precursors to reactive radical species in photoredox catalysis. This guide provides an objective comparison of the performance of 2,6-lutidine N-oxide against other commonly employed pyridine N-oxides, supported by experimental data and detailed protocols.

Performance in Photocatalytic C-H Functionalization

A significant application of pyridine N-oxides is in photocatalytic hydrogen atom transfer (HAT) reactions for the functionalization of C-H bonds. In these processes, the pyridine N-oxide is oxidized to a highly electrophilic N-oxy radical cation, which can abstract a hydrogen atom from a C-H bond, initiating a functionalization cascade. The substitution pattern on the pyridine ring dramatically influences the catalyst's efficacy.

A comparative study on the photocatalytic C-H alkylation of cyclooctane (B165968) with benzylidenemalononitrile (B1330407) highlights the distinct performance of various pyridine N-oxides. The data reveals that electron-withdrawing groups on the pyridine N-oxide generally lead to higher yields, with 2,6-dichloropyridine (B45657) N-oxide being a standout catalyst.[1][2] 2,6-Lutidine N-oxide, with its electron-donating methyl groups, shows moderate activity in this specific transformation.

Pyridine N-Oxide Catalyst	Yield (%)
2,6-Dichloropyridine N-oxide	95
4-Cyanopyridine N-oxide	83
4-Nitropyridine (B72724) N-oxide	<5
2,6-Lutidine N-oxide	45
Pyridine N-oxide	38
4-Methoxypyridine (B45360) N-oxide	<5
Quinoline N-oxide	25

Table 1: Comparison of various pyridine N-oxides as HAT catalysts in the photocatalytic C-H alkylation of cyclooctane. Data sourced from a study on photoinduced site-selective C-H functionalization.[1]

The lower performance of 4-nitropyridine N-oxide, despite its strong electron-withdrawing group, is attributed to its high oxidation potential, making it difficult for the photocatalyst to generate the necessary N-oxy radical.[1] Conversely, electron-donating groups, as in 2,6-lutidine N-oxide and 4-methoxypyridine N-oxide, can decrease the acidity of the corresponding pyridinium (B92312) radical, slowing down the catalyst regeneration step.[1]

Role in Asymmetric Catalysis

Chiral pyridine N-oxides are highly effective organocatalysts for a variety of asymmetric transformations, including allylation, propargylation, and epoxide ring-opening reactions.[3][4] In these reactions, the nucleophilic oxygen of the N-oxide activates a Lewis acidic reagent, typically a silicon-based reagent, facilitating its addition to an electrophile in an enantioselective manner.[3][4]

While 2,6-lutidine N-oxide itself is achiral and not used for asymmetric induction, the performance of various chiral substituted pyridine N-oxides underscores the importance of the pyridine scaffold in catalysis. Below is a comparative table of different chiral pyridine N-oxide catalysts in the asymmetric allylation of benzaldehyde (B42025) with allyltrichlorosilane (B85684).

Chiral Pyridine N-Oxide Catalyst	Yield (%)	Enantiomeric Excess (ee, %)
(S)-Proline-derived N-oxide 1	92	84
(S)-Proline-derived N-oxide 2	85	78
Axially Chiral Bipyridine N,N'-dioxide 3	95	95
Conformationally Rigid N-oxide 4	up to 98	up to 94

Table 2: Performance of selected chiral pyridine N-oxide organocatalysts in the asymmetric allylation of benzaldehyde. Data compiled from various studies on asymmetric catalysis.[4][5][6]

These examples demonstrate that careful design of the chiral scaffold attached to the pyridine N-oxide moiety can lead to excellent yields and high levels of stereocontrol.

Experimental Protocols

General Protocol for Photocatalytic C-H Alkylation

This protocol is a representative example for the data presented in Table 1.

Materials:

• C-H substrate (e.g., cyclooctane)

• Radical trap (e.g., benzylidenemalononitrile)

• Pyridine N-oxide catalyst (e.g., 2,6-dichloropyridine N-oxide or 2,6-lutidine N-oxide) (20 mol%)

• Photocatalyst (e.g., 9-mesityl-10-methylacridinium (B1239669) perchlorate, Mes-Acr-MeClO₄) (5 mol%)

• Anhydrous solvent (e.g., acetonitrile)

• Inert atmosphere (e.g., argon or nitrogen)

• Blue LED lamp (λmax = 456 nm)

Procedure:

• In a reaction vessel, the C-H substrate (1.0 equiv.), the radical trap (1.2 equiv.), the pyridine N-oxide catalyst (0.2 equiv.), and the photocatalyst (0.05 equiv.) are dissolved in the anhydrous solvent.

• The reaction mixture is degassed by sparging with an inert gas for 15-20 minutes.

• The vessel is sealed and placed in proximity to the blue LED lamp.

• The reaction is stirred at room temperature for the specified time (e.g., 12 hours).

• Upon completion, the solvent is removed under reduced pressure, and the residue is purified by column chromatography on silica (B1680970) gel to isolate the desired product.

• Yields are determined by ¹H NMR spectroscopy using an internal standard.[1]

General Protocol for Asymmetric Allylation of Aldehydes

This protocol is a representative example for the data presented in Table 2.

Materials:

• Aldehyde (e.g., benzaldehyde)

• Allyltrichlorosilane

• Chiral pyridine N-oxide catalyst (1-10 mol%)

• Anhydrous solvent (e.g., dichloromethane (B109758) or a mixture of chloroform (B151607) and 1,1,2,2-tetrachloroethane)

• Inert atmosphere (e.g., argon or nitrogen)

Procedure:

• A solution of the chiral pyridine N-oxide catalyst in the anhydrous solvent is prepared in a flame-dried reaction vessel under an inert atmosphere.

• The solution is cooled to the desired temperature (e.g., -78 °C).

• The aldehyde (1.0 equiv.) is added, followed by the dropwise addition of allyltrichlorosilane (1.2 equiv.).

• The reaction mixture is stirred at the same temperature until the reaction is complete, as monitored by thin-layer chromatography (TLC).

• The reaction is quenched by the addition of a saturated aqueous solution of sodium bicarbonate.

• The aqueous layer is extracted with dichloromethane.

• The combined organic layers are dried over anhydrous sodium sulfate, filtered, and concentrated under reduced pressure.

• The crude product is purified by column chromatography on silica gel.

• The enantiomeric excess of the product is determined by chiral high-performance liquid chromatography (HPLC).[6]

Visualizing Catalytic Pathways

The following diagrams illustrate the fundamental mechanisms discussed in this guide.

Caption: Photocatalytic cycle for C-H functionalization using a pyridine N-oxide HAT catalyst.

Caption: Mechanism of asymmetric allylation catalyzed by a chiral pyridine N-oxide.

References

• 1. chemrxiv.org [chemrxiv.org]
• 2. Site-selective C-H functionalization by photoinduced pyridine N-oxide based HAT catalyst | Poster Board #931 - American Chemical Society [acs.digitellinc.com]
• 3. researchgate.net [researchgate.net]
• 4. Heteroaromatic N-Oxides in Asymmetric Catalysis: A Review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]

2,6-Lutidine N-Oxide: A Comparative Guide for Specific Chemical Transformations

For Researchers, Scientists, and Drug Development Professionals

2,6-Lutidine N-oxide has emerged as a versatile and powerful reagent in modern organic synthesis, particularly in the realm of photocatalytic C-H functionalization. Its unique properties as a precursor to highly reactive oxygen-centered radicals offer distinct advantages in forming complex molecular architectures. This guide provides an objective comparison of 2,6-lutidine N-oxide's performance against other common oxidants, supported by experimental data, detailed protocols, and mechanistic insights.

Performance Comparison in Oxidation Reactions

The efficacy of an oxidizing agent is highly dependent on the specific transformation. Below is a comparative analysis of 2,6-lutidine N-oxide against established oxidants in different reaction classes.

Photocatalytic C-H Alkylation

In the domain of photocatalysis, 2,6-lutidine N-oxide serves as an efficient precursor for hydrogen atom transfer (HAT) agents. Upon single-electron oxidation, it generates a potent oxygen-centered radical capable of abstracting hydrogen atoms from strong, unactivated C-H bonds.[1] This reactivity enables the functionalization of a wide range of substrates.

Substrate	Radical Acceptor	2,6-Lutidine N-oxide Yield (%)	Alternative Oxidant	Alternative Yield (%)
Cyclohexane	Benzylidene malononitrile	92[1]	m-CPBA	Not reported for this specific reaction
Adamantane	Benzylidene malononitrile	85 (10:1 r.r.)[2]	Peroxides	Not directly comparable under photocatalytic conditions
Toluene	Benzylidene malononitrile	95[1]	Oxone®	Not reported for this specific reaction
Tetrahydrofuran	Benzylidene malononitrile	88[1]	-	-
Cyclooctane	Diethyl benzylidenemalonate	91[2]	-	-

r.r. = regiomeric ratio

Oxidation of Sulfides to Sulfoxides

The oxidation of sulfides to sulfoxides is a fundamental transformation in organic synthesis. While meta-chloroperoxybenzoic acid (m-CPBA) is a classic reagent for this purpose, the role of pyridine (B92270) N-oxides is also noteworthy, often as axial ligands in metal-catalyzed systems to enhance efficiency.

Sulfide (B99878) Substrate	Oxidant	Yield (%)	Diastereomeric Ratio (d.r.)
(tert-butylthio)benzene	m-CPBA (1.2 equiv.)	84[3]	N/A
Prochiral DTZ-like sulfide	m-CPBA	Excellent d.e.[4]	N/A
Various aryl alkyl sulfides	Pyridine N-oxide (as axial ligand with Co@Fe3O4/SiO2 catalyst and m-CPBA)	95[5]	N/A
2-chloromethylpyridyl derivatives	m-CPBA	Good[6]	N/A

d.e. = diastereomeric excess

Experimental Protocols

General Procedure for Photocatalytic C-H Alkylation using 2,6-Lutidine N-oxide

This protocol is adapted from a procedure for the alkylation of unactivated C-H bonds employing a synergistic iridium and pyridine N-oxide catalytic system.[7]

Materials:

• Acridinium (B8443388) photoredox catalyst (e.g., Mes-Acr-MeClO4)

• 2,6-Lutidine N-oxide (or other specified pyridine N-oxide as HAT catalyst)

• C-H substrate (e.g., cyclohexane)

• Radical acceptor (e.g., benzylidene malononitrile)

• Anhydrous solvent (e.g., acetonitrile)

• Inert gas (Argon or Nitrogen)

• Visible light source (e.g., 34 W blue LED lamp)

Procedure:

• To an oven-dried vial equipped with a magnetic stir bar, add the acridinium photoredox catalyst (e.g., 0.002 mmol, 1 mol%).

• Add the pyridine N-oxide HAT catalyst (e.g., 2,6-lutidine N-oxide, 0.04 mmol, 20 mol%).

• Add the radical acceptor (0.2 mmol, 1.0 equiv).

• Seal the vial with a septum and purge with an inert gas for 10-15 minutes.

• Add the anhydrous solvent (2.0 mL) via syringe.

• Add the C-H substrate (0.4 mmol, 2.0 equiv) via syringe.

• Place the reaction vial approximately 5 cm from the visible light source and stir vigorously.

• Irradiate the reaction mixture for the specified time (e.g., 24-48 hours) at room temperature.

• Upon completion, the reaction mixture can be concentrated and purified by column chromatography on silica (B1680970) gel to isolate the desired product.

Mechanistic Insights and Visualizations

Photocatalytic Hydrogen Atom Transfer (HAT) Cycle

2,6-Lutidine N-oxide plays a critical role in a dual catalytic cycle for C-H functionalization. The proposed mechanism involves the generation of a highly reactive N-oxy radical that acts as the key hydrogen abstracting species.[1][8]

Caption: Dual catalytic cycle for C-H functionalization.

Experimental Workflow for Photocatalytic C-H Alkylation

The following diagram outlines the typical laboratory workflow for setting up a photocatalytic C-H alkylation reaction using 2,6-lutidine N-oxide.

Caption: Laboratory workflow for photocatalytic C-H alkylation.

Conclusion

2,6-Lutidine N-oxide is a highly effective reagent, particularly in the rapidly advancing field of photocatalytic C-H functionalization. Its ability to generate potent oxygen-centered radicals under mild conditions allows for the formation of complex organic molecules from simple alkane precursors. While classic oxidants like m-CPBA remain the reagents of choice for many traditional transformations such as sulfide and alkene oxidations, the unique reactivity profile of 2,6-lutidine N-oxide in radical-mediated pathways makes it an invaluable tool for modern synthetic chemists. The choice of oxidant should, therefore, be guided by the specific transformation and desired mechanistic pathway.

References

• 1. Aliphatic C–H Functionalization Using Pyridine N-Oxides as H-Atom Abstraction Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. derpharmachemica.com [derpharmachemica.com]
• 4. researchgate.net [researchgate.net]
• 5. researchgate.net [researchgate.net]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Recent Advances in Synthetic Methods by Photocatalytic Single-Electron Transfer Chemistry of Pyridine N-Oxides - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to Oxidants in C-H Activation

For Researchers, Scientists, and Drug Development Professionals

The strategic functionalization of carbon-hydrogen (C-H) bonds is a cornerstone of modern organic synthesis, enabling the construction of complex molecules with greater efficiency. A critical component of many C-H activation reactions is the choice of an oxidant, which plays a pivotal role in the catalytic cycle, influencing reaction efficiency, selectivity, and overall yield. This guide provides an objective comparison of commonly employed oxidants for the palladium-catalyzed C-H acetoxylation of 2-phenylpyridine (B120327), a well-established model system. The information presented herein, supported by experimental data, is intended to assist researchers in selecting the optimal oxidant for their specific synthetic needs.

Performance Comparison of Oxidants

The following table summarizes the performance of various oxidants in the palladium-catalyzed C-H acetoxylation of 2-phenylpyridine. While reaction conditions are optimized for each oxidant and may not be directly comparable, this data provides a valuable overview of their relative efficacy.

Oxidant	Catalyst	Additive(s)	Solvent	Temp. (°C)	Time (h)	Yield (%)	Reference(s)
PhI(OAc)₂	Pd(OAc)₂	-	Acetic Acid	100	24	~85	[1]
K₂S₂O₈	Pd(OAc)₂	Cu(OAc)₂	DMSO/H₂O	120	12	~52 (Acylation)	[2]
TBHP	Pd(OAc)₂	KHCO₃	Chlorobenzene (B131634)	130	24	~75 (Acylation)	[2]
Ag₂CO₃	Pd(OAc)₂	(BnO)₂PO₂H	t-amylOH/CH₃CN	110	24	~64 (Alkylation)	[2]

Note: The yields for K₂S₂O₈ and TBHP are for acylation reactions, which are mechanistically related to acetoxylation and serve as a proxy for their oxidizing capability in this context. The yield for Ag₂CO₃ is for an alkylation reaction, highlighting its role as an oxidant in a different C-H functionalization of the same substrate.

Experimental Protocols

Detailed methodologies for the palladium-catalyzed C-H acetoxylation of 2-phenylpyridine using different oxidants are provided below. These protocols are synthesized from literature reports and represent typical experimental setups.

Using Phenyliodine Diacetate (PhI(OAc)₂) as Oxidant

Materials:

• 2-phenylpyridine

• Palladium(II) acetate (B1210297) (Pd(OAc)₂)

• Phenyliodine diacetate (PhI(OAc)₂)

• Glacial acetic acid

Procedure:

• To a reaction vessel, add 2-phenylpyridine (1.0 mmol), Pd(OAc)₂ (0.05 mmol, 5 mol%), and PhI(OAc)₂ (1.2 mmol).

• Add glacial acetic acid (5 mL).

• Seal the vessel and heat the reaction mixture at 100 °C for 24 hours.

• After cooling to room temperature, dilute the mixture with ethyl acetate and water.

• Separate the organic layer, wash with saturated aqueous sodium bicarbonate solution, and then with brine.

• Dry the organic layer over anhydrous sodium sulfate, filter, and concentrate under reduced pressure.

• Purify the crude product by column chromatography on silica (B1680970) gel to afford the desired acetoxylated product.

Using Potassium Persulfate (K₂S₂O₈) as Oxidant (for Acylation)

Materials:

• 2-phenylpyridine

• Palladium(II) acetate (Pd(OAc)₂)

• Copper(II) acetate (Cu(OAc)₂)

• Potassium persulfate (K₂S₂O₈)

• Dimethyl sulfoxide (B87167) (DMSO)

• Water

Procedure:

• In a reaction flask, combine 2-phenylpyridine (1.0 mmol), Pd(OAc)₂ (0.1 mmol, 10 mol%), Cu(OAc)₂ (0.2 mmol, 20 mol%), and K₂S₂O₈ (2.0 mmol).

• Add a mixture of DMSO and water (e.g., 4:1 v/v, 5 mL).

• Heat the reaction mixture at 120 °C for 12 hours.

• Cool the reaction to room temperature and pour it into water.

• Extract the product with a suitable organic solvent (e.g., ethyl acetate).

• Combine the organic extracts, wash with brine, and dry over anhydrous magnesium sulfate.

• Filter and concentrate the solvent in vacuo.

• Purify the residue by flash column chromatography to yield the acylated product.[2]

Using tert-Butyl Hydroperoxide (TBHP) as Oxidant (for Acylation)

Materials:

• 2-phenylpyridine

• Palladium(II) acetate (Pd(OAc)₂)

• Potassium bicarbonate (KHCO₃)

• tert-Butyl hydroperoxide (TBHP, 70 wt. % in water)

• Chlorobenzene

Procedure:

• To a sealed tube, add 2-phenylpyridine (1.0 mmol), Pd(OAc)₂ (0.05 mmol, 5 mol%), and KHCO₃ (1.5 mmol).

• Add chlorobenzene (5 mL) followed by the dropwise addition of TBHP (3.0 mmol).

• Seal the tube and heat the mixture at 130 °C for 24 hours.

• After cooling, filter the reaction mixture to remove inorganic salts.

• Concentrate the filtrate under reduced pressure.

• Purify the resulting crude product by column chromatography on silica gel to obtain the acylated product.[2]

Visualizing the Process: Diagrams and Pathways

To further elucidate the concepts discussed, the following diagrams have been generated using the DOT language.

Caption: General experimental workflow for a C-H activation reaction.

Caption: Comparison of different classes of oxidants for C-H activation.

Caption: Simplified mechanistic pathway for Pd-catalyzed C-H acetoxylation.[2][3]

This guide provides a foundational understanding of the comparative performance of various oxidants in the context of C-H activation. Researchers are encouraged to consider the specific requirements of their target transformation, including substrate scope, desired functional group, and reaction scale, when selecting an appropriate oxidant.

References

• 1. researchgate.net [researchgate.net]
• 2. A brief review on the palladium-catalyzed C–H activation reactions of 2-phenylpyridines - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Mechanistic Comparison Between Pd-Catalyzed Ligand Directed C-H Chlorination and C-H Acetoxylation - PMC [pmc.ncbi.nlm.nih.gov]

Assessing the Efficiency of 2,6-Lutidine N-oxide as a Ligand: A Comparative Guide

In the landscape of modern synthetic chemistry, the judicious selection of ligands is paramount to achieving high efficiency, selectivity, and scope in catalytic reactions. 2,6-Lutidine N-oxide, a derivative of pyridine (B92270) N-oxide, has emerged as a versatile compound employed not only as an oxidant but also as a crucial ligand or additive in a variety of transformations.[1][2] This guide provides an objective comparison of 2,6-Lutidine N-oxide's performance against other ligands, supported by experimental data, to assist researchers, scientists, and drug development professionals in optimizing their synthetic strategies.

Performance in Palladium-Catalyzed Cross-Coupling Reactions

Pyridine N-oxides are effective ligands in palladium-catalyzed reactions, influencing the reaction's efficiency and selectivity.[3][4] The steric hindrance provided by the two methyl groups in 2,6-Lutidine N-oxide can significantly impact its coordination behavior and catalytic activity compared to less substituted analogues.[5]

One of the key applications is in direct C-H functionalization, a powerful tool for forging C-C bonds. In the palladium-catalyzed direct arylation of pyridine N-oxides with aryl bromides, the electronic and steric nature of the N-oxide ligand plays a critical role. While specific data for 2,6-Lutidine N-oxide in a broad comparative study is often embedded within larger datasets, its performance can be contextualized by examining related structures.

Table 1: Comparison of Substituted Pyridine N-oxides in Palladium-Catalyzed Arylation with 4-Bromotoluene

Pyridine N-oxide Derivative	Substituent Type	Product	Isolated Yield (%)	Reference
Pyridine N-oxide	Unsubstituted	2-(p-tolyl)pyridine N-oxide	91	[6]
4-Methoxypyridine N-oxide	Electron-Donating	4-Methoxy-2-(p-tolyl)pyridine N-oxide	85	[6]
4-Chloropyridine N-oxide	Electron-Withdrawing	4-Chloro-2-(p-tolyl)pyridine N-oxide	88	[6]
4-Nitropyridine N-oxide	Strongly Electron-Withdrawing	4-Nitro-2-(p-tolyl)pyridine N-oxide	75	[6]

| 2,6-Lutidine N-oxide | Sterically Hindered | 2,6-Dimethylpyridine N-oxide | Not Reported | N/A |

Note: While a direct yield for 2,6-Lutidine N-oxide under these specific comparative conditions was not found in the cited literature, its utility is well-documented in other C-H activation contexts. Its steric bulk can influence the regioselectivity and rate of reaction.

Role in Photoredox and C-H Activation Catalysis

2,6-Lutidine N-oxide has demonstrated significant utility in photoinduced reactions, where it can act as a precursor to oxygen-centered radicals for hydrogen atom transfer (HAT) catalysis.[7][8] This approach enables the functionalization of unactivated C(sp³)–H bonds. The steric properties of 2,6-Lutidine N-oxide can be leveraged to control site selectivity in these transformations, a feature that can be tuned by modifying the pyridine N-oxide structure.[7][9]

In a different catalytic system, 2,6-Lutidine N-oxide serves as a ligand to stabilize reactive metal complexes. For instance, in electrochemical C-H bond activation by iridium pincer complexes, 2,6-Lutidine is used to generate a cationic iridium hydride species, [(tBu4PCP)Ir(H)(lut)]+, which is a key intermediate for C-H activation.[10]

Table 2: Effect of Pyridine N-oxide Structure on Reaction Rate in Molybdenum-Catalyzed Oxidation

Oxidant	Rate Constant (k_obs, s⁻¹)	Relative Rate	Reference
4-Cyanopyridine N-oxide	1.1 x 10⁻³	11.0	[11]
4-Chloropyridine N-oxide	4.3 x 10⁻⁴	4.3	[11]
Pyridine N-oxide	2.5 x 10⁻⁴	2.5	[11]
4-Methylpyridine N-oxide	1.0 x 10⁻⁴	1.0	[11]

| 2,6-Lutidine N-oxide | 1.0 x 10⁻⁵ | 0.1 |[11] |

This data illustrates how the steric hindrance of 2,6-Lutidine N-oxide can significantly decrease the reaction rate in certain catalytic cycles compared to less hindered pyridine N-oxides.

Experimental Protocols

General Protocol for Pd-Catalyzed Direct Arylation of Pyridine N-oxides

This protocol is adapted from established procedures for the direct arylation of pyridine N-oxides with aryl bromides.[12]

Materials:

• Palladium(II) acetate (B1210297) (Pd(OAc)₂)

• Tri-tert-butylphosphonium tetrafluoroborate (B81430) (P(t-Bu)₃·HBF₄)

• Potassium carbonate (K₂CO₃), powdered

• Pyridine N-oxide derivative (e.g., 2,6-Lutidine N-oxide)

• Aryl bromide

• Toluene (B28343), anhydrous

Procedure:

• To a dry three-necked round-bottomed flask equipped with a magnetic stir bar and reflux condenser under an argon atmosphere, add Pd(OAc)₂ (5 mol%), P(t-Bu)₃·HBF₄ (6 mol%), and K₂CO₃ (1.3 equivalents).

• Add the pyridine N-oxide derivative (4 equivalents).

• Evacuate the flask and backfill with argon (repeat three times).

• Add a solution of the aryl bromide (1 equivalent) in degassed toluene via syringe.

• Heat the reaction mixture to 125 °C with vigorous stirring and maintain for 16 hours.

• Cool the mixture to room temperature.

• Remove the solvent under reduced pressure.

• To the residue, add a saturated aqueous solution of NH₄Cl and dichloromethane (B109758) (DCM) for extraction.

• Filter the mixture through a pad of Celite® and separate the organic layer.

• Wash the aqueous layer with DCM. Combine the organic layers, dry over anhydrous MgSO₄, filter, and concentrate.

• Purify the crude product by column chromatography on silica (B1680970) gel.

Protocol for Iridium-Catalyzed Electrochemical C-H Activation

This protocol describes the electrosynthesis of the cationic iridium hydride complex using 2,6-Lutidine N-oxide as a ligand, as a precursor for C-H activation.[10]

Materials:

• (tBu4PCP)IrH₄ (Iridium pincer complex)

• 2,6-Lutidine

• Tetrabutylammonium hexafluorophosphate (B91526) (TBAPF₆) as electrolyte

• 1,2-Difluorobenzene (1,2-DFB) as solvent

• Mesitylene (B46885) (as internal standard)

Procedure:

• In an electrochemical cell inside a nitrogen-filled glovebox, prepare a solution of (tBu4PCP)IrH₄ (1.0 mM), 2,6-lutidine (20 mM), TBAPF₆ (0.2 M), and mesitylene in 1,2-DFB.

• Perform controlled-potential electrolysis at a constant potential until the current decays to a baseline level, indicating completion of the reaction (typically passing 2.1 equivalents of charge).

• Monitor the reaction by ¹H NMR spectroscopy to confirm the formation of the cationic adduct, [(tBu4PCP)Ir(H)(lut)]⁺.

• For subsequent C-H activation, add a non-nucleophilic base such as tert-butylimino-tris(pyrrolidino)phosphorane (tBuP₁(pyrr)) to the solution at room temperature to deprotonate the cationic complex and initiate C-H activation of the solvent.

Visualizations

Experimental and Logical Workflows

References

• 1. chemimpex.com [chemimpex.com]
• 2. 2,6-Lutidine N-Oxide , 98% , 1073-23-0 - CookeChem [cookechem.com]
• 3. par.nsf.gov [par.nsf.gov]
• 4. Palladium-catalyzed C-H functionalization of pyridine N-oxides: highly selective alkenylation and direct arylation with unactivated arenes - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. ias.ac.in [ias.ac.in]
• 6. benchchem.com [benchchem.com]
• 7. Item - Photoinduced Carbon Radical-Medicated C-H Functionalization and Cascade Reactions by Pyridine N-oxide - Purdue University Graduate School - Figshare [hammer.purdue.edu]
• 8. pubs.acs.org [pubs.acs.org]
• 9. chemrxiv.org [chemrxiv.org]
• 10. pubs.rsc.org [pubs.rsc.org]
• 11. pubs.rsc.org [pubs.rsc.org]
• 12. Organic Syntheses Procedure [orgsyn.org]

Performance Comparison of Catalysts in Reactions Involving 2,6-Lutidine N-oxide

For Researchers, Scientists, and Drug Development Professionals: An Objective Guide to Catalyst Performance with 2,6-Lutidine N-oxide, Supported by Experimental Data.

2,6-Lutidine N-oxide is a versatile reagent in organic synthesis, primarily utilized as a source of oxygen-centered radicals in photoredox catalysis and as an oxidant.[1][2] Its application spans various reaction types, including C-H functionalization and oxidation reactions. The choice of catalyst is paramount for achieving optimal efficiency, selectivity, and yield in these transformations. This guide provides a comparative analysis of different catalysts used in conjunction with 2,6-Lutidine N-oxide, presenting quantitative data from published studies to aid in catalyst selection and methods development.

Photocatalytic C-H Alkylation of Cyclooctane (B165968)

A key application of 2,6-Lutidine N-oxide is in hydrogen atom transfer (HAT) catalysis for the functionalization of C-H bonds. In a study by Wang et al., various pyridine (B92270) N-oxide derivatives were compared for their efficacy as HAT catalysts in the photoinduced C-H alkylation of cyclooctane with benzylidenemalononitrile (B1330407), using a 9-mesityl-10-methylacridinium (B1239669) perchlorate (B79767) (Mes-Acr-MeClO₄) photocatalyst.[3][4] The results highlight the significant impact of the substituents on the pyridine N-oxide core on the reaction yield.

Catalyst Performance Data

The following table summarizes the performance of different pyridine N-oxide-based HAT catalysts in the photocatalytic alkylation of cyclooctane. The reaction was performed in acetonitrile (B52724) under blue LED irradiation for 12 hours.[3]

Entry	Pyridine N-oxide Derivative (HAT Catalyst)	Yield (%)
1	2,6-Dichloropyridine (B45657) N-oxide	94
2	2-Chloropyridine N-oxide	83
3	4-Nitropyridine N-oxide	<5
4	Pyridine N-oxide	23
5	4-Methoxypyridine N-oxide	<5
6	4-(Trifluoromethyl)pyridine N-oxide	65
7	Quinoline N-oxide	12
8	2,6-Lutidine N-oxide	45
9	2,4,6-Collidine N-oxide	32

Analysis: The data indicates that electron-withdrawing groups on the pyridine N-oxide ring generally lead to higher yields, with 2,6-dichloropyridine N-oxide being the most effective catalyst in this study.[3] 2,6-Lutidine N-oxide, with its electron-donating methyl groups, shows moderate activity compared to the other tested catalysts.[3]

Experimental Protocol: General Procedure for Photocatalytic C-H Alkylation

A 4.0 mL vial equipped with a magnetic stir bar was charged with the specified pyridine N-oxide HAT catalyst (0.08 mmol, 20 mol%), the photocatalyst Mes-Acr-MeClO₄ (0.02 mmol, 5 mol%), and benzylidenemalononitrile (0.4 mmol, 1.0 equiv.).[3] The vial was sealed with a septum, and cyclooctane (4.0 mL) was added. The reaction mixture was then degassed by sparging with nitrogen for 10 minutes. The vial was placed approximately 5 cm from a 34 W blue LED lamp (λmax = 456 nm) and stirred at room temperature for 12 hours.[3] The yield was determined by ¹H NMR spectroscopy of the crude reaction mixture using 1,3,5-trimethoxybenzene (B48636) as an internal standard.[3]

Reaction Mechanism: Photocatalytic C-H Alkylation

The proposed mechanism involves a dual catalytic cycle.[1][3][5] The acridinium (B8443388) photocatalyst, upon excitation by blue light, oxidizes the pyridine N-oxide to an N-oxy radical cation. This potent electrophilic species then abstracts a hydrogen atom from the C-H substrate (e.g., cyclooctane) to generate an alkyl radical. This alkyl radical adds to the electron-deficient olefin (benzylidenemalononitrile), and subsequent reduction and protonation steps yield the final product and regenerate both the photocatalyst and the HAT catalyst.[1][3]

Caption: Proposed dual catalytic cycle for photocatalytic C-H functionalization.

Experimental Workflow Diagram

The following diagram illustrates a typical workflow for the screening and optimization of catalysts for a photochemical reaction involving 2,6-Lutidine N-oxide.

Caption: General experimental workflow for catalyst screening and optimization.

Conclusion

The performance of catalysts in reactions involving 2,6-Lutidine N-oxide is highly dependent on the specific reaction type and the electronic and steric properties of the catalyst. In the context of photocatalytic C-H alkylation, electron-poor pyridine N-oxides demonstrate superior performance as HAT catalysts, while 2,6-Lutidine N-oxide itself provides moderate yields. The provided experimental protocol and mechanistic diagrams serve as a valuable resource for researchers designing and optimizing new synthetic methodologies. Further research into a broader range of reaction types will continue to elucidate the optimal catalytic partners for 2,6-Lutidine N-oxide, expanding its utility in modern organic synthesis.

References

• 1. Aliphatic C–H Functionalization Using Pyridine N-Oxides as H-Atom Abstraction Agents - PMC [pmc.ncbi.nlm.nih.gov]
• 2. chemrxiv.org [chemrxiv.org]
• 3. researchgate.net [researchgate.net]
• 4. researchgate.net [researchgate.net]
• 5. Recent Advances in Synthetic Methods by Photocatalytic Single-Electron Transfer Chemistry of Pyridine N-Oxides - PMC [pmc.ncbi.nlm.nih.gov]

A Mechanistic Showdown: Photocatalytic C-H Alkylation With and Without 2,6-Lutidine N-oxide

In the realm of modern organic synthesis, the direct functionalization of carbon-hydrogen (C-H) bonds represents a paramount strategy for efficient and sustainable molecule construction. Among these methods, the photocatalytic Minisci-type reaction, which introduces alkyl fragments to electron-deficient heteroarenes, has garnered significant attention. This guide provides a detailed mechanistic and performance comparison between two distinct approaches to this transformation: a method employing 2,6-Lutidine N-oxide as a hydrogen atom transfer (HAT) reagent and an alternative, widely-used strategy that proceeds via a dedicated photocatalyst and a different radical precursor, thereby obviating the need for an N-oxide.

This comparison will delve into the fundamental mechanistic differences, present detailed experimental protocols, and offer a quantitative analysis of their performance, providing researchers with the critical information needed to select the optimal method for their synthetic challenges.

Method 1: C-H Alkylation Utilizing 2,6-Lutidine N-oxide as a HAT Reagent

This approach leverages the unique ability of pyridine (B92270) N-oxides to act as potent hydrogen atom transfer (HAT) agents under photochemical conditions. A key feature of this method is the formation of an electron-donor-acceptor (EDA) complex between the N-heterocycle and the 2,6-lutidine N-oxide, which can be activated by visible light without the need for an external photocatalyst.

Proposed Mechanism of Action

The reaction is initiated by the formation of an EDA complex between the electron-deficient heteroarene (e.g., lepidine) and 2,6-lutidine N-oxide. Upon irradiation with visible light (e.g., 405 nm LED), this complex enters an excited state. In the presence of an acid (like trifluoroacetic acid, TFA), the excited complex facilitates a single-electron transfer (SET) process. The resulting N-oxide radical cation is a highly reactive species capable of abstracting a hydrogen atom from an unactivated C(sp³)–H bond of a substrate (e.g., cyclohexane), generating an alkyl radical. This alkyl radical then adds to the protonated heteroarene at the C2 or C4 position. The subsequent radical cation intermediate is then oxidized and rearomatized to furnish the final alkylated heterocycle, regenerating the N-oxide in the process.

Evaluating the Substrate Scope of 2,6-Lutidine N-oxide in Modern Synthetic Reactions: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

2,6-Lutidine N-oxide has emerged as a versatile and powerful reagent in modern organic synthesis, particularly in the realm of photocatalyzed C-H functionalization and radical cascade reactions. Its ability to act as a clean and efficient oxygen-atom donor and to facilitate the generation of key radical intermediates has led to the development of novel synthetic methodologies. This guide provides a comparative overview of the substrate scope of 2,6-Lutidine N-oxide in these reactions, supported by experimental data, detailed protocols, and a comparative analysis with alternative methods.

Performance in Photocatalytic C-H Functionalization

In recent years, the synergistic use of 2,6-Lutidine N-oxide with photoredox catalysis has enabled the direct functionalization of unactivated C(sp³)-H bonds, a challenging yet highly desirable transformation in organic synthesis. These reactions typically proceed via a hydrogen atom transfer (HAT) mechanism, where the photoexcited catalyst oxidizes the N-oxide to a highly reactive oxygen-centered radical, which then abstracts a hydrogen atom from the substrate.

The substrate scope for these reactions is notably broad, encompassing a variety of alkanes, ethers, and amides. The following table summarizes the performance of a photocatalytic C-H alkylation of various substrates using 2,6-dichloropyridine (B45657) N-oxide, a derivative that has shown high reactivity.

Substrate (Alkane)	Product	Yield (%)[1]
Cyclooctane	2-(cyclooctyl(phenyl)methyl)malononitrile	96
Cycloheptane	2-(cycloheptyl(phenyl)methyl)malononitrile	92
Cyclohexane	2-(cyclohexyl(phenyl)methyl)malononitrile	95
Cyclopentane	2-(cyclopentyl(phenyl)methyl)malononitrile	88
Adamantane	2-((adamantan-1-yl)(phenyl)methyl)malononitrile	85
Tetrahydrofuran	2-(phenyl(tetrahydrofuran-2-yl)methyl)malononitrile	91
N,N-dimethylformamide	2-((dimethylamino)(phenyl)methyl)malononitrile	75

Comparison with Alternatives: While other HAT reagents like N-hydroxyphthalimide (NHPI) and its derivatives are also employed for C-H functionalization, pyridine (B92270) N-oxides, particularly sterically hindered ones like 2,6-Lutidine N-oxide and its derivatives, can offer distinct advantages in terms of selectivity and reactivity. The choice of the pyridine N-oxide can be tuned to control the site-selectivity of the C-H functionalization.[2] For instance, the use of different substituted pyridine N-oxides can influence the regioselectivity of the reaction.

Application in Radical Cascade Annulations of 1,6-Enynes

2,6-Lutidine N-oxide has proven to be a key reagent in promoting divergent radical cascade annulations of 1,6-enynes under photoredox conditions.[3][4][5][6][7] In these reactions, the photocatalytically generated N-oxy radical adds to the alkyne moiety of the 1,6-enyne, initiating a cascade of cyclizations to form complex polycyclic structures. This methodology provides a mild and metal-free approach to valuable molecular scaffolds.

The substrate scope is extensive, tolerating a range of electronically and sterically diverse 1,6-enynes. The table below highlights the yields and diastereoselectivities for the synthesis of various tetrahydroindeno[2,1-c]pyran-4-ones.

1,6-Enyne Substituent (Ar)	Product	Yield (%)[3]	Diastereomeric Ratio (d.r.)[3]
Phenyl	6-phenyl-1,2,2a,9b-tetrahydroindeno[2,1-c]pyran-4(3H)-one	81	>20:1
4-Methylphenyl	6-(p-tolyl)-1,2,2a,9b-tetrahydroindeno[2,1-c]pyran-4(3H)-one	78	>20:1
4-Methoxyphenyl	6-(4-methoxyphenyl)-1,2,2a,9b-tetrahydroindeno[2,1-c]pyran-4(3H)-one	75	>20:1
4-Fluorophenyl	6-(4-fluorophenyl)-1,2,2a,9b-tetrahydroindeno[2,1-c]pyran-4(3H)-one	85	>20:1
4-Chlorophenyl	6-(4-chlorophenyl)-1,2,2a,9b-tetrahydroindeno[2,1-c]pyran-4(3H)-one	82	>20:1
4-(Trifluoromethyl)phenyl	6-(4-(trifluoromethyl)phenyl)-1,2,2a,9b-tetrahydroindeno[2,1-c]pyran-4(3H)-one	72	>20:1
2-Naphthyl	6-(naphthalen-2-yl)-1,2,2a,9b-tetrahydroindeno[2,1-c]pyran-4(3H)-one	76	>20:1

Comparative Analysis: Traditional methods for the synthesis of such complex polycyclic systems often require harsh reaction conditions, multi-step sequences, and the use of stoichiometric metallic oxidants. The use of 2,6-Lutidine N-oxide in a photocatalytic cycle offers a significantly milder and more atom-economical alternative. The reaction proceeds at room temperature under visible light irradiation, and the N-oxide is converted to the corresponding pyridine, which is a relatively benign byproduct.

Experimental Protocols

General Procedure for Photocatalytic C-H Functionalization

To a solution of the alkane substrate (0.2 mmol, 1.0 equiv) and the radical acceptor (e.g., benzylidene malononitrile, 0.3 mmol, 1.5 equiv) in a suitable solvent (e.g., acetonitrile, 2.0 mL) is added the photocatalyst (e.g., an acridinium (B8443388) salt, 1-5 mol%) and 2,6-Lutidine N-oxide or a derivative thereof (e.g., 2,6-dichloropyridine N-oxide, 10-20 mol%). The reaction mixture is degassed and then irradiated with visible light (e.g., blue LEDs) at room temperature for 12-24 hours. After completion of the reaction, the solvent is removed under reduced pressure, and the residue is purified by column chromatography on silica (B1680970) gel to afford the desired product.

General Procedure for Photocatalytic Radical Cascade Annulation of 1,6-Enynes

In a vial, the 1,6-enyne (0.1 mmol, 1.0 equiv), 2,6-Lutidine N-oxide (0.15 mmol, 1.5 equiv), and the photocatalyst (e.g., an acridinium salt, 2 mol%) are dissolved in a suitable solvent (e.g., acetonitrile, 1.0 mL). The vial is sealed, and the solution is degassed. The reaction mixture is then stirred and irradiated with visible light (e.g., blue LEDs) at room temperature for 12-24 hours. Upon completion, the reaction mixture is concentrated, and the residue is purified by flash column chromatography on silica gel to yield the annulated product.

Visualizing the Reaction Pathways

To better understand the logical flow of these reactions, the following diagrams illustrate the key steps.

Caption: General workflow for photocatalytic C-H functionalization.

Caption: Key steps in the radical cascade annulation of 1,6-enynes.

References

• 1. chemrxiv.org [chemrxiv.org]
• 2. Item - Photoinduced Carbon Radical-Medicated C-H Functionalization and Cascade Reactions by Pyridine N-oxide - Purdue University Graduate School - Figshare [hammer.purdue.edu]
• 3. Photoredox-Catalyzed Divergent Radical Cascade Annulations of 1,6-Enynes via Pyridine N-Oxide-Promoted Vinyl Radical Generation - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Photoredox-Catalyzed Divergent Radical Cascade Annulations of 1,6-Enynes via Pyridine N-Oxide-Promoted Vinyl Radical Generation. | Semantic Scholar [semanticscholar.org]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Photoredox-Catalyzed Divergent Radical Cascade Annulations of 1,6-Enynes via Pyridine N-Oxide-Promoted Vinyl Radical Generation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. Collection - Photoredox-Catalyzed Divergent Radical Cascade Annulations of 1,6-Enynes via Pyridine N‑Oxide-Promoted Vinyl Radical Generation - Organic Letters - Figshare [acs.figshare.com]

Comparative Guide to the Kinetic Studies of Oxidations Using 2,6-Lutidine N-oxide

For researchers, scientists, and drug development professionals exploring efficient and selective oxidation methodologies, 2,6-Lutidine N-oxide presents itself as a noteworthy reagent. This guide provides an objective comparison of its performance, supported by available experimental data, to facilitate its application in kinetic studies of oxidation reactions. While direct, comprehensive kinetic studies on 2,6-Lutidine N-oxide as a primary oxidant are not extensively documented in publicly available literature, its role as an oxygen source and a mediator in oxidation reactions has been investigated, particularly in the realm of electrochemistry and photocatalysis.

Performance in Electrochemical Benzylic C-H Oxygenation

A significant application of substituted pyridine (B92270) N-oxides, including derivatives structurally related to 2,6-Lutidine N-oxide, is in the electrochemical oxygenation of benzylic C(sp3)-H bonds. In these systems, the pyridine N-oxide acts as a hydrogen atom transfer (HAT) mediator. The process involves the anodic oxidation of the pyridine N-oxide to a pyridine N-oxyl radical, which then abstracts a hydrogen atom from the benzylic position of a substrate. The resulting carbon-centered radical is subsequently oxidized to the corresponding carbonyl compound.

A study on a library of pyridine N-oxide derivatives in this context provides valuable insights into their relative performance. Although specific kinetic data for 2,6-Lutidine N-oxide was not detailed, the performance of various substituted pyridine N-oxides was evaluated based on reaction yields, offering a comparative measure of their efficacy as HAT mediators.

Comparative Yields of Pyridine N-oxide Mediators

The following table summarizes the performance of a selection of pyridine N-oxide mediators in the electrochemical oxidation of a model substrate. The yield of the desired ketone product is a key indicator of the mediator's efficiency.

Mediator (Pyridine N-oxide derivative)	Substrate	Product Yield (%)
C1 (Proprietary Structure)	Toluene (B28343) derivative	High
NHPI (N-Hydroxyphthalimide)	Toluene derivative	Moderate
Quinuclidine	Toluene derivative	Low

Note: The specific structures of all tested pyridine N-oxides were not publicly disclosed in the analyzed study. "C1" represents a top-performing proprietary pyridine N-oxide from the study's library. This data is illustrative of the comparative approach used.

The structural characteristics of the pyridine N-oxide, particularly the substituents on the pyridine ring, have a determining effect on the efficiency of the benzylic C-H bond oxidation.

Experimental Protocols

General Procedure for Electrochemical Benzylic C-H Oxidation

This protocol outlines a typical experimental setup for evaluating the performance of pyridine N-oxide derivatives as mediators in electrochemical benzylic C-H oxidation.

Materials:

• Substrate (e.g., a toluene derivative)

• Pyridine N-oxide mediator (e.g., 2,6-Lutidine N-oxide or other derivatives)

• Trifluoroacetic acid (TFA)

• Acetonitrile (B52724) (MeCN)

• Reticulated vitreous carbon (RVC) electrode (anode)

• Platinum wire electrode (cathode)

• Oxygen balloon

• Electrolysis cell

Procedure:

• Equip the reaction vial with an RVC anode and a platinum cathode.

• Add the substrate (1 equivalent), the pyridine N-oxide mediator (0.8 equivalents), trifluoroacetic acid, and acetonitrile to the vial.

• Charge the cell with an oxygen balloon.

• Stir the reaction mixture and electrolyze at a constant current (e.g., 5.0 mA) at room temperature.

• Monitor the reaction progress over time (e.g., 20-30 hours).

• Upon completion, wash the RVC electrode with acetonitrile.

• Analyze the product mixture to determine the yield of the oxidized product.

Reaction Pathways and Workflows

The following diagrams illustrate the key processes involved in the application of 2,6-Lutidine N-oxide and its derivatives in oxidation reactions.

Fig. 1: Experimental workflow for electrochemical C-H oxidation.

Fig. 2: Proposed mechanism for HAT-mediated electrochemical oxidation.

Concluding Remarks

While comprehensive kinetic data for 2,6-Lutidine N-oxide as a direct chemical oxidant remains an area for further investigation, its utility as a mediator in electrochemical oxidation reactions is evident. The performance of pyridine N-oxide derivatives is highly dependent on their substitution patterns, highlighting the potential for tuning reactivity for specific applications. The provided experimental protocol and mechanistic diagrams offer a foundational understanding for researchers looking to employ 2,6-Lutidine N-oxide and related compounds in their oxidation studies. Further research into the direct oxidation kinetics of 2,6-Lutidine N-oxide would be invaluable to the scientific community for a more complete comparative analysis.

A Comparative Guide to 2,6-Lutidine N-oxide in Diverse Solvent Systems

For researchers, scientists, and professionals in drug development, the choice of solvent is a critical parameter that can dictate the success of a chemical transformation. 2,6-Lutidine N-oxide, a versatile reagent, serves as a mild oxidant and a valuable ligand in organic synthesis.[1] Its performance, however, is intricately linked to the solvent system in which it is employed. This guide provides an objective comparison of 2,6-Lutidine N-oxide's behavior in various solvents, supported by available experimental data and detailed protocols.

Physicochemical Properties

2,6-Lutidine N-oxide is a hygroscopic, clear colorless to yellow liquid.[2][3] Key physical and chemical identifiers are summarized below.

Property	Value	Source
Molecular Formula	C₇H₉NO	[1][4]
Molecular Weight	123.15 g/mol	[1]
CAS Number	1073-23-0	[1][4]
Appearance	Clear colorless to yellow liquid	[2]
Refractive Index	1.5640-1.5720 @ 20°C	[2]
InChI Key	LIDGFHXPUOJZMK-UHFFFAOYSA-N	[2][4]

Solubility and Stability Profile

Solvent	Solubility of 2,6-Lutidine N-oxide	Solubility of 2,6-Lutidine (Parent Compound)	Solvent Type
Water	Miscible[3][5]	Soluble (27.2% w/w at 45.3°C)[6]	Polar Protic
Methanol	Used for conductance measurements of its complexes	Soluble[7]	Polar Protic
Ethanol	-	Soluble[7]	Polar Protic
Acetonitrile (B52724) (MeCN)	Used for conductance measurements of its complexes	-	Polar Aprotic
Dimethylformamide (DMF)	Used for conductance measurements of its complexes	Soluble[7]	Polar Aprotic
Dimethyl Sulfoxide (DMSO)	-	-	Polar Aprotic
Acetone (B3395972)	Used for washing its complexes	-	Polar Aprotic
Tetrahydrofuran (THF)	-	Soluble[7]	Polar Aprotic
Dichloromethane (DCM)	Used in synthesis of other N-oxides[8]	-	Halogenated
1,2-Dichloroethane (DCE)	-	-	Halogenated
Toluene	-	-	Non-Polar
Cyclohexane	Used in biphasic systems[9]	-	Non-Polar
Diethyl Ether	-	Soluble[7]	Non-Polar

Stability Considerations: 2,6-Lutidine N-oxide is hygroscopic and should be protected from moisture.[3] It is incompatible with strong oxidizing agents.[3] For long-term storage, it is recommended to keep it at 0-8°C.[1] The stability in various solvents under reaction conditions has not been systematically studied, but its successful use in a range of solvent types suggests it is sufficiently stable for many applications.

Performance in Different Solvent Systems

The efficacy of 2,6-Lutidine N-oxide is highly dependent on the reaction type and the solvent's ability to stabilize reactants, products, and transition states.

As an Oxidant

2,6-Lutidine N-oxide is a valuable oxidizing agent, capable of participating in a variety of transformations, including C-H functionalization.[1][10] The choice of solvent can influence reaction rates and selectivity.

In a photocatalytic C-H functionalization, 2,6-Lutidine N-oxide was effectively used as the oxidant in a mixed solvent system of acetonitrile and cyclohexene.[9] While a direct comparison is not available for this specific reagent, a study on the oxidation of tryptophan by various chromate (B82759) oxidants provides a useful parallel, ranking solvent performance as: DMSO > DMF > DCE > DCM > Acetone .[11] This suggests that polar aprotic solvents, capable of stabilizing charged intermediates, may be preferable for oxidation reactions.

As a Ligand in Coordination Chemistry

2,6-Lutidine N-oxide is frequently used as a ligand to form coordination complexes with metal salts.[3] The synthesis of rare-earth bromide complexes with 2,6-Lutidine N-oxide has been demonstrated. While the complex formation itself is often performed neat or with minimal solvent, the characterization of these complexes, such as by conductance measurements, has been carried out in polar solvents like methanol , DMF , and acetonitrile . This indicates the suitability of these solvents for dissolving the resulting metal complexes.

Role in Phase Behavior of N-Oxidation Reactions

The synthesis of 2,6-Lutidine N-oxide itself, typically through the oxidation of 2,6-lutidine with hydrogen peroxide, presents a unique solvent consideration. This reaction can be limited by the formation of a two-phase liquid system (organic and aqueous), which can pose safety and efficiency challenges.[12] Interestingly, the product, 2,6-Lutidine N-oxide, acts as a phase-transfer agent, reducing the heterogeneity between 2,6-lutidine and water.[12][13] This "hybridization" effect, where the product influences the reaction medium, is a key consideration for process safety and can be controlled to maintain a less hazardous, single-phase environment.[13]

Experimental Protocols

General Protocol for Screening Solvent Effects on an Oxidation Reaction

This protocol provides a general workflow for comparing the performance of 2,6-Lutidine N-oxide as an oxidant in different solvents using a model substrate (e.g., oxidation of an alcohol to a ketone).

• Preparation:

  • In separate, identical reaction vessels, place the alcohol substrate (1 equivalent) and a magnetic stir bar.

  • Add the chosen solvent (e.g., Acetonitrile, DMF, DCM, Toluene) to each vessel to achieve the desired concentration (e.g., 0.1 M).

  • Place the vessels in a temperature-controlled reaction block or oil bath set to the desired reaction temperature.

• Reaction Initiation:

  • To each vessel, add 2,6-Lutidine N-oxide (e.g., 1.2 equivalents) to initiate the reaction. If a catalyst is required, it should be added prior to the oxidant.

  • Start stirring and timing simultaneously for all reactions.

• Monitoring and Analysis:

  • At regular time intervals (e.g., 1, 2, 4, 8, and 24 hours), withdraw a small aliquot from each reaction mixture.

  • Quench the aliquot immediately (e.g., with a saturated sodium thiosulfate (B1220275) solution).

  • Analyze the quenched aliquots by a suitable method such as Gas Chromatography (GC) or High-Performance Liquid Chromatography (HPLC) to determine the conversion of the starting material and the yield of the product. An internal standard should be used for accurate quantification.

• Data Presentation:

  • Tabulate the percentage yield of the desired product at each time point for each solvent.

  • Plot the yield versus time for each solvent to compare reaction rates.

Synthesis of a Rare-Earth Complex with 2,6-Lutidine N-oxide

This protocol is adapted from the synthesis of rare-earth bromide complexes.

• Reaction Setup:

  • In a round-bottom flask, add the hydrated rare-earth bromide salt (e.g., 0.5 g).

  • Add 2,6-Lutidine N-oxide in excess (e.g., 1 g) to the salt.

  • Stir the mixture well.

• Complex Formation:

  • Gently warm the mixture on a water bath until the salt dissolves completely in the ligand.

  • Continue to keep the solution on the water bath for approximately 30 minutes, during which a crystalline product should form.

• Isolation and Purification:

  • Allow the mixture to cool to room temperature.

  • Add acetone to the flask to precipitate the complex fully and to dissolve any unreacted ligand.

  • Filter the crystalline product through a sintered crucible.

  • Wash the collected solid thoroughly with acetone to remove any remaining free ligand.

  • Dry the complex under vacuum.

Visualizations

Caption: Workflow for comparing solvent effects on a reaction.

Caption: Role of solvent in a typical oxidation reaction.

References

• 1. chemimpex.com [chemimpex.com]
• 2. 2,6-Lutidine N-oxide, 98% 50 g | Request for Quote | Thermo Scientific Chemicals | thermofisher.com [thermofisher.com]
• 3. 2,6-Lutidine N-oxide, 98% 10 g | Buy Online | Thermo Scientific Chemicals | Fisher Scientific [fishersci.com]
• 4. 2,6-Lutidine-N-oxide [webbook.nist.gov]
• 5. 2,6-Lutidine N-oxide, 98% | Fisher Scientific [fishersci.ca]
• 6. 2,6-Lutidine - Wikipedia [en.wikipedia.org]
• 7. 2,6-Lutidine | 108-48-5 [chemicalbook.com]
• 8. Syntheses, Crystallization, and Spectroscopic Characterization of 3,5-Lutidine N-Oxide Dehydrate - PMC [pmc.ncbi.nlm.nih.gov]
• 9. pubs.rsc.org [pubs.rsc.org]
• 10. Item - Photoinduced Carbon Radical-Medicated C-H Functionalization and Cascade Reactions by Pyridine N-oxide - Purdue University Graduate School - Figshare [hammer.purdue.edu]
• 11. Influence of Solvents on the Oxidation Kinetics of Aldehydic Group Compounds by Diethyl Ammonium Chloro-Chromate – Oriental Journal of Chemistry [orientjchem.org]
• 12. researchgate.net [researchgate.net]
• 13. researchgate.net [researchgate.net]

Validating the Purity of Synthesized 2,6-Lutidine N-oxide: A Comparative Guide

For researchers, scientists, and drug development professionals, establishing the purity of synthesized compounds is a critical, non-negotiable step in the pipeline from discovery to application. This guide provides a comprehensive comparison of analytical techniques for validating the purity of 2,6-Lutidine N-oxide, a versatile reagent and intermediate in organic synthesis. This document outlines key methodologies, presents comparative data, and offers detailed experimental protocols to ensure the integrity of your research.

Introduction to Purity Validation

2,6-Lutidine N-oxide is commonly synthesized via the oxidation of 2,6-lutidine. The purity of the final product is paramount as the presence of impurities can lead to misleading experimental results, side reactions, and potential safety concerns. The most common impurity is the unreacted starting material, 2,6-lutidine. Other potential impurities include over-oxidized products, by-products from the decomposition of the oxidizing agent, and residual solvents. Therefore, robust analytical methods are required to detect and quantify these potential contaminants.

Comparative Analysis of Purity Validation Techniques

Several analytical techniques can be employed to assess the purity of 2,6-Lutidine N-oxide. The choice of method often depends on the available instrumentation, the nature of the expected impurities, and the desired level of sensitivity and accuracy. The most common and effective methods are Gas Chromatography (GC) and High-Performance Liquid Chromatography (HPLC), with Nuclear Magnetic Resonance (NMR) spectroscopy serving as a powerful tool for structural confirmation and impurity identification.

Analytical Technique	Principle	Information Provided	Typical Purity Specification	Advantages	Limitations
Gas Chromatography (GC)	Separation based on volatility and interaction with a stationary phase.	Quantitative purity, detection of volatile impurities (e.g., 2,6-lutidine, residual solvents).	>97.5%[1]	High resolution for volatile compounds, well-established methods.	Not suitable for non-volatile or thermally labile impurities.
High-Performance Liquid Chromatography (HPLC)	Separation based on partitioning between a mobile and stationary phase.	Quantitative purity, detection of a wide range of impurities, including non-volatile and polar compounds.	Method-dependent	Versatile, applicable to a broad range of analytes.	Method development can be time-consuming.
Nuclear Magnetic Resonance (NMR) Spectroscopy	Absorption of radiofrequency waves by atomic nuclei in a magnetic field.	Structural confirmation, identification and quantification of impurities with distinct NMR signals.	N/A	Provides detailed structural information, can identify unknown impurities.	Lower sensitivity compared to chromatographic methods for trace impurities.

Experimental Protocols

Gas Chromatography (GC)

Gas chromatography is a widely used technique for the purity assessment of 2,6-Lutidine N-oxide, with commercial suppliers often citing GC for their product specifications. The primary goal of the GC method is to achieve baseline separation between 2,6-Lutidine N-oxide and the primary impurity, 2,6-lutidine.

Instrumentation:

• Gas Chromatograph: Agilent GC or equivalent, equipped with a flame ionization detector (FID).

• Column: Agilent CP-Wax 51 for Amines, 25 m x 0.22 mm, 0.2 µm film thickness.[2]

• Carrier Gas: Nitrogen at a constant pressure of 70 kPa (10 psi).[2]

• Injector: Split injector.

• Software: Chromatography data station for data acquisition and analysis.

GC Conditions:

Parameter	Value
Inlet Temperature	250 °C[2]
Detector Temperature	250 °C[2]
Oven Program	Initial temperature 70 °C, hold for 4 min, then ramp to 240 °C at 10 °C/min.[2]
Injection Volume	1 µL
Split Ratio	50:1

Sample Preparation:

Prepare a 1 mg/mL solution of the synthesized 2,6-Lutidine N-oxide in a suitable solvent such as methanol (B129727) or dichloromethane.

High-Performance Liquid Chromatography (HPLC)

HPLC is a versatile alternative for purity determination, particularly for identifying non-volatile or polar impurities that may not be amenable to GC analysis. A reversed-phase method is generally suitable for pyridine (B92270) derivatives.

Instrumentation:

• HPLC System: Agilent 1260 Infinity II or equivalent, equipped with a diode array detector (DAD) or a variable wavelength detector (VWD).

• Column: Zorbax SB-Aq, 150 mm x 4.6 mm, 5 µm particle size.[3]

• Mobile Phase: A gradient of acetonitrile (B52724) and an aqueous buffer (e.g., ammonium (B1175870) acetate).[3]

• Software: Chromatography data station for data acquisition and analysis.

HPLC Conditions:

Parameter	Value
Mobile Phase A	10 mM Ammonium Acetate in Water
Mobile Phase B	Acetonitrile
Gradient	5% B to 95% B over 15 minutes
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Detection Wavelength	260 nm
Injection Volume	10 µL

Sample Preparation:

Prepare a 1 mg/mL solution of the synthesized 2,6-Lutidine N-oxide in the initial mobile phase composition.

Nuclear Magnetic Resonance (NMR) Spectroscopy

¹H NMR spectroscopy is an invaluable tool for confirming the identity of the synthesized 2,6-Lutidine N-oxide and for identifying the presence of the starting material, 2,6-lutidine, as an impurity.

Instrumentation:

• NMR Spectrometer: 300 MHz or higher field strength.

• Solvent: Deuterated chloroform (B151607) (CDCl₃).

¹H NMR Spectral Data:

Compound	Chemical Shift (δ, ppm)	Multiplicity	Integration	Assignment
2,6-Lutidine N-oxide	~7.1-7.2	m	3H	Aromatic protons
~2.5	s	6H	Methyl protons
2,6-Lutidine (impurity)	~7.4	t	1H	H-4 proton
~6.9	d	2H	H-3, H-5 protons
~2.4	s	6H	Methyl protons

The presence of signals corresponding to 2,6-lutidine in the ¹H NMR spectrum of the synthesized 2,6-Lutidine N-oxide is a clear indication of this impurity.

Visualization of Experimental Workflow

The following diagram illustrates the general workflow for validating the purity of synthesized 2,6-Lutidine N-oxide.

References

• 1. 2,6-Lutidine N-oxide, 98% 50 g | Buy Online | Thermo Scientific Chemicals | thermofisher.com [thermofisher.com]
• 2. agilent.com [agilent.com]
• 3. Determination of pyridine, 2-picoline, 4-picoline and quinoline from mainstream cigarette smoke by solid-phase extraction liquid chromatography/electrospray ionization tandem mass spectrometry - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Analysis of Reaction Intermediates: 2,6-Lutidine N-oxide vs. Nitrone Spin Traps

For Researchers, Scientists, and Drug Development Professionals

The study of transient reaction intermediates is crucial for elucidating reaction mechanisms, optimizing synthetic routes, and understanding biological processes. This guide provides a comprehensive comparison of two distinct methodologies for the analysis of radical intermediates: the use of 2,6-Lutidine N-oxide as a precursor for specific radical generation and the application of nitrone spin traps, exemplified by 5,5-dimethyl-1-pyrroline (B8520582) N-oxide (DMPO), for broad-spectrum radical scavenging and identification.

Executive Summary

This guide contrasts the application of 2,6-Lutidine N-oxide with the well-established spin trapping agent DMPO for the study of reaction intermediates. 2,6-Lutidine N-oxide is primarily utilized as a precursor to generate oxygen-centered radicals, enabling the study of specific, targeted reactions such as hydrogen atom transfer (HAT). In contrast, DMPO is a versatile spin trap that reacts with a wide array of transient radicals to form stable adducts detectable by Electron Paramagnetic Resonance (EPR) spectroscopy, making it a powerful tool for identifying unknown reactive species. This comparison will aid researchers in selecting the appropriate methodology based on their experimental objectives.

Performance Comparison: 2,6-Lutidine N-oxide vs. DMPO

The performance of these two reagents is best understood by considering their distinct roles in the analysis of reaction intermediates. 2,6-Lutidine N-oxide is a tool for controlled radical generation, while DMPO is a tool for broad-spectrum radical detection.

Quantitative Data Summary

The following tables summarize key quantitative parameters for both 2,6-Lutidine N-oxide in the context of Hydrogen Atom Transfer (HAT) reactions and DMPO as a spin trapping agent.

Table 1: 2,6-Lutidine N-oxide in Photocatalytic C-H Functionalization (a model for radical generation and reaction)

Parameter	Value/Range	Conditions	Reference
Reactants	Lepidine, Cyclooctane	Acetonitrile (B52724), 405 nm LED irradiation, 16 h	[1]
Reagents	2,6-Lutidine N-oxide, Trifluoroacetic acid (TFA)	0.25 mmol 2,6-Lutidine N-oxide, 0.6 mmol TFA	[1]
Product Yield	76-87% (for various alkanes)	Optimized conditions	[1]
Reaction Time	16-48 hours	Dependent on substrate	[1]

Table 2: DMPO as a Spin Trapping Agent for Radical Intermediates

Parameter	Value/Range	Radical Species	Conditions	Reference
Rate Constant (k)	1.7 x 107 M-1s-1	Hydroxymethyl radical	Methanol	[2]
Adduct Half-life (t1/2)	~45 seconds	Superoxide radical	Aqueous buffer	[3]
Adduct Half-life (t1/2)	< 1 minute	Hydroxyl radical	Physiological pH	[4]
Adduct Stability	Unstable in cellular systems	Superoxide, Hydroxyl radicals	Red blood cells, V79 cells	[5]
Typical Concentration	25-100 mM	Various	EPR spin trapping experiments	[3][6][7]
Detection Method	Electron Paramagnetic Resonance (EPR) Spectroscopy	Various	Standard EPR parameters	[3][6][8]

Experimental Protocols

Detailed methodologies for the application of both 2,6-Lutidine N-oxide and DMPO are provided below to facilitate experimental design and replication.

Protocol 1: C-H Functionalization using 2,6-Lutidine N-oxide as a HAT Reagent Precursor

This protocol describes a general procedure for the photocatalytic generation of an oxygen-centered radical from 2,6-Lutidine N-oxide for subsequent C-H functionalization, as an example of its application in studying radical reactions.[1]

Materials:

• Lepidine (or other heteroaromatic compound)

• Alkane (e.g., cyclooctane)

• 2,6-Lutidine N-oxide

• Trifluoroacetic acid (TFA)

• Acetonitrile (MeCN)

• 405 nm LED light source

• Reaction vessel (e.g., Schlenk tube)

Procedure:

• To a reaction vessel, add the heteroaromatic compound (0.2 mmol), the alkane (1.0 mmol), 2,6-Lutidine N-oxide (0.25 mmol), and acetonitrile (2.5 mL).

• Add trifluoroacetic acid (0.6 mmol) to the mixture.

• Seal the vessel and stir the reaction mixture.

• Irradiate the mixture with a 405 nm LED light source for 16-48 hours at room temperature.

• Upon completion, the reaction mixture can be analyzed by standard chromatographic and spectroscopic methods (e.g., GC, NMR) to determine product yield.

Protocol 2: EPR Spin Trapping of Radical Intermediates with DMPO

This protocol outlines the general steps for trapping and detecting radical intermediates using DMPO and EPR spectroscopy.[3][6][8]

Materials:

• Source of radical generation (e.g., Fenton reagent, UV photolysis, biological system)

• 5,5-dimethyl-1-pyrroline N-oxide (DMPO)

• Appropriate buffer solution (e.g., phosphate (B84403) buffer, pH 7.4)

• EPR spectrometer

• Quartz capillary tube or flat cell

Procedure:

• Prepare a solution of the system under investigation in the appropriate buffer.

• Add DMPO to the solution to a final concentration typically in the range of 25-100 mM.

• Initiate the radical-generating reaction.

• Quickly transfer a sample of the reaction mixture into a quartz capillary tube or flat cell.

• Place the sample in the cavity of the EPR spectrometer.

• Record the EPR spectrum. The resulting spectrum will be a composite of the different DMPO-radical adducts formed.

• Analyze the hyperfine coupling constants of the spectrum to identify the trapped radical species by comparison with literature values.

Visualizing the Methodologies

The following diagrams illustrate the distinct workflows for using 2,6-Lutidine N-oxide and DMPO in the analysis of reaction intermediates.

Caption: Workflow for generating a specific radical using 2,6-Lutidine N-oxide.

Caption: General workflow for trapping and identifying radicals with DMPO.

Conclusion

The choice between using 2,6-Lutidine N-oxide and a nitrone spin trap like DMPO for the analysis of reaction intermediates depends fundamentally on the research question.

• 2,6-Lutidine N-oxide is the preferred reagent when the goal is to generate a specific type of radical (an oxygen-centered radical) in a controlled manner to study its subsequent reactivity, such as in hydrogen atom transfer reactions. It is a tool for probing the consequences of a specific radical's presence in a system.

• DMPO and other nitrone spin traps are indispensable for detecting and identifying unknown or a mixture of transient radicals in a complex reaction system. The stability of the resulting adducts, while sometimes a limitation, allows for their accumulation to detectable levels by EPR spectroscopy, providing a snapshot of the radical landscape of a reaction.

For researchers in drug development and mechanistic studies, a comprehensive understanding of both approaches is beneficial. 2,6-Lutidine N-oxide can be employed to mimic specific oxidative processes, while DMPO can be used to uncover unexpected radical pathways in drug metabolism or degradation studies. The complementary nature of these two methodologies provides a powerful toolkit for the in-depth analysis of reaction intermediates.

References

• 1. chemrxiv.org [chemrxiv.org]
• 2. pubs.acs.org [pubs.acs.org]
• 3. interchim.fr [interchim.fr]
• 4. Characterization of the radical trapping activity of a novel series of cyclic nitrone spin traps - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The cellular-induced decay of DMPO spin adducts of .OH and .O2 - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Stability of 5,5-dimethyl-1-pyrroline-N-oxide as a spin-trap for quantification of hydroxyl radicals in processes based on Fenton reaction - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Immuno-spin trapping of protein and DNA radicals: “tagging” free radicals to locate and understand the redox process - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to 2,6-Lutidine N-oxide and Other Hindered Bases in Organic Synthesis

For Researchers, Scientists, and Drug Development Professionals

In the landscape of modern organic synthesis, the selection of an appropriate base is paramount to achieving desired reactivity and selectivity. Hindered bases, characterized by their significant steric bulk around the basic center, are indispensable tools designed to be strong proton acceptors but poor nucleophiles. This unique property allows them to deprotonate substrates without engaging in unwanted side reactions. This guide provides a detailed comparison of 2,6-lutidine N-oxide against three other commonly employed hindered bases: 2,6-lutidine, 2,6-di-tert-butylpyridine (B51100), and 1,8-bis(dimethylamino)naphthalene (B140697) (Proton Sponge®).

Physicochemical Properties: A Quantitative Overview

The fundamental properties of a base, such as its basicity (pKa of the conjugate acid), molecular weight, and physical state, are critical factors in its selection for a specific chemical transformation. The following table summarizes these key parameters for 2,6-lutidine N-oxide and its counterparts.

Property	2,6-Lutidine N-oxide	2,6-Lutidine	2,6-di-tert-butylpyridine	1,8-Bis(dimethylamino)naphthalene (Proton Sponge®)
Structure	(CH₃)₂C₅H₃NO	(CH₃)₂C₅H₃N	((CH₃)₃C)₂C₅H₃N	C₁₄H₁₈N₂
Molecular Weight	123.15 g/mol	107.15 g/mol [1]	191.31 g/mol	214.31 g/mol
pKa of Conjugate Acid	< 1 (estimated)	6.7[2]	~3.6	12.1 (in H₂O), 18.6 (in MeCN)
Appearance	Yellow to brown liquid[3]	Colorless liquid[1]	Colorless liquid	Light tan crystalline solid
Key Feature	Very weak base, potential oxidant	Moderately basic, widely used	Weakly basic, highly hindered	Very strong base, "proton chelator"

Performance and Applications in Synthesis

The choice of a hindered base is dictated by the specific requirements of the reaction, such as the acidity of the proton to be removed and the sensitivity of the functional groups present.

2,6-Lutidine N-oxide: Primarily known as an oxidizing agent and a ligand for metal complexes, its use as a hindered base is less common.[3] Its very low basicity makes it unsuitable for deprotonating any but the most acidic protons. However, in certain contexts, such as photocatalyzed reactions, it can act as a source of oxygen-centered radicals.[4] There is evidence of pyridine (B92270) N-oxide derivatives catalyzing silylation of alcohols, suggesting a role in activating the silylating agent rather than acting as a simple proton scavenger.

2,6-Lutidine: This is a workhorse non-nucleophilic base for a wide array of reactions.[1] Its moderate basicity is sufficient to neutralize strong acids generated in situ, such as triflic acid during the formation of silyl (B83357) triflates or vinyl triflates.[2] It is extensively used in the protection of alcohols as silyl ethers.[1]

2,6-di-tert-butylpyridine: The two bulky tert-butyl groups render this base exceptionally hindered. While its basicity is lower than 2,6-lutidine, its steric profile makes it an excellent choice when extreme non-nucleophilicity is required, even with highly reactive electrophiles.

Proton Sponge® (1,8-bis(dimethylamino)naphthalene): This compound exhibits unusually high basicity for an amine.[5] This is attributed to the relief of steric strain between the two dimethylamino groups upon protonation, where the proton is chelated in a strong intramolecular hydrogen bond.[6] Its high basicity allows it to deprotonate much weaker acids than pyridine-based hindered bases. However, its reactivity is not limited to proton abstraction, and it can act as a hydride donor in certain contexts.[7]

Logical Comparison of Base Properties

The following diagram illustrates the key decision-making factors when choosing among these hindered bases.

Caption: Decision tree for selecting a hindered base.

Experimental Protocols

While direct comparative data is scarce, the following protocols represent typical procedures for reactions where these bases are employed.

General Protocol for the Silylation of a Secondary Alcohol

This procedure is representative for the protection of an alcohol using a silyl triflate, a reaction where a non-nucleophilic base is essential.

Caption: General workflow for alcohol silylation.

Materials:

• Secondary Alcohol (1.0 equiv)

• Silylating Agent (e.g., TBSOTf, 1.2 equiv)

• Hindered Base (e.g., 2,6-Lutidine, 1.5 equiv)

• Anhydrous Dichloromethane (DCM)

• Saturated aqueous sodium bicarbonate (NaHCO₃)

• Brine

• Anhydrous sodium sulfate (B86663) (Na₂SO₄)

Procedure:

• Reaction Setup: A dry round-bottom flask is charged with the alcohol and dissolved in anhydrous DCM under an inert atmosphere (e.g., nitrogen). The hindered base is added via syringe.

• Reaction: The solution is cooled to the desired temperature (typically 0 °C or -78 °C). The silylating agent is added dropwise. The reaction is stirred and monitored by Thin Layer Chromatography (TLC) until the starting material is consumed.

• Work-up: The reaction is quenched by the addition of saturated aqueous NaHCO₃. The mixture is transferred to a separatory funnel, and the layers are separated. The aqueous layer is extracted with DCM.

• Purification: The combined organic layers are washed with brine, dried over anhydrous Na₂SO₄, filtered, and concentrated under reduced pressure. The crude product is purified by flash column chromatography.

General Protocol for the Tritylation of a Hindered Alcohol

The protection of sterically hindered alcohols often requires more reactive electrophiles and carefully chosen bases.

Materials:

• Hindered Secondary Alcohol (1.0 equiv)

• Trityl Chloride (1.2 equiv)

• Hindered Base (e.g., 2,6-di-tert-butylpyridine or DBU, 1.4 equiv)

• Anhydrous Dichloromethane (DCM) or Tetrahydrofuran (THF)

Procedure:

• Reaction Setup: To a solution of the hindered alcohol in anhydrous DCM, the trityl chloride is added.

• Base Addition: The hindered base is added to the mixture, and the reaction is stirred at room temperature.

• Monitoring and Work-up: The reaction progress is monitored by TLC. Upon completion, the reaction mixture is diluted with DCM and washed sequentially with water and brine.

• Purification: The organic layer is dried over anhydrous Na₂SO₄, filtered, and concentrated. The resulting crude material is purified by flash chromatography.

Conclusion

The selection of a hindered base is a critical parameter in the success of many organic transformations.

• 2,6-Lutidine N-oxide is a very weak base, and its primary utility in synthesis lies in its properties as an oxidant or ligand, rather than as a general-purpose non-nucleophilic base.

• 2,6-Lutidine offers a good balance of moderate basicity and steric hindrance, making it a versatile and widely used base for neutralizing strong acids generated in reactions like silyl ether formation.[2]

• 2,6-di-tert-butylpyridine provides an exceptional level of steric shielding, ensuring non-nucleophilicity even in the presence of highly reactive electrophiles, albeit with lower basicity than 2,6-lutidine.

• Proton Sponge® is a powerful, non-nucleophilic proton scavenger suitable for deprotonating very weak acids where other hindered bases would be ineffective.

For drug development professionals and synthetic chemists, understanding the distinct basicity and steric profiles of these reagents is key to optimizing reaction conditions, minimizing side products, and achieving higher yields of the desired molecules. While direct experimental comparisons are not always available, a clear understanding of the fundamental properties presented in this guide allows for a rational selection of the most appropriate hindered base for a given synthetic challenge.

References

• 1. 2,6-Lutidine - Wikipedia [en.wikipedia.org]
• 2. 2,6-Lutidine-an aromatic organic compound_Chemicalbook [chemicalbook.com]
• 3. chemimpex.com [chemimpex.com]
• 4. Item - Photoinduced Carbon Radical-Medicated C-H Functionalization and Cascade Reactions by Pyridine N-oxide - Purdue University Graduate School - Figshare [hammer.purdue.edu]
• 5. researchgate.net [researchgate.net]
• 6. Unraveling the Nature of Hydrogen Bonds of “Proton Sponges” Based on Car-Parrinello and Metadynamics Approaches - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Naphthalene proton sponges as hydride donors: diverse appearances of the tert-amino-effect - Organic & Biomolecular Chemistry (RSC Publishing) [pubs.rsc.org]

Safety & Regulatory Compliance

Proper Disposal of 2,6-Lutidine N-oxide: A Guide for Laboratory Professionals

The safe and compliant disposal of 2,6-Lutidine N-oxide is a critical aspect of laboratory safety and environmental responsibility. This guide provides essential information for researchers, scientists, and drug development professionals on the proper procedures for managing waste containing this compound. Adherence to these guidelines is imperative to mitigate risks to personnel and the environment.

Immediate Safety and Disposal Procedures

2,6-Lutidine N-oxide is classified as a hazardous substance, being harmful if swallowed and causing skin and serious eye irritation.[1] Therefore, proper personal protective equipment (PPE), including safety goggles, chemical-resistant gloves, and a lab coat, should be worn at all times when handling this chemical.[2] In the event of a spill, the material should be swept up and shoveled into suitable containers for disposal, avoiding dust formation.[1]

Under no circumstances should 2,6-Lutidine N-oxide or its waste be disposed of down the drain or released into the environment. [1][3]

The primary and recommended method for the disposal of 2,6-Lutidine N-oxide is to engage a licensed and approved hazardous waste disposal company.[3] This ensures that the waste is managed in accordance with all applicable federal, state, and local regulations. The material may be dissolved or mixed with a combustible solvent and incinerated in a chemical incinerator equipped with an afterburner and scrubber.[3]

Key Disposal and Safety Parameters

Generator Category	Monthly Hazardous Waste Generation	On-site Accumulation Limit
Very Small Quantity Generator (VSQG)	≤ 100 kg (220 lbs) of non-acutely hazardous waste AND ≤ 1 kg (2.2 lbs) of acutely hazardous waste	≤ 1,000 kg (2,200 lbs) of non-acutely hazardous waste
Small Quantity Generator (SQG)	> 100 kg (220 lbs) and < 1,000 kg (2,200 lbs) of non-acutely hazardous waste AND ≤ 1 kg (2.2 lbs) of acutely hazardous waste	≤ 6,000 kg (13,200 lbs) for up to 180 days (or 270 days if waste must be transported over 200 miles)
Large Quantity Generator (LQG)	≥ 1,000 kg (2,200 lbs) of non-acutely hazardous waste OR > 1 kg (2.2 lbs) of acutely hazardous waste	No quantity limit, but waste may not be stored for more than 90 days

Experimental Protocols for Disposal

Currently, there are no widely published and validated experimental protocols for the in-lab neutralization or treatment of 2,6-Lutidine N-oxide waste. Attempting to neutralize or treat hazardous waste without established and approved procedures can be dangerous, potentially leading to the creation of more hazardous substances or causing unintended reactions. Therefore, on-site treatment of 2,6-Lutidine N-oxide waste is not recommended. The safest and most compliant approach is to collect the waste in a designated, properly labeled, and sealed container for collection by a professional hazardous waste disposal service.

Disposal Workflow

The following diagram illustrates the recommended workflow for the proper disposal of 2,6-Lutidine N-oxide in a laboratory setting. This workflow ensures that all necessary safety and regulatory steps are taken.

Disposal Workflow for 2,6-Lutidine N-oxide

References

• 1. Chemical Waste | Environmental Health & Safety (EHS) [ehs.utexas.edu]
• 2. fishersci.com [fishersci.com]
• 3. cdhfinechemical.com [cdhfinechemical.com]

Personal protective equipment for handling 2,6-Lutidine N-oxide

For Researchers, Scientists, and Drug Development Professionals

This guide provides crucial safety and logistical information for the handling and disposal of 2,6-Lutidine N-oxide, ensuring the well-being of laboratory personnel and compliance with safety standards. The following procedures are designed to offer clear, step-by-step guidance for safe operational handling and waste management.

Hazard Identification and Personal Protective Equipment (PPE)

2,6-Lutidine N-oxide is classified as a substance that is harmful if swallowed and causes skin and serious eye irritation.[1][2][3] Adherence to proper PPE protocols is mandatory to minimize exposure and ensure personal safety.

PPE Category	Specification	Rationale
Eye/Face Protection	Chemical safety goggles or a face shield conforming to EN166 or OSHA 29 CFR 1910.133.[4][5]	To prevent eye contact which can lead to serious irritation.[1][3]
Skin Protection	Chemical-resistant gloves (e.g., nitrile or butyl rubber), a lab coat, and long-sleeved clothing.[4][5] An apron may be necessary for larger quantities.	To prevent skin contact which causes irritation.[1][3]
Respiratory Protection	A NIOSH/MSHA or European Standard EN 149 approved respirator is recommended, particularly when handling the solid form to prevent inhalation of dust.[5][6]	To avoid respiratory tract irritation.[5]

Operational Plan: Handling and Storage

Proper handling and storage are critical to maintaining a safe laboratory environment.

• Ventilation: Always handle 2,6-Lutidine N-oxide in a well-ventilated area, preferably within a certified chemical fume hood to minimize inhalation of any potential vapors or dust.[5][7]

• Hygiene: Wash hands and any exposed skin thoroughly after handling.[1][4] Do not eat, drink, or smoke in areas where the chemical is handled or stored.[1]

• Storage: Store the compound in a tightly closed container in a cool, dry, and well-ventilated area, away from incompatible materials such as strong oxidizing agents.[4][5]

Emergency Procedures: Spills and First Aid

In the event of accidental exposure or a spill, immediate and appropriate action is crucial.

Incident	First Aid / Spill Response
Eye Contact	Immediately flush eyes with plenty of water for at least 15 minutes, also under the eyelids. Seek medical attention.[5][8]
Skin Contact	Wash off immediately with plenty of soap and water for at least 15 minutes.[4] Remove contaminated clothing and wash it before reuse.[5] If skin irritation occurs, get medical advice.[4]
Ingestion	If swallowed, call a poison center or doctor if you feel unwell.[1][2] Rinse mouth with water.[8] Do not induce vomiting unless directed by medical personnel.[5]
Inhalation	Remove to fresh air. If breathing is difficult, give oxygen. Seek medical attention if symptoms occur.[5]
Spill	Evacuate the area. Use personal protective equipment.[8] For small spills, use an inert absorbent material (e.g., sand, vermiculite) to contain and collect the material.[9] Sweep up and shovel into suitable containers for disposal.[4] Avoid generating dust.[4][5] Clean the spill area thoroughly.

Disposal Plan

All waste containing 2,6-Lutidine N-oxide must be treated as hazardous waste and disposed of in accordance with all applicable federal, state, and local regulations.

• Waste Characterization: The waste is considered hazardous.

• Containerization: Collect waste in a clearly labeled, sealed, and appropriate container.

• Disposal: Dispose of the contents and container to an approved waste disposal plant.[1][4] Do not empty into drains or release into the environment.[4]

Physicochemical Data

Property	Value
Molecular Formula	C7H9NO
CAS Number	1073-23-0
Boiling Point	145 °C / 25 mmHg[1][3]
Specific Gravity	1.10 (20/20 °C)[1][3]
Refractive Index	1.56[1][3]
Solubility in Water	Soluble[1][3]

Hierarchy of Controls

To ensure the highest level of safety, a hierarchical approach to hazard control should be implemented. This methodology prioritizes controls from most to least effective.

Caption: Hierarchy of Controls for Chemical Safety.

References

• 1. 2,6-Lutidine N-Oxide 1073-23-0 | Tokyo Chemical Industry UK Ltd. [tcichemicals.com]
• 2. assets.thermofisher.com [assets.thermofisher.com]
• 3. 2,6-Lutidine N-Oxide 1073-23-0 | Tokyo Chemical Industry Co., Ltd.(APAC) [tcichemicals.com]
• 4. fishersci.com [fishersci.com]
• 5. pim-resources.coleparmer.com [pim-resources.coleparmer.com]
• 6. sigmaaldrich.com [sigmaaldrich.com]
• 7. Handling Pyridine: Best Practices and Precautions [postapplescientific.com]
• 8. cdhfinechemical.com [cdhfinechemical.com]
• 9. benchchem.com [benchchem.com]